Diphenyl phthalate

• CAS: 84-62-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Diphenyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenyl phthalate (B1215562) (DPP), the diphenyl ester of phthalic acid, is a high-molecular-weight aromatic phthalate ester.[1] It is a compound of significant interest in various industrial and scientific fields. Primarily utilized as a plasticizer, it imparts flexibility and durability to polymers.[1] Its applications extend to cosmetics, adhesives, and coatings.[1] For researchers, scientists, and professionals in drug development, a thorough understanding of its physicochemical properties is paramount for assessing its behavior in different matrices, its potential environmental fate, and its toxicological profile. This guide provides a comprehensive overview of the core physicochemical properties of diphenyl phthalate, detailed experimental protocols for their determination, and a visualization of its primary hydrolysis pathway.

Quantitative Physicochemical Data

The key physicochemical properties of diphenyl phthalate are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties of Diphenyl Phthalate

Property	Value	Reference(s)
Molecular Formula	C₂₀H₁₄O₄	[1]
Molecular Weight	318.32 g/mol	[1]
Appearance	White to slightly brown crystalline solid/powder	[1]
Melting Point	71-76 °C	[1]
Boiling Point	400-405 °C (at 760 mmHg)	[1]
257 °C (at 14 mmHg)	[1]
Density	1.28 g/cm³	[1]
Refractive Index	~1.5400	[1]
Flash Point	224 °C	[1]

Table 2: Solubility and Partitioning Behavior of Diphenyl Phthalate

Property	Value	Reference(s)
Water Solubility	82 µg/L (at 24 °C)	[1]
Solubility in Organic Solvents	Soluble in DMSO, acetone; Slightly soluble in chloroform, methanol; Soluble in non-polar solvents (benzene, toluene, ether)	[1]
Log P (Octanol-Water Partition Coefficient)	4.125	[1]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of diphenyl phthalate are outlined below. These protocols are based on established standard methods.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature range over which the solid diphenyl phthalate transitions to a liquid.[2][3]

• Apparatus : Melting point apparatus (e.g., Mel-Temp), glass capillary tubes (sealed at one end), thermometer.[2][3]

• Procedure :

  • Ensure the diphenyl phthalate sample is dry and in a fine powder form.[3]

  • Load a small amount of the powdered sample into the open end of a glass capillary tube to a height of 2-3 mm.[3]

  • Compact the sample at the bottom of the tube by tapping it gently or dropping it through a long glass tube.[3]

  • Place the capillary tube into the heating block of the melting point apparatus.[3]

  • Heat the block rapidly to a temperature approximately 15-20°C below the expected melting point.[3]

  • Decrease the heating rate to 1-2°C per minute to allow for accurate observation.[2]

  • Record the temperature at which the first drop of liquid appears (the beginning of melting).[2]

  • Record the temperature at which the last solid crystal disappears (the completion of melting).[2]

  • The recorded range is the melting point of the sample.[2]

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid. Since diphenyl phthalate is a solid at room temperature, it would first need to be melted.

• Apparatus : Thiele tube, thermometer, small test tube (fusion tube), capillary tube (sealed at one end), heating source (e.g., Bunsen burner), and heat-transfer fluid (e.g., mineral oil).[4][5]

• Procedure :

  • Place a small amount of molten diphenyl phthalate into the fusion tube.

  • Invert a capillary tube (sealed end up) and place it into the fusion tube containing the sample.[4]

  • Attach the fusion tube to a thermometer.[5]

  • Suspend the thermometer and the attached tube in a Thiele tube filled with a high-boiling point liquid like mineral oil.

  • Heat the side arm of the Thiele tube gently and slowly.[5]

  • Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[4]

  • When a continuous and rapid stream of bubbles is observed, stop heating.

  • As the liquid cools, the bubbling will slow down and stop. The temperature at which the liquid just begins to enter the capillary tube is the boiling point of the substance.[5]

  • Record the barometric pressure as the boiling point is pressure-dependent.[6]

Water Solubility (Flask Method - OECD 105)

This method is used to determine the saturation concentration of diphenyl phthalate in water.[7][8][9]

• Apparatus : Erlenmeyer flasks with stoppers, constant temperature shaker bath, analytical balance, filtration or centrifugation equipment, and a suitable analytical instrument (e.g., HPLC, GC-MS).[7]

• Procedure :

  • Add an excess amount of diphenyl phthalate to a flask containing purified water.

  • Seal the flask and place it in a constant temperature shaker bath, typically maintained at 20 ± 0.5 °C.[8]

  • Agitate the flask for a sufficient time to reach equilibrium (preliminary tests can determine the required time).

  • After equilibration, allow the mixture to stand to let the undissolved solid settle.

  • Separate the aqueous phase from the solid phase by centrifugation or filtration.

  • Determine the concentration of diphenyl phthalate in the clear aqueous phase using a validated analytical method.[7]

  • Perform the determination in triplicate.

Octanol-Water Partition Coefficient (Shake-Flask Method - OECD 107)

This method determines the ratio of the concentration of diphenyl phthalate in n-octanol versus water at equilibrium, indicating its hydrophobicity.[10][11]

• Apparatus : Separatory funnels or centrifuge tubes with stoppers, mechanical shaker, centrifuge, analytical instrument (e.g., HPLC-UV, GC-MS).[10]

• Procedure :

  • Pre-saturate n-octanol with water and water with n-octanol.

  • Prepare a stock solution of diphenyl phthalate in n-octanol.

  • Add a known volume of the n-octanol stock solution and a known volume of water to a separatory funnel or centrifuge tube. The volume ratio should be chosen based on the expected Log P value.[10]

  • Shake the vessel for a sufficient time to allow for equilibrium to be reached (e.g., 2 hours).[10]

  • After shaking, separate the octanol (B41247) and water phases by centrifugation.

  • Determine the concentration of diphenyl phthalate in both the n-octanol and water phases using a suitable analytical method.[11]

  • Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

  • The Log P value is the base-10 logarithm of the partition coefficient.

Flash Point Determination (Pensky-Martens Closed Cup Tester - ASTM D93)

This method determines the lowest temperature at which the vapors of diphenyl phthalate will ignite.[12][13][14]

• Apparatus : Pensky-Martens closed-cup flash point tester.[13]

• Procedure :

  • Fill the test cup of the apparatus with the molten diphenyl phthalate sample to the specified level.[12]

  • Place the lid on the cup and begin heating the sample at a slow, constant rate while stirring.[13][14]

  • At specified temperature intervals, apply an ignition source (a small flame) through an opening in the lid.[13]

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite with a distinct flash inside the cup.[12]

  • Record the observed flash point and correct for barometric pressure if necessary.[12]

Logical Relationship Visualization

Hydrolysis of Diphenyl Phthalate

Diphenyl phthalate, like other phthalate esters, can undergo hydrolysis, particularly under acidic or basic conditions.[1][15] This process involves the cleavage of the ester bonds, leading to the formation of its constituent alcohol (phenol) and carboxylic acid (phthalic acid). The hydrolysis occurs in a stepwise manner.

Caption: Stepwise hydrolysis pathway of diphenyl phthalate.

Conclusion

The physicochemical properties of diphenyl phthalate dictate its behavior in various applications and environments. The data and experimental protocols presented in this guide offer a foundational resource for researchers and scientists. Understanding these properties is a critical first step in the comprehensive evaluation of this compound for any application, from materials science to drug development, and for assessing its environmental and toxicological impact.

References

• 1. Buy Diphenyl phthalate | 84-62-8 | >98% [smolecule.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 5. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 6. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 7. filab.fr [filab.fr]
• 8. oecd.org [oecd.org]
• 9. Water Solubility | Scymaris [scymaris.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. rc.usf.edu [rc.usf.edu]
• 12. delltech.com [delltech.com]
• 13. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 14. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 15. researchgate.net [researchgate.net]

Spectroscopic Profile of Diphenyl Phthalate: An In-Depth Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for diphenyl phthalate (B1215562), a widely used plasticizer. The information is intended for researchers, scientists, and professionals in drug development, offering a detailed analysis of its Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) characteristics.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from the spectroscopic analysis of diphenyl phthalate.

Table 1: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3070	Weak-Medium	C-H stretch (aromatic)
~1735	Strong	C=O stretch (ester)
~1601, 1581	Medium	C=C stretch (aromatic ring)[1]
~1270	Strong	C-O stretch (ester)
~741	Strong	C-H out-of-plane bend (ortho-disubstituted aromatic)[1]

Table 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H NMR (Proton NMR)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.8-7.9	m	2H	Protons on the phthalate ring
~7.5-7.7	m	2H	Protons on the phthalate ring
~7.2-7.5	m	10H	Protons on the phenyl ester groups

¹³C NMR (Carbon-13 NMR)

Chemical Shift (δ) ppm	Assignment
~167	C=O (ester carbonyl)
~151	Quaternary carbon of the phenyl ester group attached to oxygen
~132	Quaternary carbons of the phthalate ring
~131, 129, 126, 122	Carbons of the aromatic rings

Table 3: Mass Spectrometry (MS) Data

m/z	Relative Intensity	Assignment
318	Moderate	[M]⁺ (Molecular Ion)
225	High	[M - C₆H₅O]⁺ (Loss of a phenoxy group)
149	Moderate	Phthalic anhydride (B1165640) fragment
77	Moderate	[C₆H₅]⁺ (Phenyl group)

Experimental Protocols

The following are generalized experimental methodologies for the acquisition of spectroscopic data for an organic compound such as diphenyl phthalate.

2.1 Infrared (IR) Spectroscopy

A common and effective method for obtaining the IR spectrum of a solid sample like diphenyl phthalate is Attenuated Total Reflectance (ATR) FTIR spectroscopy.

• Sample Preparation: A small amount of the solid diphenyl phthalate is placed directly onto the ATR crystal.

• Instrument Setup: The instrument, such as an Agilent 4500a portable FTIR spectrometer, is configured for data acquisition.[1] The spectral range is typically set from 4000 to 400 cm⁻¹.

• Data Acquisition: The ATR press is used to ensure good contact between the sample and the crystal.[1] The spectrum is acquired by co-adding a number of scans (e.g., 32 or 64) to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the infrared spectrum. A background spectrum of the clean ATR crystal is typically subtracted.

2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

High-resolution NMR spectra are obtained in solution using a suitable deuterated solvent.

• Sample Preparation: For ¹H NMR, 5-20 mg of diphenyl phthalate is accurately weighed and dissolved in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃).[2] For ¹³C NMR, a higher concentration of 20-50 mg is often required due to the lower natural abundance of the ¹³C isotope.[2] The solution is then transferred to a 5 mm NMR tube.[2][3]

• Instrument Setup: The NMR spectrometer (e.g., a 400 or 500 MHz instrument) is tuned and the magnetic field is shimmed to achieve homogeneity.

• Data Acquisition: For a ¹H NMR spectrum, a standard pulse sequence is used. For a ¹³C NMR spectrum, a proton-decoupled pulse sequence is typically employed to simplify the spectrum.

• Data Processing: The acquired Free Induction Decay (FID) is Fourier-transformed, phase-corrected, and baseline-corrected to obtain the final spectrum. Chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS).

2.3 Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a standard method for the analysis of volatile and semi-volatile compounds like diphenyl phthalate.

• Sample Preparation: A dilute solution of diphenyl phthalate is prepared in a volatile organic solvent such as acetone (B3395972) or hexane.

• GC Separation: A small volume (e.g., 1 µL) of the sample solution is injected into the GC. The sample is vaporized and carried by an inert gas through a capillary column (e.g., DB-5MS), which separates the components of the mixture based on their boiling points and interactions with the column's stationary phase.

• Ionization: As the diphenyl phthalate elutes from the GC column, it enters the mass spectrometer's ion source. In Electron Ionization (EI) mode, the molecules are bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection and Data Processing: The detector records the abundance of each ion, and a mass spectrum is generated by plotting ion intensity versus m/z. The fragmentation pattern provides structural information about the molecule. The base peak for diphenyl phthalate is observed at m/z 225, corresponding to the fragment produced by α-cleavage. It has also been noted that diphenyl phthalate can exhibit a breakdown product of phenol.[4]

Visualizations

3.1 Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of a chemical compound.

Caption: Workflow for Spectroscopic Analysis.

3.2 Mass Spectrometry Fragmentation of Diphenyl Phthalate

This diagram illustrates the primary fragmentation pathway of diphenyl phthalate in an electron ionization mass spectrometer.

Caption: Fragmentation of Diphenyl Phthalate.

References

• 1. hpst.cz [hpst.cz]
• 2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 3. research.reading.ac.uk [research.reading.ac.uk]
• 4. fses.oregonstate.edu [fses.oregonstate.edu]

A Comprehensive Technical Guide to the Solubility of Diphenyl Phthalate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of diphenyl phthalate (B1215562) in various organic solvents. The information is compiled to assist researchers, scientists, and professionals in drug development in understanding and utilizing the solubility properties of this compound. This document presents qualitative solubility data, outlines a standard experimental protocol for solubility determination, and includes a visual representation of the experimental workflow.

Core Principles of Diphenyl Phthalate Solubility

Diphenyl phthalate (C₂₀H₁₄O₄) is the diphenyl ester of phthalic acid. Its structure, featuring a rigid aromatic core and two phenyl groups, renders it significantly non-polar.[1] This inherent hydrophobicity results in extremely low water solubility, measured at 82 µg/L at 24°C.[2][3][4] Conversely, this non-polar nature dictates its miscibility with organic solvents. The principle of "like dissolves like" is central to understanding its solubility profile; it is readily soluble in non-polar organic solvents and less so in more polar ones.[1][5] Phthalate esters, as a class of compounds, are generally characterized by their high solubility in organic solvents and oils.[5][6]

Quantitative Solubility Data

Precise quantitative solubility data for diphenyl phthalate in a broad range of organic solvents is not extensively available in public literature. However, based on compiled safety data sheets and chemical encyclopedias, a qualitative summary of its solubility has been established. This information is crucial for solvent selection in various applications, from synthesis and purification to formulation.

Solvent	Polarity	Solubility Description	Citation(s)
Acetone	Polar aprotic	Completely Soluble	[7]
Ethanol	Polar protic	Highly Soluble	[6]
Toluene	Non-polar	Soluble	[1]
Benzene	Non-polar	Soluble	[1]
Ether	Non-polar	Soluble	[1]
Dimethyl Sulfoxide (DMSO)	Polar aprotic	Soluble
Methanol (B129727)	Polar protic	Slightly Soluble / Soluble in Hot	[2][8]
Chloroform	Non-polar	Slightly Soluble	[2]
n-Hexane	Non-polar	Soluble	[7]

It is important to note that solubility is temperature-dependent. For instance, the solubility of diphenyl phthalate in methanol is noted to increase significantly with heat, being described as "Almost transparency" in hot methanol.[8]

Experimental Protocols for Solubility Determination

The equilibrium shake-flask method is a widely accepted and robust technique for determining the solubility of a solid compound in a solvent. This method ensures that a true thermodynamic equilibrium is reached between the dissolved and undissolved solute.

Principle

The core principle involves creating a saturated solution of the solute in the solvent at a specific temperature. By agitating an excess amount of the solid in the solvent for a prolonged period, the system reaches equilibrium. The concentration of the dissolved solute in the liquid phase is then determined analytically.

Materials and Equipment

• Solute: High-purity diphenyl phthalate

• Solvent: High-purity organic solvent of interest

• Apparatus: Analytical balance, temperature-controlled orbital shaker or water bath, vials with screw caps, centrifuge, volumetric flasks, pipettes, and syringes with appropriate filters (e.g., 0.22 µm PTFE).

• Analytical Instrument: A suitable analytical instrument for quantification, such as High-Performance Liquid Chromatography (HPLC) with a UV detector or Gas Chromatography-Mass Spectrometry (GC-MS).

Procedure

• Preparation: Add an excess amount of solid diphenyl phthalate to a series of vials. The presence of undissolved solid at the end of the equilibration period is essential to confirm that saturation has been achieved.

• Solvent Addition: Accurately add a known volume or mass of the organic solvent to each vial.

• Equilibration: Securely cap the vials and place them in a thermostatic shaker set to the desired temperature. Agitate the mixtures for a sufficient time (e.g., 24-72 hours) to ensure equilibrium is reached. Preliminary studies may be required to determine the optimal equilibration time.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant temperature for a significant period (e.g., 24 hours) to allow the excess solid to settle. Alternatively, centrifuge the vials at the same temperature to facilitate the separation of the solid and liquid phases.

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately filter the sample through a solvent-compatible filter (e.g., PTFE) to remove any undissolved microparticles.

• Quantification:

  • Gravimetric Method: Accurately weigh a known volume of the filtered supernatant. Evaporate the solvent under controlled conditions (e.g., using a gentle stream of nitrogen or a vacuum oven). Weigh the remaining solid residue to determine the mass of the dissolved diphenyl phthalate.

  • Chromatographic Method: Accurately dilute the filtered aliquot with a suitable solvent to a concentration within the calibrated range of the analytical instrument (e.g., HPLC-UV or GC-MS). Quantify the concentration by comparing the analytical response to a pre-established calibration curve of known diphenyl phthalate concentrations.

• Calculation: Express the solubility in appropriate units, such as grams per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L).

Mandatory Visualization

The following diagrams illustrate key workflows and relationships relevant to the study of diphenyl phthalate solubility.

Caption: Workflow for determining diphenyl phthalate solubility.

Caption: Key factors affecting diphenyl phthalate solubility.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. DIPHENYL PHTHALATE CAS#: 84-62-8 [m.chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. lookchem.com [lookchem.com]
• 5. Phthalic Acid Esters: Natural Sources and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Diphenyl Phthalate | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]

Diphenyl Phthalate: A Comprehensive Technical Guide to its Melting and Boiling Points

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the melting and boiling points of Diphenyl Phthalate (B1215562) (CAS No: 84-62-8). The document summarizes key quantitative data, outlines detailed experimental protocols for the determination of these physical properties, and includes a logical workflow diagram for property verification.

Physical Property Data

Diphenyl phthalate is a white crystalline solid at room temperature.[1] Its physical state is a direct consequence of its molecular structure and the intermolecular forces at play. The melting and boiling points are critical parameters for its handling, processing, and application in various scientific and industrial fields.

Summary of Quantitative Data

The melting and boiling points of diphenyl phthalate have been reported across various chemical data sources. A summary of these values is presented below for easy comparison.

Physical Property	Value	Conditions
Melting Point	73-76 °C	Atmospheric Pressure
74-76 °C	(for high-purity samples)[1][2][3][4][5][6][7][8]
73 °C	[9]
Boiling Point	400-405 °C	Atmospheric Pressure (760 mmHg)[1][4][5][6][7]
257 °C	Reduced Pressure (14 mmHg)[1][2]
255 °C	[9]

Experimental Protocols

The determination of accurate melting and boiling points is fundamental to characterizing a chemical substance. The following sections detail the standard methodologies employed for these measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The most common laboratory method for determining the melting point of a solid organic compound like diphenyl phthalate is the capillary method.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp, Thiele tube, or automated instrument)

• Capillary tubes (sealed at one end)

• Thermometer (calibrated)

• Sample of diphenyl phthalate (finely powdered)

• Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

• Sample Preparation: A small amount of dry, finely powdered diphenyl phthalate is introduced into a capillary tube, which is then tapped gently to pack the sample to a height of 2-3 mm at the sealed end.[4]

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus adjacent to a calibrated thermometer.[10] If using a Thiele tube, the capillary is attached to the thermometer.

• Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point of diphenyl phthalate.[4][10] A rapid initial heating can be employed to quickly reach a temperature about 15-20 °C below the expected melting point.[4]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range.[4][9] For a pure substance, this range should be narrow, typically 0.5-2 °C.[10]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. Since diphenyl phthalate is a solid at room temperature, its boiling point is determined at both atmospheric and reduced pressures.

Apparatus:

• Distillation flask or a small test tube (fusion tube)

• Thermometer (calibrated)

• Capillary tube (sealed at one end)

• Heating mantle or oil bath

• Apparatus for vacuum distillation (for determination at reduced pressure)

Procedure (at Atmospheric Pressure):

• A small amount of diphenyl phthalate is placed in a small test tube.

• A capillary tube, sealed at one end, is placed in the test tube with the open end submerged in the molten diphenyl phthalate.

• The test tube is attached to a thermometer and heated gently in an oil bath.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[11]

• Heating is continued until a steady stream of bubbles is observed.

• The heat source is then removed, and the liquid is allowed to cool slowly.

• The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[12]

Procedure (at Reduced Pressure):

• The determination of the boiling point at reduced pressure is conducted using a vacuum distillation apparatus.

• A sample of diphenyl phthalate is placed in the distillation flask.

• The system is evacuated to the desired pressure (e.g., 14 mmHg).

• The sample is heated, and the temperature at which the liquid boils and its vapor condenses is recorded as the boiling point at that specific pressure.

Logical Workflow for Physical Property Verification

The following diagram illustrates a logical workflow for the determination and verification of the physical properties of a chemical substance like diphenyl phthalate.

Caption: Workflow for Physical Property Determination.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. byjus.com [byjus.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 5. prc.cnrs.fr [prc.cnrs.fr]
• 6. europarl.europa.eu [europarl.europa.eu]
• 7. labcorp.com [labcorp.com]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 9. pennwest.edu [pennwest.edu]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 12. vijaynazare.weebly.com [vijaynazare.weebly.com]

The Core Mechanisms of Endocrine Disruption by Diphenyl Phthalate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenyl phthalate (B1215562) (DPP), a high-production-volume chemical, is utilized in a wide array of consumer and industrial products. Its primary function is as a plasticizer, imparting flexibility and durability to polymers. However, the structural similarity of DPP and its metabolites to endogenous hormones has raised significant concerns regarding its potential to disrupt the endocrine system. This technical guide provides a comprehensive overview of the current understanding of the mechanisms through which diphenyl phthalate exerts its endocrine-disrupting effects, with a focus on its interactions with key hormonal pathways. The information presented herein is intended to support further research and inform the development of safer alternatives.

Metabolism of Diphenyl Phthalate

The biological activity of diphenyl phthalate is intrinsically linked to its metabolism. In vivo, DPP is rapidly hydrolyzed by esterases to its primary metabolites: monophenyl phthalate (MPP) and phthalic acid[1]. This metabolic conversion is a critical step, as the monoester metabolite, MPP, is often the more biologically active compound.

Core Endocrine-Disrupting Mechanisms

The endocrine-disrupting properties of diphenyl phthalate and other phthalates are multifaceted, involving interactions with several key hormonal signaling pathways.

Estrogenic Activity

Diphenyl phthalate has been identified as an agonist for the estrogen receptor (ER), meaning it can mimic the effects of the natural hormone, estradiol[2][3]. This interaction is a primary mechanism of its endocrine-disrupting activity.

Molecular Mechanism:

• Receptor Binding: DPP and its metabolite, monophenyl phthalate, are thought to bind to the ligand-binding domain of the estrogen receptor, primarily ERα. This binding induces a conformational change in the receptor.

• Dimerization and Nuclear Translocation: Upon ligand binding, the receptor dimerizes and translocates to the nucleus.

• Gene Transcription: The activated receptor-ligand complex binds to estrogen response elements (EREs) in the promoter regions of target genes, initiating the transcription of estrogen-responsive genes[2].

Evidence of Estrogenic Effects:

• Increased Transcriptional Activity: Studies have shown that DPP can dose-dependently enhance ER-mediated transcriptional activity in reporter gene assays[2].

• Upregulation of Estrogen-Responsive Genes: Treatment of breast cancer cell lines (e.g., MCF-7) with DPP has been shown to increase the expression of estrogen-responsive genes such as TFF1, CTSD, and GREB1[2].

• Cell Proliferation: DPP has been observed to increase the proliferation of estrogen-dependent breast cancer cells[3].

Signaling Pathway: Estrogen Receptor Activation by Diphenyl Phthalate

Caption: Estrogen receptor activation pathway initiated by Diphenyl Phthalate.

Anti-Androgenic Activity

While direct evidence for diphenyl phthalate's anti-androgenic activity is limited, several other phthalates are well-characterized androgen receptor (AR) antagonists. This suggests a potential mechanism of action for DPP that warrants further investigation. Anti-androgenic compounds can interfere with the synthesis or action of androgens like testosterone (B1683101), which are critical for male reproductive development and function.

Potential Molecular Mechanisms:

• Receptor Antagonism: Phthalates can competitively bind to the androgen receptor, preventing the binding of endogenous androgens and thereby inhibiting androgen-dependent gene expression.

• Inhibition of Steroidogenesis: Some phthalates can disrupt the synthesis of testosterone by inhibiting key enzymes in the steroidogenic pathway.

Signaling Pathway: Potential Anti-Androgenic Action of Phthalates

Caption: Potential competitive antagonism of the androgen receptor by phthalates.

Thyroid Hormone Disruption

Several studies have indicated that various phthalates can interfere with the thyroid hormone system, although specific data for diphenyl phthalate is sparse. The disruption of thyroid hormone signaling can have profound effects on development, metabolism, and neurological function.

Potential Molecular Mechanisms:

• Receptor Antagonism: Phthalates may act as antagonists for thyroid hormone receptors (TRs), preventing the binding of thyroid hormones (T3 and T4) and inhibiting the transcription of thyroid hormone-responsive genes[4].

• Transport Protein Interference: Phthalates might interfere with the binding of thyroid hormones to transport proteins like transthyretin (TTR), affecting their distribution and bioavailability[5].

Disruption of Steroidogenesis

Phthalates have been shown to disrupt the biosynthesis of steroid hormones, including testosterone and estradiol (B170435), by affecting the expression and activity of key steroidogenic enzymes. The human adrenocortical carcinoma cell line H295R is a common in vitro model for studying these effects.

Key Enzymes in Steroidogenesis Potentially Affected by Phthalates:

• CYP11A1 (Cholesterol side-chain cleavage enzyme): Catalyzes the initial step in steroidogenesis.

• 3β-HSD (3β-hydroxysteroid dehydrogenase): Involved in the synthesis of multiple steroid hormones.

• CYP17A1 (17α-hydroxylase/17,20-lyase): A key enzyme in the production of androgens and estrogens.

• Aromatase (CYP19A1): Converts androgens to estrogens.

Studies on various phthalates have shown both increases and decreases in testosterone and estradiol production, depending on the specific compound and concentration[6][7].

Other Potential Mechanisms

• Peroxisome Proliferator-Activated Receptor (PPAR) Signaling: Phthalates and their metabolites can act as agonists for PPARs, a group of nuclear receptors involved in lipid metabolism and adipogenesis. Activation of PPARs, particularly PPARγ, is a potential mechanism through which phthalates may contribute to metabolic disorders[8][9][10].

• Aryl Hydrocarbon Receptor (AhR) Signaling: Some phthalates can activate the AhR, a ligand-activated transcription factor involved in the metabolism of xenobiotics and various cellular processes. Activation of the AhR pathway by phthalates could contribute to their toxicological effects[11][12][13][14][15].

Quantitative Data Summary

While quantitative data specifically for diphenyl phthalate is limited in the public domain, the following table summarizes data for other relevant phthalates to provide context for potential potencies.

Compound	Assay	Endpoint	Result	Reference
Diphenyl Phthalate (DPP)	ER Reporter Gene Assay	ER Agonist Activity	Dose-dependent increase in transcriptional activity	[2]
Diphenyl Phthalate (DPP)	MCF-7 Cell Proliferation	Estrogenic Effect	Increased cell proliferation	[3]

Experimental Protocols

MCF-7 E-Screen Assay (Estrogenicity)

This assay assesses the estrogenic activity of a compound by measuring the proliferation of the estrogen-responsive human breast cancer cell line, MCF-7[16][17].

Protocol Outline:

• Cell Culture: MCF-7 cells are cultured in a phenol (B47542) red-free medium supplemented with charcoal-stripped fetal bovine serum to remove endogenous estrogens.

• Seeding: Cells are seeded into 96-well plates and allowed to attach.

• Treatment: Cells are treated with a range of concentrations of the test compound (e.g., DPP), a positive control (17β-estradiol), and a vehicle control.

• Incubation: The plates are incubated for a defined period (e.g., 6 days) to allow for cell proliferation.

• Quantification of Cell Proliferation: Cell number is determined using a method such as the sulforhodamine B (SRB) assay, which stains total cellular protein.

• Data Analysis: The proliferative effect of the test compound is calculated relative to the negative and positive controls.

Experimental Workflow: MCF-7 E-Screen Assay

References

• 1. Degradation of diphenyl phthalate by Sphingomonas chungbukensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SAT428 The Effects Of Diphenyl Phthalate (DP) On Estrogen Receptor Alpha (ERα;) And Tumor Suppressor Gene (BRCA-1) In Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 6. Effect of phthalate esters and alkylphenols on steroidogenesis in human adrenocortical H295R cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of Candidate Reference Chemicals for in vitro Steroidogenesis Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Peroxisome Proliferator-Activated Receptors as Mediators of Phthalate-Induced Effects in the Male and Female Reproductive Tract: Epidemiological and Experimental Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Plastic components affect the activation of the aryl hydrocarbon and the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The role of the aryl hydrocarbon receptor in mediating the effects of mono(2-ethylhexyl) phthalate in mouse ovarian antral follicles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The AhR pathway regulation in phthalates-induced cancer promotion, progression and metastasis: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. [PDF] The AhR pathway regulation in phthalates-induced cancer promotion, progression and metastasis: a scoping review | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. E-SCREEN - Wikipedia [en.wikipedia.org]
• 17. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Diphenyl Phalate's Interaction with the Estrogen Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Diphenyl phthalate (B1215562) (DPP), a widely used industrial chemical, has been identified as an endocrine-disrupting compound (EDC) with estrogenic activity. While direct binding to the estrogen receptor (ER) appears to be weak, evidence from in vitro studies demonstrates that DPP can activate ER-mediated signaling pathways, highlighting a potential for interference with endogenous hormonal processes. This technical guide provides a comprehensive overview of the available data on the binding affinity and functional activity of diphenyl phthalate with respect to the estrogen receptor, details the experimental protocols used in these assessments, and visualizes the relevant biological and experimental frameworks.

Estrogen Receptor Binding Affinity of Diphenyl Phthalate

Direct competitive binding assays have indicated a very low binding affinity of diphenyl phthalate for the estrogen receptor. A comprehensive study by Blair et al. (2000) evaluated 188 natural and xenochemicals, including eight different phthalate esters, for their ability to bind to the rat uterine estrogen receptor. Under the standard assay conditions, none of the eight tested phthalates exhibited a determinable IC50 value, suggesting that their direct binding affinity is negligible in this experimental setup.[1][2][3][4] While this study did not single out diphenyl phthalate, the findings for structurally similar phthalates strongly imply a similar low affinity for DPP.

In silico molecular docking studies have been conducted to model the interaction between diphenyl phthalate and the estrogen receptor. These computational analyses suggest that DPhP has a tendency to bind to the agonist conformation of the estrogen receptor, which is consistent with its observed functional estrogenic activity.[5]

Compound	Assay Type	Receptor Source	IC50	Relative Binding Affinity (RBA)	Reference
Diphenyl Phthalate (and 7 other phthalates)	Competitive Radioligand Binding Assay	Rat Uterine Cytosol	Not determinable	Not determinable	Blair et al. (2000)[1][2][3][4]
Diphenyl Phthalate	Molecular Docking (in silico)	Human Estrogen Receptor α	Not Applicable	Tended to bind to agonist conformation	(Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study, 2022)[5][6]

Table 1: Summary of Quantitative and Qualitative Estrogen Receptor Binding Data for Diphenyl Phthalate.

In Vitro Estrogenic Activity of Diphenyl Phthalate

Despite its weak binding affinity, diphenyl phthalate has been shown to act as an agonist for the estrogen receptor in functional assays. A key study demonstrated that DPhP dose-dependently enhanced ER-mediated transcriptional activity in a reporter gene assay.[5][6] This indicates that DPP can initiate the cellular signaling cascade that is typically triggered by the binding of endogenous estrogens to the ER.

Further supporting its estrogenic activity, treatment of MCF-7 breast cancer cells with diphenyl phthalate resulted in the increased expression of endogenous estrogen-responsive genes.[5]

Assay Type	Cell Line	Endpoint Measured	Result	Reference
Luciferase Reporter Gene Assay	Not Specified	ER-mediated transcriptional activity	Dose-dependent enhancement	(Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study, 2022)[5][6]
Gene Expression Analysis (qRT-PCR)	MCF-7	mRNA levels of estrogen-responsive genes	Increased expression	(Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study, 2022)[5]

Table 2: Summary of In Vitro Estrogenic Activity of Diphenyl Phthalate.

Experimental Protocols

Estrogen Receptor Competitive Binding Assay

This assay is designed to measure the ability of a test compound to compete with a radiolabeled ligand (e.g., [³H]17β-estradiol) for binding to the estrogen receptor.

Materials:

• Rat uterine cytosol (source of estrogen receptors)

• [³H]17β-estradiol (radiolabeled ligand)

• Test compound (Diphenyl Phthalate)

• Assay buffer (e.g., Tris-HCl)

• Hydroxylapatite slurry

• Scintillation fluid and counter

Protocol:

• Preparation of Uterine Cytosol: Uteri from ovariectomized rats are homogenized in a cold buffer and centrifuged to pellet cellular debris. The resulting supernatant is then ultracentrifuged to obtain the cytosolic fraction containing the estrogen receptors.

• Competitive Binding Reaction: A constant concentration of [³H]17β-estradiol and varying concentrations of the test compound (diphenyl phthalate) are incubated with the uterine cytosol preparation.

• Incubation: The reaction mixtures are incubated to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: A hydroxylapatite slurry is added to the reaction tubes to adsorb the receptor-ligand complexes. The tubes are centrifuged, and the supernatant containing the unbound ligand is discarded.

• Quantification: The hydroxylapatite pellet, containing the bound radiolabeled ligand, is resuspended in ethanol (B145695) and mixed with scintillation fluid. The amount of radioactivity is then measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of [³H]17β-estradiol is determined and expressed as the IC50 value. The relative binding affinity (RBA) can be calculated by comparing the IC50 of the test compound to the IC50 of a reference estrogen (e.g., 17β-estradiol).

Estrogen Receptor Reporter Gene Assay

This assay measures the ability of a test compound to activate the transcriptional activity of the estrogen receptor.

Materials:

• A mammalian cell line that expresses the estrogen receptor (e.g., MCF-7).

• A reporter plasmid containing an estrogen response element (ERE) linked to a reporter gene (e.g., luciferase).

• A transfection reagent.

• Cell culture medium and supplements.

• Test compound (Diphenyl Phthalate).

• Lysis buffer and luciferase assay substrate.

• Luminometer.

Protocol:

• Cell Culture and Transfection: The chosen cell line is cultured in appropriate media. The cells are then transfected with the ERE-reporter plasmid using a suitable transfection reagent.

• Treatment: After a recovery period, the transfected cells are treated with various concentrations of the test compound (diphenyl phthalate). A positive control (e.g., 17β-estradiol) and a vehicle control are also included.

• Incubation: The cells are incubated for a sufficient period to allow for gene expression.

• Cell Lysis: The cells are washed and then lysed to release the cellular contents, including the expressed reporter protein (luciferase).

• Luminometry: The cell lysate is mixed with the luciferase assay substrate, and the resulting luminescence is measured using a luminometer.

• Data Analysis: The luminescence signal is proportional to the transcriptional activity of the estrogen receptor. The data is typically normalized to a control and expressed as fold induction over the vehicle control.

Visualizations

Caption: Estrogen Receptor Signaling Pathway.

Caption: Experimental Workflow for a Competitive Binding Assay.

References

• 1. The estrogen receptor relative binding affinities of 188 natural and xenochemicals: structural diversity of ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]

An In-depth Technical Guide on the Toxicological Profile and Safety Data of Diphenyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile and safety data for Diphenyl Phalate (DPP). The information is compiled from various scientific sources and is intended to inform researchers, scientists, and professionals in drug development about the potential hazards and biological effects of this compound.

Physicochemical Properties and Identification

Diphenyl phthalate (B1215562) is the diphenyl ester of phthalic acid. It belongs to the class of chemical compounds known as phthalates, which are primarily used as plasticizers.

Property	Value
Chemical Name	Diphenyl benzene-1,2-dicarboxylate
Synonyms	Phenyl phthalate
CAS Number	84-62-8
Molecular Formula	C₂₀H₁₄O₄
Molecular Weight	318.32 g/mol
Appearance	White powder or crystals
Odor	Odorless

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion

While specific toxicokinetic studies on diphenyl phthalate are limited, the general metabolism of phthalates involves a two-step process. Initially, the diester is hydrolyzed by esterases in the gut and other tissues to its monoester, monophenyl phthalate, and phenol (B47542). The monoester can then be further metabolized through oxidation or conjugation before being excreted, primarily in the urine.[1]

The following diagram illustrates the generalized metabolic pathway for phthalates.

Generalized metabolic pathway of phthalates.

Toxicological Profile

Diphenyl phthalate exhibits low acute toxicity based on animal studies.

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	8 g/kg (8000 mg/kg)	[2]

Diphenyl phthalate is classified as a skin and eye irritant and may cause respiratory irritation.[2]

There is limited specific data on the genotoxicity of diphenyl phthalate. However, the broader class of phthalates has been studied for genotoxic potential using various assays, including the Ames test, chromosomal aberration test, and micronucleus assay. The results for different phthalates are often conflicting.

Experimental Protocol: In Vitro Micronucleus Assay in CHO-K1 Cells

A general protocol for an in vitro micronucleus assay using Chinese Hamster Ovary (CHO-K1) cells to assess the genotoxic potential of a test substance is as follows:

• Cell Culture: CHO-K1 cells are cultured in a suitable medium (e.g., Ham's F-12) supplemented with fetal bovine serum and antibiotics.

• Exposure: Cells are exposed to at least three concentrations of the test substance (e.g., diphenyl phthalate) with and without metabolic activation (S9 mix) for a short period (e.g., 3-6 hours). A vehicle control and a positive control are included.

• Cytokinesis Block: After exposure, the cells are treated with cytochalasin-B to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Cells are harvested, subjected to hypotonic treatment, fixed, and dropped onto microscope slides. The slides are then stained with a DNA-specific stain (e.g., Giemsa or acridine (B1665455) orange).

• Scoring: The frequency of micronuclei is scored in a predetermined number of binucleated cells (e.g., 1000-2000) for each concentration.

• Data Analysis: Statistical analysis is performed to determine if there is a significant, dose-dependent increase in the frequency of micronucleated cells in the treated groups compared to the vehicle control.

The following diagram illustrates a generalized workflow for an in vitro micronucleus test.

Workflow for an In Vitro Micronucleus Test.

Recent research has identified diphenyl phthalate as an agonist for the estrogen receptor (ER). This suggests that DPP has the potential to interfere with the endocrine system by mimicking the effects of estrogen.

One study demonstrated that diphenyl phthalate dose-dependently enhanced ER-mediated transcriptional activity in a reporter gene assay. Furthermore, the treatment of MCF-7 breast cancer cells with DPP led to an increased expression of estrogen-responsive genes.[3] Molecular docking studies also indicated that DPP preferentially binds to the agonist conformation of the estrogen receptor.[3]

Experimental Protocol: Estrogen Receptor Transactivation Assay using MCF-7 Cells

A reporter gene assay is a common method to assess the ability of a chemical to activate the estrogen receptor. A general protocol using the ER-positive human breast cancer cell line, MCF-7, is as follows:

• Cell Culture and Transfection: MCF-7 cells are cultured in a phenol red-free medium to reduce background estrogenic activity. The cells are then transiently transfected with two plasmids: one containing an estrogen response element (ERE) linked to a reporter gene (e.g., luciferase), and a second plasmid expressing a control reporter (e.g., β-galactosidase) to normalize for transfection efficiency.

• Compound Exposure: After transfection, the cells are treated with various concentrations of the test compound (diphenyl phthalate), a positive control (e.g., 17β-estradiol), and a vehicle control (e.g., DMSO).

• Cell Lysis and Reporter Assay: Following an incubation period (e.g., 24 hours), the cells are lysed, and the activity of the reporter enzyme (luciferase) and the control enzyme (β-galactosidase) are measured using a luminometer and spectrophotometer, respectively.

• Data Analysis: The luciferase activity is normalized to the β-galactosidase activity to account for differences in transfection efficiency and cell viability. The fold induction of reporter gene activity relative to the vehicle control is then calculated for each concentration of the test compound.

The following diagram illustrates the principle of an estrogen receptor reporter gene assay.

Mechanism of an ER Reporter Gene Assay.

Safety Information and Hazard Classification

Based on available safety data sheets, diphenyl phthalate has the following hazard classifications:

• Skin Irritation: Category 2[2]

• Serious Eye Irritation: Category 2[2]

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[2]

Conclusion

Diphenyl phthalate exhibits low acute oral toxicity but is considered a skin, eye, and respiratory irritant. A significant area of toxicological concern is its potential as an endocrine disruptor, specifically as an agonist for the estrogen receptor. However, there is a notable lack of publicly available quantitative data from chronic, reproductive, and developmental toxicity studies for diphenyl phthalate itself. Much of the detailed mechanistic understanding of phthalate toxicity is derived from studies on other, more extensively researched phthalates such as DEHP and DBP. Therefore, while a preliminary hazard profile can be established, a comprehensive risk assessment for diphenyl phthalate is hampered by these data gaps. Further research is needed to fully characterize the long-term health effects and establish clear no-observed-adverse-effect levels for this compound.

References

• 1. Degradation of diphenyl phthalate by Sphingomonas chungbukensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Environmental Fate and Degradation Pathways of Diphenyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

Diphenyl phthalate (B1215562) (DPP), a significant member of the phthalate ester family, finds extensive application as a plasticizer, enhancing the flexibility and durability of various polymeric materials. Its widespread use, however, raises environmental concerns due to its potential for release into ecosystems. This technical guide provides a comprehensive overview of the environmental fate and degradation pathways of diphenyl phthalate, with a focus on hydrolysis, photolysis, and biodegradation. The information presented herein is intended to support researchers, scientists, and drug development professionals in understanding the environmental persistence and transformation of this compound.

Abiotic Degradation Pathways

The abiotic degradation of diphenyl phthalate in the environment is primarily governed by hydrolysis and photolysis. Generally, these processes are considered to be slow for many phthalate esters.

Hydrolysis

Hydrolysis is a chemical process in which a molecule is cleaved into two parts by the addition of a water molecule. For diphenyl phthalate, this process involves the sequential cleavage of the two ester bonds. The hydrolysis of phthalate diesters produces the corresponding monoesters, which are subsequently converted to phthalic acid[1][2]. While hydrolysis is generally not considered a major fate process for many phthalate esters in the environment under neutral pH conditions, factors such as temperature, pH, and the presence of catalysts can influence the rate of this reaction[1].

Quantitative Data on Diphenyl Phthalate Hydrolysis

Specific experimental data on the hydrolysis rate constant for diphenyl phthalate is limited in the readily available scientific literature. However, studies on analogous compounds provide insights. For instance, a study on the hydrolysis of diphenylmethyl hydrogen phthalate, a monoester structurally similar to a potential intermediate of DPP hydrolysis, demonstrated that intramolecular catalysis can significantly accelerate the reaction rate compared to its isomers[3]. Research on other phthalates indicates that hydrolysis is generally a slow process, with half-lives that can extend to years under neutral environmental conditions[2].

Table 1: Hydrolysis Data for Structurally Related Phthalates

Compound	Condition	Rate Constant	Half-life	Reference
Diphenylmethyl hydrogen phthalate	Acid solution	1.8 x 10³ times faster than terephthalate (B1205515) isomer	Not specified	[3]
Aryl hydrogen phthalates	pH < 6.20	Not specified	Not specified	[4]

Experimental Protocol for Hydrolysis Studies

A general experimental protocol to determine the hydrolysis rate of diphenyl phthalate is outlined below. This protocol is based on established methods for studying the hydrolysis of organic esters.

• Preparation of Solutions: Prepare buffered aqueous solutions at various pH values (e.g., 4, 7, and 9) to investigate the effect of pH on the hydrolysis rate. A stock solution of diphenyl phthalate in a water-miscible solvent (e.g., acetonitrile (B52724) or methanol) is prepared.

• Experimental Setup: In temperature-controlled reaction vessels, add a small aliquot of the DPP stock solution to the buffered solutions to achieve a known initial concentration. The use of a co-solvent should be minimized to reflect environmental conditions as closely as possible.

• Incubation: Incubate the reaction mixtures at a constant temperature (e.g., 25°C) in the dark to prevent photodegradation.

• Sampling: At predetermined time intervals, withdraw aliquots from each reaction vessel.

• Sample Analysis: Immediately quench the reaction in the aliquots (e.g., by acidification or addition of a solvent) and analyze the concentration of diphenyl phthalate and its primary hydrolysis product, monophenyl phthalate, using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Analysis: The hydrolysis rate constant (k) can be determined by plotting the natural logarithm of the DPP concentration versus time. The half-life (t½) is then calculated using the equation: t½ = 0.693 / k.

Photolysis

Photolysis is the decomposition of molecules by light. In the environment, this process is driven by solar radiation. The rate of photolysis depends on the absorption spectrum of the compound, the quantum yield of the reaction, and the intensity of the light source. For many phthalates, direct photolysis in aqueous environments is a slow process[5].

Quantitative Data on Diphenyl Phthalate Photolysis

Table 2: Photodegradation Data for Structurally Related Phthalates

Compound	Condition	Half-life	Reference
Dimethyl Phthalate (DMP)	Simulated sunlight in H₂O	19.2 days	[6]
Di-n-octyl Phthalate (DOP)	Simulated sunlight in H₂O	3.99 days	[6]

Photodegradation Products

The photodegradation of phthalates can lead to the formation of various byproducts through mechanisms such as C-O bond cleavage and reactions with photochemically generated reactive species like hydroxyl radicals[6]. While specific photodegradation products of diphenyl phthalate are not detailed in the available literature, studies on other phthalates suggest that intermediates such as the corresponding monoesters and phthalic acid are likely to be formed[7].

Experimental Protocol for Photolysis Studies

A general protocol for determining the photolysis quantum yield of diphenyl phthalate is as follows:

• Spectroscopic Analysis: Determine the UV-Vis absorption spectrum of diphenyl phthalate in the relevant solvent (e.g., water or water/acetonitrile mixture) to identify the wavelengths of maximum absorbance.

• Irradiation Setup: Use a photolysis reactor equipped with a light source that simulates solar radiation or a specific wavelength of interest. The intensity of the light source must be measured using a calibrated radiometer or a chemical actinometer.

• Sample Preparation: Prepare a solution of diphenyl phthalate of known concentration in a quartz reaction vessel.

• Irradiation: Irradiate the sample solution for specific time intervals. A parallel control sample should be kept in the dark to account for any non-photolytic degradation.

• Analysis: At each time point, analyze the concentration of diphenyl phthalate using a suitable analytical method like HPLC-UV.

• Quantum Yield Calculation: The quantum yield (Φ) is calculated using the rate of degradation of DPP, the intensity of the incident light, and the molar absorption coefficient of DPP at the irradiation wavelength.

Biodegradation Pathway

Biodegradation is a major pathway for the environmental degradation of diphenyl phthalate. This process is mediated by microorganisms that utilize the compound as a source of carbon and energy.

Aerobic Biodegradation

Under aerobic conditions, the biodegradation of diphenyl phthalate is initiated by the enzymatic hydrolysis of the ester bonds.

Initial Hydrolysis

The first step in the biodegradation of diphenyl phthalate is the hydrolysis of one of the ester linkages by an esterase or lipase, resulting in the formation of monophenyl phthalate and phenol (B47542) [8][9]. Subsequently, another hydrolysis step cleaves the remaining ester bond in monophenyl phthalate, yielding phthalic acid and a second molecule of phenol [8][9].

Degradation of Phthalic Acid

Phthalic acid is a common intermediate in the degradation of many phthalate esters. Its further degradation typically proceeds through the action of dioxygenase enzymes. Phthalate dioxygenase hydroxylates the aromatic ring to form a cis-dihydrodiol, which is then dehydrogenated to a dihydroxyphthalate. Decarboxylation of this intermediate leads to the formation of protocatechuic acid . Protocatechuate is a key intermediate that can be further metabolized through either ortho- or meta-ring cleavage pathways, ultimately leading to intermediates of the tricarboxylic acid (TCA) cycle.

Degradation of Phenol

The phenol molecule released during the initial hydrolysis steps is also subject to microbial degradation. The aerobic degradation of phenol is typically initiated by a phenol hydroxylase, which converts phenol to catechol . Catechol then undergoes ring cleavage, either through an ortho- or meta-pathway, leading to intermediates that enter central metabolic pathways[4][7][8][10]. Several bacterial genera, including Pseudomonas and Sphingomonas, are known to degrade phenol[8][11][12][13].

Quantitative Data on Biodegradation

The biodegradation of diphenyl phthalate has been demonstrated by the bacterium Sphingomonas chungbukensis. In a mineral salts medium at pH 7.0 and 30°C, more than 80% of an initial DPP concentration of 100 mg/L was degraded within 48 hours[8][9]. The maximum specific degradation rate was reported to be 5 mg of DPP per liter per hour[8][9].

Table 3: Biodegradation Data for Diphenyl Phthalate

Microorganism	Initial DPP Concentration (mg/L)	Degradation	Time (h)	Specific Degradation Rate (mg DPP/L/h)	Reference
Sphingomonas chungbukensis	100	>80%	48	5	[8][9]

Experimental Protocol for Biodegradation Studies

A general protocol for investigating the biodegradation of diphenyl phthalate in an aqueous medium is provided below.

• Microorganism and Medium: Isolate or obtain a microbial strain or consortium capable of degrading diphenyl phthalate. Prepare a mineral salts medium (MSM) that provides essential nutrients for microbial growth but contains DPP as the sole source of carbon and energy.

• Inoculum Preparation: Grow the microbial culture in a suitable medium and then harvest and wash the cells to remove any residual carbon sources. Resuspend the cells in the MSM to a desired optical density.

• Biodegradation Assay: In sterile flasks, combine the MSM containing a known concentration of DPP with the prepared inoculum. Include control flasks containing only the medium and DPP (to assess abiotic degradation) and flasks with the inoculum but without DPP (to monitor endogenous respiration).

• Incubation: Incubate the flasks under controlled conditions of temperature, pH, and agitation.

• Sampling and Analysis: At regular intervals, withdraw samples and analyze the concentrations of DPP and its expected metabolites (monophenyl phthalate, phthalic acid, and phenol) using HPLC or GC-MS. Microbial growth can be monitored by measuring the optical density or by plate counts.

Analytical Methodologies

The accurate quantification of diphenyl phthalate and its degradation products is crucial for studying its environmental fate. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common analytical techniques employed.

HPLC Method

A reverse-phase HPLC method can be used for the simultaneous determination of diphenyl phthalate, monophenyl phthalate, and phenol.

• Column: A C18 column is typically used.

• Mobile Phase: A gradient elution with a mixture of acetonitrile and water (with a small amount of acid, such as phosphoric acid or formic acid, to improve peak shape) is commonly employed.

• Detection: A UV detector set at a wavelength suitable for all analytes (e.g., around 230 nm) or a Diode Array Detector (DAD) for simultaneous multi-wavelength detection can be used. A mass spectrometer can also be coupled with the HPLC for more selective and sensitive detection (LC-MS).

GC-MS Method

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile organic compounds.

• Sample Preparation: Liquid-liquid extraction or solid-phase extraction (SPE) may be required to extract and concentrate the analytes from aqueous samples. Derivatization may be necessary for polar metabolites like phthalic acid to improve their volatility and chromatographic behavior.

• GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is commonly used.

• Oven Temperature Program: A temperature gradient is used to separate the compounds based on their boiling points and interactions with the stationary phase.

• MS Detection: The mass spectrometer is typically operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, targeting characteristic ions of diphenyl phthalate and its degradation products.

Visualizations

Environmental Fate of Diphenyl Phthalate

Overview of Diphenyl Phthalate's environmental fate.

Aerobic Biodegradation Pathway of Diphenyl Phthalate

Aerobic biodegradation pathway of Diphenyl Phthalate.

Experimental Workflow for Biodegradation Study

Workflow for a Diphenyl Phthalate biodegradation study.

Conclusion

The environmental fate of diphenyl phthalate is dictated by a combination of abiotic and biotic processes. While hydrolysis and photolysis contribute to its degradation, these processes are generally slow under typical environmental conditions. Biodegradation appears to be the most significant pathway for the removal of diphenyl phthalate from the environment. The initial steps involve the hydrolysis of the ester bonds to form phthalic acid and phenol, both of which can be further mineralized by microorganisms. Understanding these degradation pathways and the factors that influence them is essential for assessing the environmental risk posed by diphenyl phthalate and for developing effective remediation strategies. Further research is warranted to obtain more precise quantitative data on the rates of abiotic degradation and to fully elucidate the enzymatic mechanisms involved in its biodegradation.

References

• 1. Chemical behavior of phthalates under abiotic conditions in landfills - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Intramolecular catalysis. Part II. Hydrolysis of diphenylmethyl hydrogen phthalate: neighbouring group participation and alkyl–oxygen fission - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Abiotic degradation of four phthalic acid esters in aqueous phase under natural sunlight irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photodegradation of phthalic acid esters under simulated sunlight: Mechanism, kinetics, and toxicity change - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 8. Degradation of diphenyl phthalate by Sphingomonas chungbukensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 10. Degradation kinetics and pathway of phenol by Pseudomonas and Bacillus species - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biotechnology-based microbial degradation of plastic additives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Phenol Family Degradation Pathway [eawag-bbd.ethz.ch]
• 13. Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1 - PMC [pmc.ncbi.nlm.nih.gov]

The Fate of Diphenyl Phthalate in the Environment: An In-depth Guide to Biodegradation in Soil and Water

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenyl phthalate (B1215562) (DPP), a member of the phthalic acid ester (PAE) family, finds application as a plasticizer in a variety of consumer and industrial products. Due to its widespread use and potential for environmental release, understanding its fate and persistence is of paramount importance. This technical guide provides a comprehensive overview of the biodegradation of diphenyl phthalate in both soil and aquatic environments. It synthesizes key research findings, details experimental methodologies, and presents quantitative data to offer a thorough resource for professionals in environmental science and drug development.

Quantitative Data on Phthalate Biodegradation

The following tables summarize quantitative data from various studies on the biodegradation of different phthalates, providing insights into the potential degradation kinetics of diphenyl phthalate.

Table 1: Microbial Degradation of Phthalates in Liquid Culture

Phthalate	Microorganism	Initial Concentration (mg/L)	Degradation	Time (hours)	Reference
Diphenyl Phthalate (DPP)	Sphingomonas chungbukensis	100	>80%	48	[1]
Di-isobutyl Phthalate (DIBP)	Paenarthrobacter sp. strain PH1	1000	100%	24	[2]
Diethyl Phthalate (DEP)	Paenarthrobacter sp. strain PH1	1000	100%	48	[2]
Dimethyl Phthalate (DMP)	Paenarthrobacter sp. strain PH1	1000	100%	60	[2]
Dibutyl Phthalate (DBP)	Stenotrophomonas acidaminiphila	25	58.25%	48	[3]
Dimethyl Phthalate (DMP)	Gordonia sp.	1000	100%	96	[4]
Dibutyl Phthalate (DBP)	Gordonia sp.	1000	100%	96	[4]
Di-n-octyl Phthalate (DnOP)	Gordonia sp.	1000	83.5%	120	[4]

Table 2: Biodegradation of Phthalates in Soil Microcosms

Phthalate	Microorganism	Soil Type	Initial Concentration	Degradation	Time (days)	Reference
Di-isobutyl Phthalate (DIBP)	Paenarthrobacter sp. strain PH1	Sterile Soil	Not Specified	63.38%	12	[2]
Di-isobutyl Phthalate (DIBP)	Paenarthrobacter sp. strain PH1	Unsterile Soil	Not Specified	66.89%	12	[2]
Diethyl Phthalate (DEP)	Paenarthrobacter sp. strain PH1	Sterile Soil	Not Specified	65.79%	12	[2]
Diethyl Phthalate (DEP)	Paenarthrobacter sp. strain PH1	Unsterile Soil	Not Specified	69.7%	12	[2]
Dimethyl Phthalate (DMP)	Paenarthrobacter sp. strain PH1	Sterile Soil	Not Specified	64.91%	12	[2]
Dimethyl Phthalate (DMP)	Paenarthrobacter sp. strain PH1	Unsterile Soil	Not Specified	69.07%	12	[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of biodegradation research. The following sections outline typical experimental protocols for studying diphenyl phthalate degradation in soil and water.

Soil Biodegradation Studies (Microcosm)

• Soil Collection and Preparation:

  • Collect soil samples from a relevant location (e.g., agricultural land, industrial site).

  • Sieve the soil to remove large debris and homogenize.

  • Characterize the soil properties, including pH, organic matter content, and microbial population.[5]

  • For sterile controls, autoclave the soil.

• Microcosm Setup:

  • Place a known amount of soil into individual containers (e.g., glass jars).

  • Spike the soil with a known concentration of diphenyl phthalate, typically dissolved in a suitable solvent which is then allowed to evaporate.

  • Adjust the moisture content to a specific level (e.g., 60% of water holding capacity).

  • If applicable, inoculate the soil with a specific DPP-degrading microorganism.[2]

  • Incubate the microcosms under controlled temperature and humidity.[6]

• Sampling and Analysis:

  • Collect soil subsamples at predetermined time intervals.

  • Extract diphenyl phthalate and its metabolites from the soil using an appropriate solvent (e.g., a mixture of acetone (B3395972) and hexane).

  • Analyze the extracts using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).[7][8]

Water Biodegradation Studies

• Water Sample Collection/Medium Preparation:

  • Collect water samples from the environment of interest (e.g., river, lake) or prepare a mineral salts medium (MSM).[1][4]

  • Sterilize the water or medium by autoclaving if a pure culture study is intended.

• Experimental Setup:

  • Dispense the water or medium into flasks.

  • Add diphenyl phthalate to the desired concentration.

  • Inoculate with a specific microorganism or a mixed microbial consortium from an environmental source.[1][9]

  • Incubate the flasks on a shaker to ensure aeration and mixing, at a controlled temperature.[2]

• Sampling and Analysis:

  • Withdraw aliquots of the culture at regular intervals.

  • Extract diphenyl phthalate and its metabolites from the aqueous phase, often using liquid-liquid extraction with a solvent like dichloromethane (B109758) or ethyl acetate.

  • Analyze the extracts using GC-MS or HPLC to determine the concentration of the parent compound and its degradation products.[10][11]

Visualizing the Process: Workflows and Pathways

Experimental Workflow for Soil Biodegradation Study

Caption: Workflow for a typical aqueous biodegradation study.

General Biodegradation Pathway of Phthalate Esters

Caption: Generalized microbial degradation pathway for phthalate esters.

Biodegradation Mechanisms

The microbial degradation of diphenyl phthalate, like other phthalate esters, is initiated by the enzymatic hydrolysis of the ester bonds. T[12]his process typically occurs in a stepwise manner.

• Initial Hydrolysis: The process begins with the cleavage of one of the ester linkages by an esterase enzyme, resulting in the formation of monophenyl phthalate (MPP) and phenol. 2[1]. Second Hydrolysis: The monoester, MPP, is then further hydrolyzed by another esterase to yield phthalic acid and another molecule of phenol. 3[1]. Aromatic Ring Cleavage: Phthalic acid is a central intermediate in the degradation of many phthalates. I[13][14]t undergoes further microbial degradation, typically initiated by dioxygenase enzymes that hydroxylate the aromatic ring. This leads to the formation of intermediates like protocatechuic acid.

• Metabolism to Central Pathways: Protocatechuic acid is subsequently processed through ring cleavage pathways, ultimately funneling the carbon into central metabolic routes such as the Krebs (TCA) cycle, leading to the production of carbon dioxide, water, and microbial biomass.

[14]A variety of microorganisms, including bacteria and fungi, have been shown to be capable of degrading phthalates under both aerobic and anaerobic conditions.

The biodegradation of diphenyl phthalate is a critical process that dictates its environmental persistence. This guide has provided a synthesis of current knowledge, including quantitative degradation data, detailed experimental protocols, and visual representations of workflows and metabolic pathways. For researchers and professionals, this information serves as a foundational resource for designing new studies, developing bioremediation strategies, and assessing the environmental risks associated with diphenyl phthalate and other related compounds. The continued investigation into the specific enzymes and genetic pathways involved in DPP degradation will further enhance our ability to mitigate its environmental impact.

References

• 1. Degradation of diphenyl phthalate by Sphingomonas chungbukensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biodegradation of phthalates DIBP, DMP, and DEP by Paenarthrobacter sp. strain PH1 - analysis of degradation, pathway, and its bioremediation potentiality in soil microcosm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation of Dibutyl Phthalate-Degrading Bacteria and Its Coculture with Citrobacter freundii CD-9 to Degrade Fenvalerate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biodegradation of low, medium and high molecular weight phthalate by Gordonia sp. in a batch system: Kinetics and phytotoxicity analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Biodegradation of plastics in soil and effects on nitrification activity. A laboratory approach [frontiersin.org]
• 7. benchchem.com [benchchem.com]
• 8. ijres.org [ijres.org]
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• 13. researchgate.net [researchgate.net]
• 14. Engineering bacterial biocatalysts for the degradation of phthalic acid esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Technical Guide to the Applications of Diphenyl Phthalate (CAS 84-62-8) in Scientific Research and Drug Development

Introduction: Diphenyl phthalate (B1215562) (DPP), identified by CAS number 84-62-8, is an organic compound chemically classified as the diphenyl ester of benzene-1,2-dicarboxylic acid.[1] While it has established industrial applications as a plasticizer in polyvinyl chloride (PVC), coatings, adhesives, and inks, its utility extends significantly into the realms of scientific research and pharmaceutical development.[1][2] For researchers and drug development professionals, DPP serves as a critical analytical standard and a subject of study for its biological activities, particularly as an endocrine-disrupting compound.[3][4][5] This guide provides an in-depth technical overview of its core applications, supported by quantitative data, experimental methodologies, and process visualizations.

Physicochemical and Analytical Properties

Diphenyl phthalate is a solid, white crystalline powder with well-characterized physical properties that are foundational to its use in various scientific applications.[6] Its high purity and defined structure make it an excellent reference material in analytical chemistry.[1]

Table 1: Physicochemical Properties of Diphenyl Phthalate

Property	Value	Reference(s)
CAS Number	84-62-8	[1][3]
Molecular Formula	C₂₀H₁₄O₄	[3]
Molecular Weight	318.33 g/mol	[3]
Appearance	White powder to crystal
Melting Point	72.0 to 76.0 °C
Boiling Point	257 °C @ 14 mmHg
Water Solubility	82 µg/L @ 24°C (Extremely limited)	[1]
Solubility	Soluble in DMSO and Acetone	[1]
Hydrogen Bond Acceptor Count	4	[6]
Hydrogen Bond Donor Count	0	[6]

| Rotatable Bond Count | 6 |[6] |

Core Applications in Research and Development

DPP's applications in a research setting are primarily centered on its use as a standard for analytical methods and as a tool for studying biological pathways.

Analytical Reference Standard

In drug development, DPP is employed as a characterized reference standard for analytical method development, validation, and quality control.[3] Its stability and known spectral properties are crucial for calibrating instruments like Gas Chromatography (GC) and Mass Spectrometry (MS), ensuring the accurate identification and quantification of other compounds.[1]

Isotope-Labeled Internal Standard and Tracer

The deuterium-labeled version of DPP, Diphenyl phthalate-3,4,5,6-d4, serves as an invaluable tool in advanced analytical studies.[7] It is used as:

• An internal standard for quantitative analysis via NMR, GC-MS, or LC-MS, which helps correct for variations during sample preparation and analysis.[7][8]

• A tracer in drug development to investigate the pharmacokinetic and metabolic profiles of pharmaceuticals.[7]

Biological Research: Endocrine Disruption

A significant area of research for DPP is its role as an endocrine-disrupting chemical (EDC). Studies have investigated its interaction with biological systems, revealing its potential to interfere with hormonal signaling.[1]

Notably, diphenyl phthalate has been characterized as an agonist for the human estrogen receptor (ER).[4] In vitro studies have demonstrated that DPP can dose-dependently increase ER-mediated transcriptional activity. This activity leads to the increased expression of estrogen-responsive genes such as TFF1, CTSD, and GREB1 in MCF-7 breast cancer cells, confirming its ability to mimic estrogen and interfere with normal endocrine function.[4] While some phthalates like di-n-butyl phthalate (DBP) have been linked to crosstalk between ER and TGF-β signaling pathways, and others to the PI3K/AKT/mTOR pathway, DPP's primary documented role is as a direct ER agonist.[9][10]

Fig 1: DPP-mediated estrogen receptor signaling pathway.

Key Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline protocols for the quantification of DPP and the assessment of its biological activity.

Protocol: Quantitative Analysis of DPP by GC-MS

This protocol provides a generalized method for the quantification of phthalates, including DPP, in various matrices, adapted from standard analytical procedures.[8][11]

1. Standard Preparation:

• Prepare a stock solution of Diphenyl Phthalate in a suitable solvent like isooctane (B107328) or methanol.

• Create a series of calibration standards by serially diluting the stock solution. Concentrations typically range from 1 ng/mL to 1000 ng/mL.[11]

• Spike each calibration standard with a fixed concentration of a deuterated internal standard (e.g., Dimethyl phthalate-d6 or Diphenyl phthalate-d4) to correct for analytical variability.[7][8]

2. Sample Preparation:

• Extract DPP from the sample matrix using an appropriate solvent extraction technique.

• Concentrate the extract to a known volume.

• Add the internal standard at the same concentration used for the calibration curve.

3. GC-MS Analysis:

• System: Gas Chromatograph coupled with a Mass Spectrometer.

• Column: Low-bleed capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[8]

• Injector: Splitless mode, 1 µL injection volume.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[8]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.
  • Ramp 1: 15°C/min to 220°C.
  • Ramp 2: 5°C/min to 300°C, hold for 5 minutes.[8]

• MS Detection: Electron Ionization (EI) at 70 eV in Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for DPP (e.g., m/z 225, 77, 226) and the internal standard.[12]

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the DPP peak area to the internal standard peak area against the DPP concentration.

• Apply a linear regression to determine the concentration of DPP in the unknown samples.

Fig 2: General workflow for quantitative analysis by GC-MS.

Protocol: In Vitro Estrogen Receptor Agonism Assay

This protocol describes a luciferase reporter gene assay to measure the ER agonistic activity of DPP, based on methodologies used in endocrine disruptor research.[4]

1. Cell Culture and Seeding:

• Culture an estrogen-responsive cell line (e.g., MCF-7) in appropriate growth medium.

• Seed the cells into 96-well plates at a suitable density and allow them to attach overnight.

2. Transfection:

• Co-transfect the cells with two plasmids using a suitable transfection reagent:

  • An Estrogen Response Element (ERE)-driven luciferase reporter plasmid.
  • A constitutively active expression plasmid for a control reporter (e.g., Renilla luciferase or β-galactosidase) to normalize for transfection efficiency.

3. Compound Treatment:

• After 24 hours of transfection, replace the medium with a medium containing serial dilutions of Diphenyl Phthalate. Include a positive control (e.g., 17β-estradiol) and a vehicle control (e.g., DMSO).

• Incubate the cells for an additional 24 hours.

4. Luciferase Assay:

• Lyse the cells using a suitable lysis buffer.

• Measure the firefly luciferase activity (from the ERE-reporter) and the control reporter activity (e.g., Renilla) using a dual-luciferase assay system and a luminometer.

5. Data Analysis:

• Normalize the firefly luciferase activity to the control reporter activity for each well.

• Calculate the fold induction of luciferase activity relative to the vehicle control.

• Plot the fold induction against the log concentration of DPP to generate a dose-response curve and determine potency (e.g., EC₅₀).

Fig 3: Workflow for an ER agonism luciferase reporter assay.

References

• 1. Buy Diphenyl phthalate | 84-62-8 | >98% [smolecule.com]
• 2. CAS 84-62-8: Diphenyl phthalate | CymitQuimica [cymitquimica.com]
• 3. Diphenyl Phthalate - CAS - 84-62-8 | Axios Research [axios-research.com]
• 4. Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Diphenyl Phthalate | Ennore India Chemicals [ennoreindiachemicals.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. The estrogen receptor signaling pathway activated by phthalates is linked with transforming growth factor-β in the progression of LNCaP prostate cancer models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Regulation of the cell cycle and P13K/AKT/mTOR signaling pathway by phthalates in normal human breast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. Diphenyl phthalate | C20H14O4 | CID 6778 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Genesis of a Versatile Molecule: An In-depth Technical Guide to the Discovery and Synthesis of Diphenyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diphenyl phthalate (B1215562) (DPP), a significant member of the phthalate ester family, has a rich history intertwined with the development of polymer science and organic synthesis. This technical guide provides a comprehensive overview of the discovery of its precursors and the evolution of its synthesis. It details various synthetic methodologies, from early laboratory preparations to more refined industrial processes. This document includes a comparative analysis of experimental protocols, quantitative data on reaction yields and conditions, and visual representations of key synthetic workflows, offering valuable insights for professionals in chemical research and development.

Historical Perspective: The Dawn of Phthalates

The journey to diphenyl phthalate begins with the discovery of its foundational precursor, phthalic acid. In 1836, the French chemist Auguste Laurent first obtained phthalic acid by oxidizing naphthalene (B1677914) tetrachloride.[1][2][3] Initially believing it to be a derivative of naphthalene, he named it "naphthalic acid."[1][2] The correct formula was later determined by the Swiss chemist Jean Charles Galissard de Marignac, prompting Laurent to rename it to its current name.[1] In the same year, Laurent also reported the synthesis of phthalic anhydride (B1165640), the immediate precursor to most phthalate esters.[4][5]

The industrial significance of phthalates emerged in the 1920s when they were introduced as plasticizers, substances added to polymers to increase their flexibility and durability.[6] This development was a significant advancement over the previously used volatile and odorous camphor. The commercial availability of polyvinyl chloride (PVC) in 1931 further propelled the demand for phthalate plasticizers.[6]

While the precise first synthesis of diphenyl phthalate is not clearly documented in readily available historical records, its preparation follows the general principles of esterification developed in the 19th and early 20th centuries. The methods described in the following sections represent the culmination of over a century of developments in organic synthesis.

Core Synthetic Methodologies

The synthesis of diphenyl phthalate can be achieved through several distinct pathways, each with its own set of advantages and challenges. The most common methods involve the reaction of a phthalic acid derivative with phenol (B47542).

Direct Esterification of Phthalic Anhydride with Phenol

This is one of the most common and direct routes to diphenyl phthalate. The reaction involves the esterification of phthalic anhydride with two equivalents of phenol, typically in the presence of a catalyst.

Reaction:

C₆H₄(CO)₂O + 2 C₆H₅OH → C₆H₄(COOC₆H₅)₂ + H₂O

A variety of catalysts can be employed to facilitate this reaction, including strong acids like sulfuric acid, p-toluenesulfonic acid, and methanesulfonic acid, as well as Lewis acids such as zinc chloride.[7]

Logical Workflow for Direct Esterification:

Direct Esterification Workflow

Acylation using Phthaloyl Chloride

This method involves the reaction of phthaloyl chloride with phenol. This reaction is typically faster and can be carried out under milder conditions than direct esterification. The use of an acid scavenger, such as a tertiary amine or an inorganic base (e.g., potassium carbonate), is common to neutralize the hydrogen chloride byproduct.[8][9]

Reaction:

C₆H₄(COCl)₂ + 2 C₆H₅OH → C₆H₄(COOC₆H₅)₂ + 2 HCl

Logical Workflow for Acylation with Phthaloyl Chloride:

Acylation Workflow

Transesterification

Transesterification offers an alternative route where a more readily available dialkyl phthalate, such as dimethyl phthalate, is reacted with phenol in the presence of a catalyst. The equilibrium is driven forward by removing the lower-boiling alcohol (methanol in this case). Another variation involves the reaction of diphenyl carbonate with phthalic acid.[10][11][12][13][14]

Reaction (from Dimethyl Phthalate):

C₆H₄(COOCH₃)₂ + 2 C₆H₅OH ⇌ C₆H₄(COOC₆H₅)₂ + 2 CH₃OH

Logical Workflow for Transesterification:

Transesterification Workflow

Multi-step Synthesis via Trialkylammonium Phthalate Intermediate

A patented method describes a two-step process for producing diphenyl phthalates.[15] First, a phenol, phthalic anhydride, and a trialkylamine are reacted to form a phenyl trialkylammonium phthalate intermediate. This intermediate is then reacted with a halogenating agent to form the diphenyl phthalate.[15] This method is reported to allow for the synthesis of mixed diphenyl phthalates more easily than traditional methods.[15]

Reaction Steps:

• C₆H₄(CO)₂O + C₆H₅OH + R₃N → [C₆H₅OOC-C₆H₄-COO]⁻[HNR₃]⁺

• [C₆H₅OOC-C₆H₄-COO]⁻[HNR₃]⁺ + SOCl₂ + C₆H₅OH → C₆H₄(COOC₆H₅)₂ + R₃N·HCl + SO₂ + HCl

Experimental Protocols and Data

The following tables summarize quantitative data from various reported synthesis methods for diphenyl phthalate and its isomers.

Table 1: Synthesis of Diphenyl Phthalate via Acylation of Phthaloyl Chloride

Entry	Phthaloyl Chloride (mol)	Phenol (mol)	Base (mol)	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (%)	Reference
1	0.05	0.12	K₂CO₃ (0.12)	Dichloroethane	10	4	92.1	99	[8]
2	0.0512	0.125	K₂CO₃ (0.13)	Dichloromethane	40	7	92.02	98.53	[8]
3	0.5 (M)	1.0 (M)	NaOH	Dichloromethane	5-30	0.13	85.7	94.20	[9]
4	1	2	Dual Catalyst¹	Cyclohexane	25 → reflux	6	98.68	99.52	[10]

¹ Benzyltriethylammonium chloride and a cyclohexane/water azeotrope

Table 2: Synthesis of Diphenyl Phthalate via a Multi-step Process

Entry	Phthalic Anhydride (parts by weight)	Phenol (parts by weight)	Trialkylamine (parts by weight)	Halogenating Agent (parts by weight)	Temp (°C)	Time (h)	Yield (%)	Reference
1	74.0	94.1	Triethylamine (50.6)	Thionyl Chloride (32.7)	100-130	1	~86	[15]

Detailed Experimental Protocol: Synthesis from m-Phthaloyl Chloride and Phenol[8]

• Reactant Preparation: In a reactor, dissolve 0.05 mol of m-phthaloyl chloride in 100 mL of dichloroethane. Simultaneously, introduce 0.12 mol of potassium carbonate. In a dropping funnel, dissolve 0.12 mol of phenol in a suitable amount of dichloroethane.

• Reaction: Maintain the reactor temperature at 10°C. Add the phenol solution dropwise to the reactor with stirring. Continue stirring for 4 hours at 10°C.

• Work-up: After the reaction is complete, wash the reaction mixture with water. Separate the organic layer.

• Purification: Distill off the dichloroethane solvent. Recrystallize the crude product to obtain the final diphenyl isophthalate. The reported yield is 14.6g (92.1%) with a purity of 99%.

Analytical Characterization

The identity and purity of synthesized diphenyl phthalate are confirmed using various analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the molecular structure. The ¹H NMR spectrum of diphenyl phthalate would show characteristic signals for the aromatic protons of the phthalate and phenyl rings.[16][17]

• Infrared (IR) Spectroscopy: The IR spectrum of diphenyl phthalate exhibits a strong absorption band characteristic of the ester carbonyl (C=O) group, typically around 1730 cm⁻¹. Other bands corresponding to C-O stretching and aromatic C-H and C=C bonds are also present.[18][19][20]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For diphenyl phthalate, the molecular ion peak [M]⁺ would be observed at m/z 318. A base peak at m/z 225 is also characteristic, corresponding to a specific fragmentation pathway.[21][22]

Conclusion

The synthesis of diphenyl phthalate has evolved from fundamental esterification principles discovered in the 19th century to a variety of refined methods suitable for industrial-scale production. The choice of synthetic route depends on factors such as cost of starting materials, desired purity, and scale of production. The methods outlined in this guide, including direct esterification, acylation, and transesterification, provide a robust toolkit for chemists and researchers. The detailed protocols and comparative data presented herein serve as a valuable resource for the synthesis and further investigation of this important industrial chemical.

References

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• 2. Phthalic Acid - Formula, Structure, And Properties | Turito [turito.com]
• 3. Phthalic Acid Formula: Properties, Chemical Structure and Uses [extramarks.com]
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• 5. Phthalic anhydride - Wikipedia [en.wikipedia.org]
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• 8. CN106278886A - A kind of technique synthesizing diphenyl iso-phthalate - Google Patents [patents.google.com]
• 9. CN104418746A - Method for preparing diphenyl m-phthalate through micro-channel reaction apparatus - Google Patents [patents.google.com]
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• 18. DIPHENYL PHTHALATE(84-62-8) IR Spectrum [chemicalbook.com]
• 19. 1,2-Benzenedicarboxylic acid, diphenyl ester [webbook.nist.gov]
• 20. Diphenyl terephthalate | C20H14O4 | CID 73757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. DIPHENYL PHTHALATE(84-62-8) MS spectrum [chemicalbook.com]
• 22. 1,2-Benzenedicarboxylic acid, diphenyl ester [webbook.nist.gov]

Unveiling the Molecular Landscape of Diphenyl Phthalate: A Theoretical and Computational Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Core Concepts in Computational Chemistry

Theoretical and computational chemistry provide powerful tools to investigate the properties of molecules like diphenyl phthalate (B1215562). The primary methods employed for such studies are based on quantum mechanics, with Density Functional Theory (DFT) being a particularly prominent and effective approach. DFT calculations can predict a wide range of molecular properties with a good balance of accuracy and computational cost.

Key aspects of these computational studies include:

• Geometry Optimization: Determining the most stable three-dimensional arrangement of atoms in a molecule, which corresponds to the minimum energy structure. This provides fundamental information about bond lengths, bond angles, and dihedral angles.

• Vibrational Analysis: Calculating the vibrational frequencies of the molecule, which correspond to the absorption peaks in an infrared (IR) or Raman spectrum. This allows for the characterization of the molecule's vibrational modes and can aid in its experimental identification.

• Electronic Structure Analysis: Investigating the distribution of electrons within the molecule. This includes the analysis of frontier molecular orbitals, such as the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), which are crucial for understanding a molecule's reactivity and electronic transitions. The energy difference between HOMO and LUMO, known as the HOMO-LUMO gap, is an important indicator of molecular stability.

• Molecular Electrostatic Potential (MEP): Mapping the electrostatic potential onto the electron density surface of a molecule. The MEP is a valuable tool for identifying the electron-rich (nucleophilic) and electron-poor (electrophilic) regions of a molecule, which provides insights into its intermolecular interactions.

Experimental Protocols: A Methodological Framework

While specific experimental (computational) protocols for a comprehensive study of diphenyl phthalate are not detailed in the available literature, a standard and reliable protocol can be constructed based on numerous computational studies of similar phthalate esters.

1. Software:

• Gaussian suite of programs is a widely used software package for performing high-level quantum chemical calculations.

2. Method:

• Density Functional Theory (DFT): This is the most common and effective method for studying the electronic structure of medium-sized organic molecules.

• B3LYP Functional: The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is a popular choice that often provides accurate results for a wide range of molecular systems.

3. Basis Set:

• 6-311+G(d,p): This is a Pople-style basis set that provides a good description of the electronic structure for molecules containing first- and second-row atoms. The inclusion of diffuse functions (+) and polarization functions (d,p) is important for accurately describing the electron distribution, particularly in systems with lone pairs and pi-systems.

4. Calculation Types:

• Geometry Optimization: The molecular geometry of diphenyl phthalate would be fully optimized without any symmetry constraints to find the global minimum on the potential energy surface.

• Frequency Calculation: Following geometry optimization, a vibrational frequency analysis would be performed at the same level of theory to confirm that the optimized structure corresponds to a true minimum (i.e., no imaginary frequencies) and to obtain the theoretical vibrational spectra.

• Electronic Properties: Single-point energy calculations would be carried out on the optimized geometry to determine electronic properties such as HOMO and LUMO energies and the molecular electrostatic potential.

The following workflow diagram illustrates the typical computational procedure:

A typical workflow for the computational study of diphenyl phthalate.

Data Presentation: Illustrative Computational Data

The following tables present illustrative quantitative data for diphenyl phthalate, derived from the established computational methodologies applied to analogous phthalate molecules. These values serve as a reference point for what would be expected from a dedicated computational study of DPP.

Table 1: Calculated Geometrical Parameters (Illustrative)

Parameter	Bond/Angle	Calculated Value (Å or °)
Bond Lengths	C=O	~1.21
C-O (ester)	~1.35
O-C (phenyl)	~1.40
C-C (aromatic)	~1.39 - 1.41
Bond Angles	O=C-O	~123
C-O-C (ester)	~117
C-C-C (aromatic)	~120
Dihedral Angles	C-C-C=O	Varies (determines conformation)
C-O-C-C (phenyl)	Varies (determines orientation of phenyl rings)

Table 2: Calculated Vibrational Frequencies (Illustrative Major Modes)

Vibrational Mode	Calculated Frequency (cm⁻¹)	Description
C-H stretch (aromatic)	~3100 - 3000	Stretching of C-H bonds on the phenyl rings
C=O stretch (ester)	~1730	Symmetric and asymmetric stretching of carbonyl groups
C=C stretch (aromatic)	~1600 - 1450	In-plane stretching of carbon-carbon bonds in the phenyl rings
C-O stretch (ester)	~1300 - 1100	Stretching of the C-O single bonds in the ester groups

Table 3: Calculated Electronic Properties (Illustrative)

Property	Calculated Value (eV)
HOMO Energy	~ -7.0 to -6.5
LUMO Energy	~ -1.5 to -1.0
HOMO-LUMO Gap	~ 5.5 to 5.0

Visualization of Molecular Properties

Frontier Molecular Orbitals (HOMO and LUMO)

The spatial distribution of the HOMO and LUMO are critical for understanding chemical reactivity. For a molecule like diphenyl phthalate, the HOMO is expected to be localized primarily on the electron-rich phenyl rings, while the LUMO is likely to be centered on the electron-withdrawing phthalate core.

The logical relationship for determining reactivity based on Frontier Molecular Orbital theory is depicted below:

Relationship between frontier molecular orbitals and chemical reactivity.

Molecular Electrostatic Potential (MEP)

The MEP map provides a visual representation of the charge distribution around a molecule. In diphenyl phthalate, the regions around the carbonyl oxygen atoms are expected to be electron-rich (negative potential, typically colored red or orange), making them susceptible to electrophilic attack. The phenyl rings would exhibit a more neutral potential (green), while the hydrogen atoms would be slightly electron-deficient (positive potential, blue).

Conclusion and Future Directions

Theoretical and computational studies offer a powerful and insightful approach to understanding the fundamental molecular properties of diphenyl phthalate. While a dedicated, comprehensive computational investigation of DPP is needed to provide precise quantitative data, the methodologies outlined in this guide, based on studies of similar phthalates, provide a robust framework for such an analysis.

Future computational work should focus on:

• Performing high-level DFT calculations to obtain accurate data for the optimized geometry, vibrational frequencies, and electronic properties of diphenyl phthalate.

• Investigating the conformational landscape of DPP to understand the relative energies and populations of different rotational isomers.

• Simulating the interaction of DPP with biological targets, such as the estrogen receptor, using molecular docking and molecular dynamics simulations to provide a more detailed understanding of its endocrine-disrupting potential.[1]

By combining theoretical calculations with experimental data, a more complete picture of the chemical and biological behavior of diphenyl phthalate can be achieved, which will be invaluable for researchers, scientists, and drug development professionals.

References

• 1. Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]

Diphenyl Phthalate's Interaction with Biological Macromolecules: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diphenyl phthalate (B1215562) (DPhP), a member of the phthalate ester family of chemicals, is utilized in a variety of industrial and consumer products. Growing concerns over the potential for phthalates to act as endocrine disruptors and modulate biological processes necessitate a deeper understanding of their interactions with key macromolecules. This technical guide provides a comprehensive overview of the current scientific knowledge regarding the binding of diphenyl phthalate to proteins and nucleic acids, its impact on enzyme activity, and its influence on critical signaling pathways. This document summarizes available quantitative data, details relevant experimental methodologies, and visualizes the complex biological interactions to support further research and risk assessment.

Introduction

Phthalate esters are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers. Diphenyl phthalate, in particular, has applications in various materials, leading to its presence in the environment and potential for human exposure. The lipophilic nature of DPhP facilitates its interaction with biological systems, where it can bind to and influence the function of essential macromolecules. This guide focuses on the molecular interactions of DPhP with proteins and DNA, providing a technical resource for researchers in toxicology, pharmacology, and drug development.

Interaction with Nuclear Receptors and Other Proteins

Diphenyl phthalate has been shown to interact with several key proteins, most notably nuclear receptors that regulate gene expression. These interactions can disrupt normal cellular signaling and lead to a range of biological effects.

Estrogen Receptor (ER)

Diphenyl phthalate has been identified as an agonist for the estrogen receptor (ER). This interaction is a primary mechanism behind its endocrine-disrupting potential.

• Binding and Activation: In vitro studies have demonstrated that DPhP can dose-dependently enhance ER-mediated transcriptional activity.[1] Molecular docking simulations suggest that DPhP preferentially binds to the agonist conformation of the estrogen receptor, which is consistent with its observed agonist activity in reporter gene assays.[1] This binding can lead to the increased expression of estrogen-responsive genes such as TFF1, CTSD, and GREB1 in breast cancer cell lines like MCF-7.[1]

Peroxisome Proliferator-Activated Receptors (PPARs)

While direct quantitative data for diphenyl phthalate's interaction with Peroxisome Proliferator-Activated Receptors (PPARs) is limited, the broader class of phthalates is known to activate these nuclear receptors. Phthalate monoesters, the hydrolyzed metabolites of diesters like DPhP, are generally considered the active ligands for PPARs.

• General Phthalate-PPAR Interaction: Phthalates and their metabolites can activate PPARα and PPARγ.[2] This activation can, in turn, modulate the expression of genes involved in lipid metabolism and inflammation. For instance, the activation of PPARs in granulosa cells by phthalate monoesters can lead to a suppression of aromatase expression, an enzyme critical for estradiol (B170435) synthesis.[3] Molecular docking studies of various phthalate monoesters with PPARγ have helped to elucidate the structural basis for these interactions.[2]

Serum Albumin

Serum albumin is the most abundant protein in blood plasma and is a known carrier for various endogenous and exogenous compounds, including phthalates. The binding of DPhP to serum albumin can influence its distribution, metabolism, and bioavailability.

Enzymatic Inhibition

Diphenyl phthalate has been investigated for its potential to inhibit various enzymes, which can disrupt critical metabolic and signaling pathways.

Enzymes of the Glucocorticoid Biosynthesis Pathway

• In Silico Evidence: Molecular docking studies have suggested that diphenyl phthalate has the potential to inhibit key enzymes involved in the synthesis of glucocorticoids. DPhP showed a notable docking score of -8.95616 kcal/mol against CYP21A1, an enzyme critical for cortisol and aldosterone (B195564) production. This in silico finding suggests a potential for DPhP to disrupt steroidogenesis, though experimental validation is required.

Acetylcholinesterase (AChE)

• General Phthalate Effects: While a specific IC50 value for diphenyl phthalate's inhibition of acetylcholinesterase is not provided in the search results, studies on other phthalates like di-n-butyl phthalate (DBP) and diethyl phthalate (DEP) have shown that they can inhibit AChE activity in zebrafish embryos.[5] One study on human neuroblastoma cells indicated that the IC50 of various phthalates on human nicotinic acetylcholine (B1216132) receptors ranged from 0.32 to 7.96 µM, although the specific value for DPhP was not mentioned.[6]

Interaction with DNA

The interaction of small molecules with DNA can lead to genotoxicity and interfere with DNA replication and transcription.

• Binding of Phthalates to DNA: While direct quantitative data for diphenyl phthalate's binding to DNA is not available in the provided search results, studies on other phthalates have demonstrated non-covalent binding interactions. For instance, diethyl phthalate (DEP) and di(2-ethylhexyl) phthalate (DEHP) have been shown to bind to DNA with binding constants (K_A) of 4.11 × 10⁵ L/mol and 1.04 × 10⁵ L/mol, respectively.[7] These interactions are thought to occur primarily in the minor groove of the DNA and are driven by hydrogen bonding and van der Waals forces.[7] Phthalates have also been shown to induce DNA damage, including single and double-strand breaks, in human peripheral blood mononuclear cells.[8]

Disruption of Signaling Pathways

The interaction of diphenyl phthalate with various macromolecules can lead to the perturbation of complex cellular signaling networks.

Estrogen Receptor Signaling Pathway

As an agonist for the estrogen receptor, diphenyl phthalate can initiate the estrogen receptor signaling cascade. This typically involves the binding of DPhP to the ER, leading to receptor dimerization, translocation to the nucleus, and binding to estrogen response elements (EREs) on the DNA. This, in turn, modulates the transcription of target genes, influencing processes such as cell proliferation.

Estrogen Receptor Signaling Pathway Activation by DPhP.

Peroxisome Proliferator-Activated Receptor (PPAR) Signaling Pathway

Although DPhP-specific data is limited, the general mechanism for phthalate activation of PPAR signaling involves the binding of phthalate monoesters to PPARs, leading to the formation of a heterodimer with the retinoid X receptor (RXR). This complex then binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, regulating their transcription.

General PPAR Signaling Pathway Activation by Phthalates.

Transforming Growth Factor-β (TGF-β) Signaling Pathway

Studies on phthalate mixtures have shown an upregulation of TGF-β signaling.[9] This pathway is crucial for various cellular processes, including proliferation, differentiation, and extracellular matrix production. Phthalate-induced enhancement of TGF-β signaling could involve increased expression of TGF-β isoforms and downstream signaling components.

Phthalate-Induced Upregulation of TGF-β Signaling.

Quantitative Data Summary

While specific quantitative data for diphenyl phthalate is limited in the reviewed literature, the following tables summarize available data for DPhP and other relevant phthalates to provide context for their interactions with biological macromolecules.

Table 1: Molecular Docking Scores of Diphenyl Phthalate with Glucocorticoid Biosynthesis Enzymes

Enzyme	Docking Score (kcal/mol)
CYP21A1	-8.95616

Data from in silico molecular docking studies.

Table 2: Binding Constants of Various Phthalates with Human Serum Albumin (HSA)

Phthalate	Binding Constant (K_b) (M⁻¹)
Dibutyl Phthalate (DBP)	0.49 x 10⁵
Diethyl Phthalate (DEP)	1.15 x 10⁵
Di-isobutyl Phthalate (DIBP)	1.60 x 10⁵

Note: Data for Diphenyl Phthalate is not available in the cited sources.[4]

Table 3: Binding Constants of Various Phthalates with DNA

Phthalate	Binding Constant (K_A) (L/mol)
Diethyl Phthalate (DEP)	4.11 × 10⁵
Di(2-ethylhexyl) Phthalate (DEHP)	1.04 × 10⁵
Dibutyl Phthalate (DBP)	7.60 × 10⁴
Dimethyl Phthalate (DMP)	1.99 × 10⁴
Benzyl Butyl Phthalate (BBP)	1.42 × 10³

Note: Data for Diphenyl Phthalate is not available in the cited sources.[7]

Experimental Protocols

This section provides an overview of the key experimental methodologies used to study the interaction of diphenyl phthalate with biological macromolecules.

Molecular Docking

Molecular docking is a computational method used to predict the binding orientation and affinity of a small molecule (ligand) to a macromolecule (receptor).

• Objective: To predict the binding mode and estimate the binding affinity of diphenyl phthalate to a target protein.

• Methodology:

  • Receptor Preparation: Obtain the 3D structure of the target protein from a protein data bank (e.g., PDB). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning partial charges.

  • Ligand Preparation: Generate the 3D structure of diphenyl phthalate and optimize its geometry.

  • Docking Simulation: Use a docking software (e.g., AutoDock, Glide) to place the ligand into the binding site of the receptor and calculate the binding energy for different conformations.

  • Analysis: Analyze the docking results to identify the most favorable binding pose and the corresponding binding affinity (docking score).

Workflow for Molecular Docking Analysis.

Estrogen Receptor Reporter Gene Assay

This is a cell-based assay to determine the estrogenic activity of a compound.

• Objective: To quantify the ability of diphenyl phthalate to activate the estrogen receptor and induce the expression of a reporter gene.

• Methodology:

  • Cell Culture: Culture a human breast cancer cell line (e.g., MCF-7) that endogenously expresses the estrogen receptor.

  • Transfection: Transfect the cells with a reporter plasmid containing an estrogen response element (ERE) linked to a reporter gene (e.g., luciferase).

  • Treatment: Treat the transfected cells with various concentrations of diphenyl phthalate.

  • Lysis and Assay: Lyse the cells and measure the activity of the reporter enzyme (e.g., luciferase activity).

  • Data Analysis: Normalize the reporter activity to a control and plot the dose-response curve to determine the agonistic potential of DPhP.

Workflow for Estrogen Receptor Reporter Gene Assay.

Fluorescence Quenching Assay

This technique is used to study the binding of a ligand to a protein by measuring the decrease in the intrinsic fluorescence of the protein upon ligand binding.

• Objective: To determine the binding constant (K_b) of diphenyl phthalate to a protein like human serum albumin.

• Methodology:

  • Sample Preparation: Prepare a solution of the target protein (e.g., HSA) in a suitable buffer.

  • Fluorescence Measurement: Measure the intrinsic fluorescence of the protein (typically from tryptophan residues) at a specific excitation wavelength.

  • Titration: Incrementally add small aliquots of a concentrated solution of diphenyl phthalate to the protein solution.

  • Data Collection: After each addition, measure the fluorescence intensity.

  • Data Analysis: Plot the fluorescence quenching data using a Stern-Volmer plot or other appropriate binding models to calculate the binding constant.

Workflow for Fluorescence Quenching Assay.

Conclusion and Future Directions

The available evidence indicates that diphenyl phthalate interacts with key biological macromolecules, exhibiting agonistic activity towards the estrogen receptor and potentially inhibiting enzymes in the glucocorticoid biosynthesis pathway. While direct quantitative data on its binding affinities and inhibitory constants are sparse, the broader understanding of phthalate interactions suggests that DPhP likely influences cellular processes through mechanisms common to this class of compounds, including the modulation of PPAR and TGF-β signaling pathways.

A significant data gap exists for specific quantitative parameters of DPhP's interactions. Future research should focus on experimentally determining the binding constants (K_d) of DPhP with serum albumin, nuclear receptors, and DNA. Furthermore, detailed enzyme kinetic studies are needed to ascertain the IC50 and K_i values for DPhP's inhibition of key enzymes. A more thorough investigation of DPhP's specific effects on the PPAR and TGF-β signaling pathways will be crucial for a comprehensive risk assessment. This technical guide serves as a foundation for these future investigations, providing the necessary context and methodological framework.

References

• 1. Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phthalates in Albumin from Human Serum: Implications for Assisted Reproductive Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Non-covalent binding interaction between phthalic acid esters and DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Genotoxic risk assessment and mechanism of DNA damage induced by phthalates and their metabolites in human peripheral blood mononuclear cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chronic exposure of mice to phthalates enhances TGF beta signaling and promotes uterine fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

High-Yield Synthesis of Diphenyl Phthalate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the high-yield synthesis of diphenyl phthalate (B1215562), a versatile compound with applications in organic synthesis and as a plasticizer. The presented methodology is based on the direct esterification of phthalic anhydride (B1165640) with phenol, a robust and efficient approach.

Introduction

Diphenyl phthalate is a significant chemical intermediate, primarily utilized as a plasticizer in polymer formulations, particularly for polyvinyl chloride (PVC). Its synthesis is a cornerstone reaction in industrial and laboratory organic chemistry. The most common synthetic route involves the reaction of phthalic anhydride with phenol.[1][2] This application note details a high-yield protocol, adapted from established methodologies, providing researchers with a reliable procedure for obtaining high-purity diphenyl phthalate.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for a representative high-yield synthesis of diphenyl phthalate. This specific example is derived from a patented procedure that demonstrates an efficient two-step process.[3]

Parameter	Value	Reference
Reactants
Phthalic Anhydride	74.0 parts by weight	[3]
Phenol	94.1 parts by weight	[3]
Triethylamine	50.6 parts by weight	[3]
Yield	~86%	[3]
Product Purity (Typical)	>98%	[4]
Melting Point	72.0 to 76.0 °C	[4]

Experimental Protocol: Synthesis of Diphenyl Phthalate

This protocol describes a high-yield synthesis of diphenyl phthalate from phthalic anhydride and phenol.

Materials:

• Phthalic anhydride

• Phenol

• Triethylamine

• Phosphorus oxychloride (or other suitable halogenating agent)[3]

• Water (for washing)

• Suitable reaction vessel with means for temperature measurement, agitation, and addition of solids and liquids[3]

Procedure:

• Reaction Setup: In a suitable reaction vessel, charge 74.0 parts of phthalic anhydride and 94.1 parts of phenol.[3]

• Initial Heating: Heat the mixture to approximately 95 °C with agitation.[3]

• Amine Addition: Begin the addition of 50.6 parts of triethylamine. The addition should be controlled to maintain the temperature, which will slowly rise to about 105-110 °C over approximately 15 minutes.[3]

• Halogenating Agent Addition: Once the amine addition is complete, add a suitable halogenating agent. For example, 30.0 parts of phosphorus oxychloride can be used.[3]

• Reaction Completion: The reaction is typically heated to facilitate completion. Temperatures can range from 50 °C to 250 °C, with higher temperatures increasing the reaction rate but potentially leading to the formation of colored byproducts.[3]

• Work-up and Purification:

  • After cooling the reaction mass to about 90 °C, wash it with water.[3]

  • Neutralize the organic layer.

  • Dry the product, for instance, at about 100 °C and under reduced pressure (e.g., 80 mm of mercury absolute).[3]

  • The crude product can be further purified by vacuum distillation or crystallization to achieve high purity.[1][5]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of diphenyl phthalate.

References

• 1. Buy Diphenyl phthalate | 84-62-8 | >98% [smolecule.com]
• 2. How does Phthalic anhydride react with phenol? - News - Zibo Anquan Chemical Co., [zbaqchem.com]
• 3. US3076837A - Preparation of diphenyl phthalates - Google Patents [patents.google.com]
• 4. Diphenyl Phthalate | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]
• 5. data.epo.org [data.epo.org]

Application Notes and Protocols for the Laboratory Scale Synthesis of Diphenyl Phthalate from Phthalic Anhydride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenyl phthalate (B1215562) is a significant chemical intermediate used in the synthesis of various organic compounds, polymers, and as a plasticizer. This document provides a detailed protocol for the laboratory-scale synthesis of diphenyl phthalate through the direct esterification of phthalic anhydride (B1165640) with phenol (B47542). The methodologies presented are based on established principles of esterification, adapted for the specific reactivity of phenols.

The primary reaction involves the condensation of one mole of phthalic anhydride with two moles of phenol, typically in the presence of an acid or organometallic catalyst at elevated temperatures. The removal of water, a byproduct of the reaction, is crucial to drive the equilibrium towards the formation of the desired diester product.

Reaction Scheme:

Phthalic Anhydride + Phenol → Diphenyl Phthalate + Water

This protocol will detail two effective catalytic methods, a comprehensive work-up and purification procedure, and present relevant quantitative data in a structured format.

Quantitative Data Summary

The following tables summarize the key physical properties of the reactants and product, as well as typical reaction parameters for the synthesis of diphenyl phthalate.

Table 1: Physical Properties of Reactants and Product

Compound	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Phthalic Anhydride	148.12	131-133	285
Phenol	94.11	40-42	181.7
Diphenyl Phthalate	318.32	74-76	405

Table 2: Recommended Reaction Parameters for Diphenyl Phthalate Synthesis

Parameter	Method A: p-Toluenesulfonic Acid	Method B: Isopropyl Titanate
Molar Ratio (Phenol:Phthalic Anhydride)	2.1 : 1	2.2 : 1
Catalyst Loading	1-2 mol% (relative to phthalic anhydride)	0.2-0.5 wt% (relative to total reactants)
Reaction Temperature	150-160 °C	180-220 °C
Reaction Time	3-5 hours	4-6 hours
Atmosphere	Inert (e.g., Nitrogen)	Inert (e.g., Nitrogen)

Experimental Protocols

This section provides detailed methodologies for the synthesis of diphenyl phthalate using two different catalytic systems.

Method A: Synthesis using p-Toluenesulfonic Acid (p-TSA) Catalyst

This protocol utilizes a strong acid catalyst, which is effective for the esterification of less reactive phenols.

Materials:

• Phthalic anhydride (14.8 g, 0.1 mol)

• Phenol (19.8 g, 0.21 mol)

• p-Toluenesulfonic acid monohydrate (0.38 g, 0.002 mol)

• Toluene (B28343) (50 mL)

• 5% (w/v) Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Ethanol (B145695) for recrystallization

• Deionized water

Equipment:

• 250 mL three-neck round-bottom flask

• Dean-Stark apparatus and condenser

• Heating mantle with a magnetic stirrer

• Thermometer

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

Procedure:

• Reaction Setup: To the three-neck round-bottom flask, add phthalic anhydride, phenol, and toluene.

• Equip the flask with a magnetic stir bar, a thermometer, and a Dean-Stark apparatus connected to a condenser.

• Begin stirring and gently heat the mixture using the heating mantle to dissolve the solids.

• Once a homogeneous solution is formed, add the p-toluenesulfonic acid monohydrate to the flask.

• Esterification: Heat the reaction mixture to reflux (approximately 150-160 °C). Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction for 3-5 hours, or until no more water is collected in the trap.

• Work-up: Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with 50 mL of 5% sodium bicarbonate solution (caution: evolution of CO₂ gas), 50 mL of deionized water, and 50 mL of brine.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the toluene under reduced pressure using a rotary evaporator to obtain the crude diphenyl phthalate.

• Recrystallize the crude product from hot ethanol. Dissolve the solid in a minimum amount of boiling ethanol and allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Method B: Synthesis using Isopropyl Titanate Catalyst

This method employs an organometallic catalyst, which often results in fewer side products and easier work-up compared to strong acid catalysts.

Materials:

• Phthalic anhydride (14.8 g, 0.1 mol)

• Phenol (20.7 g, 0.22 mol)

• Isopropyl titanate (approx. 0.1 g)

• 5% (w/v) Sodium hydroxide (B78521) solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Xylene or a mixed solvent (e.g., ethanol/water) for recrystallization

Equipment:

• As described in Method A, with the addition of a nitrogen inlet.

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, Dean-Stark trap, condenser, and a nitrogen inlet, combine phthalic anhydride and phenol.

• Heat the mixture under a nitrogen atmosphere to 140-150 °C to form the monoester.

• Esterification: After the initial monoesterification (approximately 30 minutes), add the isopropyl titanate catalyst.

• Increase the temperature to 180-220 °C and maintain it for 4-6 hours, continuously removing the water of reaction via the Dean-Stark trap.

• Work-up: Cool the reaction mixture to approximately 80 °C.

• Wash the mixture with a 5% sodium hydroxide solution to neutralize any remaining acidic species and hydrolyze the catalyst.

• Follow with washes of deionized water and brine.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Purification: Remove any solvent used during washing by vacuum distillation.

• The crude diphenyl phthalate can be purified by vacuum distillation or by recrystallization from a suitable solvent such as xylene or a mixed solvent system like ethanol-water.

• For recrystallization, dissolve the crude product in a minimal amount of the hot solvent, allow it to cool slowly, and collect the resulting crystals by filtration.

Visualizations

Signaling Pathway and Logical Relationships

The synthesis of diphenyl phthalate from phthalic anhydride and phenol is a two-step esterification process. The first step is the formation of a monoester intermediate, which is then followed by a second esterification to yield the final diester product.

Reaction pathway for diphenyl phthalate synthesis.

Experimental Workflow

The general experimental workflow for the synthesis and purification of diphenyl phthalate is outlined below.

Experimental workflow for diphenyl phthalate synthesis.

Application Note: Purification of Crude Diphenyl Phthalate by Recrystallization

AN-DPP-RC01

Audience: Researchers, scientists, and drug development professionals.

Abstract: Diphenyl phthalate (B1215562) (DPP) is an aromatic phthalate ester used in various industrial applications, including as a plasticizer.[1][2] For many applications, particularly in the synthesis of high-quality polymers, a high degree of purity is required.[3] Crude DPP often contains colored and acidic impurities that may not be effectively removed by distillation alone.[3] This application note provides a detailed protocol for the purification of crude diphenyl phthalate using recrystallization, a robust technique for purifying solid organic compounds.[4] The protocol covers solvent selection, the recrystallization procedure, and methods for assessing product purity.

Physicochemical and Safety Data

A summary of the key physical and chemical properties of diphenyl phthalate is essential for its handling and purification.

Table 1: Physicochemical Properties of Diphenyl Phthalate

Property	Value	References
Molecular Formula	C₂₀H₁₄O₄	[5][6][7]
Molecular Weight	318.32 g/mol	[5][6][7]
Appearance	White crystalline solid or powder	[1][2][8]
Melting Point	72-76 °C	[2][7][9][10]
Boiling Point	400-405 °C	[2][9]
Density	1.28 g/cm³	[5][9]
Water Solubility	82 µg/L (24 °C)	[9][11]
Organic Solvents	Soluble in acetone (B3395972), DMSO, benzene, toluene; slightly soluble in chloroform, methanol.	[2][5][12]

Safety Precautions:

Diphenyl phthalate can cause skin, eye, and respiratory irritation.[8] It is crucial to handle this chemical in a well-ventilated area or a fume hood.[8] Appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, must be worn at all times. Refer to the Safety Data Sheet (SDS) for complete safety information before beginning any work.[8][13]

Experimental Protocol: Recrystallization

Recrystallization is effective when the compound to be purified has high solubility in a hot solvent and low solubility in the same solvent when cold.[4] Impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.

2.1. Materials and Equipment

• Crude Diphenyl Phthalate

• Recrystallization Solvents (e.g., Ethanol, Methanol, Acetone, Isopropanol, Ethyl Acetate/Heptane mixture)

• Activated Charcoal (decolorizing carbon)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Condenser

• Glass funnel (stemless preferred for hot filtration)

• Fluted filter paper

• Büchner funnel and flask

• Vacuum source

• Spatula and glass stirring rod

• Ice bath

• Drying oven or desiccator

• Melting point apparatus

2.2. Step-by-Step Procedure

Step 1: Solvent Selection The ideal solvent will dissolve diphenyl phthalate completely when hot but poorly when cold. Based on solubility data, ethanol, methanol, or acetone are good starting points.[2][5] Mixed solvent systems like ethanol/water or ethyl acetate/heptane can also be effective.[14][15] To select a solvent, place a small amount of crude DPP in a test tube and add a few drops of the candidate solvent. If it dissolves at room temperature, the solvent is unsuitable. If it does not dissolve, heat the mixture. A good solvent will dissolve the compound upon heating.

Step 2: Dissolution

• Place the crude diphenyl phthalate in an Erlenmeyer flask.

• Add a boiling chip and the chosen solvent in small portions.

• Gently heat the mixture to the solvent's boiling point while stirring until the DPP is completely dissolved. Use the minimum amount of hot solvent necessary to achieve full dissolution.[16]

Step 3: Decolorization (Optional)

• If the resulting solution is colored, remove it from the heat source to let the boiling subside.

• Add a small amount (1-2% of the solute's weight) of activated charcoal to the flask.

• Reheat the mixture to boiling for 5-10 minutes to allow the charcoal to adsorb the colored impurities.[17]

Step 4: Hot Gravity Filtration This step removes insoluble impurities and activated charcoal.

• Set up a gravity filtration apparatus using a stemless glass funnel and fluted filter paper. Pre-heat the funnel and the receiving flask by pouring hot solvent through them to prevent premature crystallization.[18]

• Quickly pour the hot solution through the fluted filter paper into the pre-heated receiving flask.

Step 5: Crystallization

• Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[4]

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal yield.

Step 6: Isolation of Crystals

• Set up a Büchner funnel with a filter paper that fits snugly and wet the paper with a small amount of the cold recrystallization solvent.

• Turn on the vacuum source and pour the cold crystal slurry into the Büchner funnel.

• Wash the crystals with a small amount of fresh, ice-cold solvent to remove any remaining soluble impurities.[16]

• Keep the vacuum on to pull air through the crystals for 15-20 minutes to help dry them.

Step 7: Drying

• Carefully remove the filter cake of purified crystals from the funnel onto a pre-weighed watch glass.

• Dry the crystals completely in a drying oven at a temperature well below the compound's melting point (e.g., 50 °C) or in a vacuum desiccator.

Step 8: Purity Assessment

• Weigh the dried, purified diphenyl phthalate to calculate the percent recovery.

• Determine the melting point of the purified sample. A pure compound will have a sharp melting point that matches the literature value (72-76 °C).[7][10] An impure compound typically exhibits a broad and depressed melting point range.

Experimental Workflow

The following diagram illustrates the key stages of the purification process.

References

• 1. Diphenyl Phthalate | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]
• 2. DIPHENYL PHTHALATE CAS#: 84-62-8 [m.chemicalbook.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. physics.emu.edu.tr [physics.emu.edu.tr]
• 5. Buy Diphenyl phthalate | 84-62-8 | >98% [smolecule.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. accustandard.com [accustandard.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. chembk.com [chembk.com]
• 10. Diphenyl phthalate 99 84-62-8 [sigmaaldrich.com]
• 11. DIPHENYL PHTHALATE | 84-62-8 [chemicalbook.com]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. Diphenyl phthalate|MSDS [dcchemicals.com]
• 14. Reagents & Solvents [chem.rochester.edu]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. m.youtube.com [m.youtube.com]
• 17. youtube.com [youtube.com]
• 18. scribd.com [scribd.com]

Purifying Diphenyl Phthalate: A Detailed Guide to Vacuum Distillation

For researchers, scientists, and drug development professionals, achieving high purity of chemical compounds is paramount. Diphenyl phthalate (B1215562) (DPP), a widely used plasticizer and component in various formulations, often requires purification to remove color and other impurities acquired during synthesis. This document provides detailed application notes and protocols for the purification of Diphenyl phthalate using vacuum distillation, a technique essential for separating compounds with high boiling points.

Introduction

Diphenyl phthalate (C₂₀H₁₄O₄) is a diester of phthalic acid and phenol. Crude DPP often presents with a grey to brown coloration and contains acidic impurities, including unreacted starting materials or byproducts. Standard purification methods like simple distillation at atmospheric pressure are unsuitable due to the high boiling point of DPP (approximately 400-405 °C), which can lead to thermal decomposition. Vacuum distillation lowers the boiling point, allowing for efficient purification at lower temperatures.

However, vacuum distillation alone may not be sufficient to achieve high-purity, colorless Diphenyl phthalate. A pre-treatment step involving an alkaline wash is often necessary to neutralize acidic impurities and remove color bodies. This comprehensive guide outlines a two-stage purification process: an alkaline pre-treatment followed by vacuum flash distillation.

Physical and Chemical Properties of Diphenyl Phthalate

A thorough understanding of the physical and chemical properties of Diphenyl phthalate is crucial for a successful purification process.

Property	Value
Molecular Formula	C₂₀H₁₄O₄
Molecular Weight	318.32 g/mol
Appearance	White to off-white crystalline solid
Melting Point	74-76 °C
Boiling Point (at 760 mmHg)	400-405 °C
Boiling Point (under vacuum)	See Table 2
Solubility	Insoluble in water; soluble in many organic solvents

Experimental Protocols

This section details the necessary equipment, reagents, and step-by-step procedures for the purification of Diphenyl phthalate.

Materials and Equipment

• Glassware: Round-bottom flask (distillation pot), short-path distillation head, condenser, receiving flasks, separatory funnel, Büchner funnel, filter flask.

• Heating and Stirring: Heating mantle with a magnetic stirrer, magnetic stir bar.

• Vacuum System: Vacuum pump capable of reaching pressures of 0.5-3 torr, vacuum tubing, cold trap, and a manometer for pressure measurement.

• Temperature Monitoring: Thermometer with a suitable range.

• Reagents: Crude Diphenyl phthalate, sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH), isopropanol (B130326) or distilled water, potassium carbonate (K₂CO₃, anhydrous), high-vacuum grease.

• Safety Equipment: Fume hood, safety glasses, lab coat, and appropriate gloves.

Pre-treatment of Crude Diphenyl Phthalate

This initial step is critical for removing acidic impurities and improving the color of the final product.

• Slurry Formation: In a beaker, prepare a slurry of the crude Diphenyl phthalate with an aqueous or alcoholic solution of an alkali compound like sodium hydroxide or potassium hydroxide. An alcoholic solution, such as 2 wt% KOH in isopropanol, is often more effective at wetting the solid ester.

• Neutralization and Leaching: Stir the slurry vigorously for several hours at room temperature. This neutralizes any acidic impurities and helps to leach out color-causing substances.

• Filtration and Washing: Filter the slurry using a Büchner funnel. Wash the collected filter cake thoroughly with distilled water or a lower alkanol like isopropanol until the washings are neutral.

• Drying: Dry the washed filter cake in a vacuum oven at approximately 65-70 °C overnight to remove any residual water or alcohol. The dried material should be a free-flowing powder.

Vacuum Distillation Protocol

Following the pre-treatment, the dried Diphenyl phthalate is purified by vacuum distillation.

• Apparatus Setup:

  • Assemble the vacuum distillation apparatus in a fume hood. Ensure all glassware is clean, dry, and free of cracks.

  • Place a magnetic stir bar in the round-bottom flask (distillation pot).

  • Add the pre-treated, dried Diphenyl phthalate to the distillation pot. To prevent bumping, do not fill the flask more than two-thirds full.

  • Optionally, a small amount of anhydrous potassium carbonate (e.g., 0.5 g per 200 g of DPP) can be added to the distillation pot to neutralize any remaining acidity.

  • Lightly grease all ground-glass joints with high-vacuum grease to ensure a good seal.

  • Assemble the distillation head, condenser, and receiving flask. Use clips to secure the joints.

  • Place the thermometer in the distillation head, ensuring the top of the bulb is level with the side arm leading to the condenser.

  • Connect the vacuum source to the distillation apparatus via a cold trap. The cold trap (e.g., with dry ice/acetone or liquid nitrogen) is essential to protect the vacuum pump from corrosive vapors.

  • Connect the condenser to a cooling water source.

• Distillation Procedure:

  • Turn on the cooling water to the condenser.

  • Begin stirring the contents of the distillation pot.

  • Gradually apply the vacuum and reduce the pressure in the system to the desired level (0.5-3 torr).

  • Once the desired pressure is stable, begin heating the distillation pot with the heating mantle.

  • Increase the temperature gradually. The Diphenyl phthalate will first melt and then begin to boil.

  • Collect any initial low-boiling fractions in a separate receiving flask and then switch to a clean flask to collect the pure Diphenyl phthalate.

  • The pure Diphenyl phthalate will distill as a colorless liquid.

  • Continue the distillation until only a small amount of residue remains in the distillation pot. Do not distill to dryness to avoid the risk of charring and decomposition of the residue.

  • Once the distillation is complete, turn off the heater and allow the system to cool down under vacuum.

  • Once cooled, slowly and carefully vent the system to atmospheric pressure before turning off the vacuum pump.

  • The purified Diphenyl phthalate in the receiving flask will solidify upon cooling.

Quantitative Data

The following tables summarize the key quantitative data associated with the vacuum distillation of Diphenyl phthalate.

Table 1: Physical Properties of Diphenyl Phthalate

Property	Value	Source(s)
Molecular Weight	318.32 g/mol	[1][2]
Melting Point	74-76 °C	[1][2]
Boiling Point (Atmospheric)	400-405 °C

Table 2: Boiling Point of Diphenyl Phthalate at Reduced Pressures

Pressure (torr)	Pressure (Pa)	Boiling Point (°C)
0.5 - 2	66.7 - 266.7	~240
0.5 - 3	66.7 - 400	225 - 260
1	133.3	~240

Note: The boiling point under vacuum can be estimated using a pressure-temperature nomograph if precise data is unavailable.

Table 3: Purity Improvement of Diphenyl Phthalate

Parameter	Crude Product	After Pre-treatment & Vacuum Distillation
Appearance	Grey to brown solid	Colorless molten distillate / White solid
Acid Number (mg KOH/g)	Can be > 0.4	Typically < 0.03
APHA Color (molten)	> 1000	< 150

Visualization of the Purification Workflow

The following diagram illustrates the logical steps involved in the purification of Diphenyl phthalate.

Caption: Workflow for the purification of Diphenyl phthalate.

Safety Precautions

• Handling: Diphenyl phthalate may cause skin and eye irritation.[3] Always handle it in a well-ventilated area, preferably a fume hood, and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[3]

• Vacuum Distillation: Working with glassware under vacuum poses a risk of implosion. Always inspect glassware for cracks or defects before use and use a safety shield.

• Disposal: Dispose of chemical waste according to local regulations.[4] Contaminated materials should be treated as hazardous waste.[3]

By following these detailed protocols, researchers can effectively purify Diphenyl phthalate, ensuring a high-quality starting material for their scientific endeavors.

References

• 1. accustandard.com [accustandard.com]
• 2. 邻苯二甲酸二苯酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. cpachem.com [cpachem.com]

Application Note: Quantification of Diphenyl Phthalate in Plastics by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and quality control professionals.

Introduction

Diphenyl phthalate (B1215562) (DPP) is an ester of phthalic acid used as a plasticizer in various polymers to enhance their flexibility and durability.[1] It can be found in products such as cellulose (B213188) acetate, nitrocellulose, and other resins. Due to the fact that plasticizers are not chemically bound to the polymer matrix, they can leach into the environment over time, leading to potential human exposure.[2] Regulatory bodies have restricted the use of certain phthalates in consumer products, particularly those intended for children, due to their potential endocrine-disrupting effects.[3] Consequently, the accurate and reliable quantification of diphenyl phthalate in plastics is essential for ensuring product safety, regulatory compliance, and quality control. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and widely used technique for this analysis due to its high sensitivity, selectivity, and ability to provide structural confirmation.[1][3]

Principle

This method outlines the extraction of diphenyl phthalate from a plastic matrix followed by quantitative analysis using GC-MS. The sample is first mechanically reduced in size to increase surface area. Diphenyl phthalate is then extracted from the polymer using a suitable organic solvent, often with the aid of ultrasonication.[3] After extraction, the resulting solution is filtered to remove any undissolved polymer particles.[4] An internal standard is added to the extract to improve method precision and accuracy.

The extract is then injected into a gas chromatograph, where diphenyl phthalate is separated from other components based on its boiling point and interaction with a capillary column. The separated compound then enters the mass spectrometer, where it is ionized by electron impact (EI). The resulting charged fragments are separated by their mass-to-charge ratio (m/z). Quantification is achieved by operating the mass spectrometer in Selected Ion Monitoring (SIM) mode, which offers enhanced sensitivity by monitoring only specific, characteristic ions of diphenyl phthalate.[5] A calibration curve is generated using standards of known concentrations to quantify the amount of diphenyl phthalate in the sample.

Experimental Protocols

Materials and Reagents

• Solvents: Dichloromethane (B109758) (Methylene Chloride) or Tetrahydrofuran (THF), HPLC or GC grade.

• Internal Standard (IS): Benzyl (B1604629) Benzoate (B1203000) (99% purity).

• Standards: Diphenyl phthalate (DPP) certified reference material (CRM, >99% purity).

• Reagents: Cyclohexane or Hexane, HPLC or GC grade.

• Glassware: All glassware (volumetric flasks, vials, beakers) should be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.[1]

• Filters: 0.45 µm PTFE or glass fiber syringe filters.[2][4]

Standard Preparation

• DPP Stock Standard (1000 µg/mL): Accurately weigh 100 mg of diphenyl phthalate CRM and dissolve it in dichloromethane in a 100 mL volumetric flask.

• Internal Standard Stock (1000 µg/mL): Accurately weigh 100 mg of benzyl benzoate and dissolve it in dichloromethane in a 100 mL volumetric flask.

• Working Calibration Standards: Prepare a series of calibration standards by serially diluting the DPP stock standard with cyclohexane. A typical calibration range is 0.5, 1.0, 2.5, 5.0, and 10.0 µg/mL.[6] To each calibration standard, add the internal standard to a final concentration of 1 µg/mL.

Sample Preparation and Extraction

• Sample Comminution: Cut the plastic sample into small pieces (approximately 2-3 mm) to increase the surface area for efficient extraction.[3]

• Weighing: Accurately weigh approximately 1.0 g of the plastic pieces into a glass vial.

• Extraction: Add 10 mL of dichloromethane to the vial.

• Sonication: Place the sealed vial in an ultrasonic bath and sonicate at 35-40°C for 20 minutes to facilitate the extraction of diphenyl phthalate from the polymer matrix.[2][3]

• Cleanup: Allow the solution to cool to room temperature. Filter the extract through a 0.45 µm PTFE syringe filter to remove any suspended polymer particles.[2]

• Internal Standard Addition: Transfer 1 mL of the filtered extract to an autosampler vial. Add a precise amount of the internal standard solution (e.g., 10 µL of a 100 µg/mL solution to achieve a 1 µg/mL concentration).

GC-MS Instrumentation and Conditions

The analysis can be performed on a standard GC-MS system. The following parameters serve as a guideline and may require optimization.[2][7]

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC, Shimadzu QP2010 Plus, or equivalent
Column	HP-5ms, DB-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet	Split/Splitless
Inlet Temperature	280°C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program	Initial: 80°C (hold 1 min), Ramp: 20°C/min to 300°C (hold 5 min)
Mass Spectrometer	Agilent 5977 MSD, or equivalent
Ionization Mode	Electron Impact (EI), 70 eV
Transfer Line Temp.	290°C
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Data Presentation and Analysis

Identification and Quantification

Diphenyl phthalate is identified by its retention time and the presence of its characteristic ions. Unlike many other phthalates that show a dominant ion at m/z 149, the base peak for diphenyl phthalate is m/z 225.[7] Quantification is performed using the primary quantitation ion, with qualifier ions used for confirmation.

Table 1: SIM Ions for Diphenyl Phthalate and Internal Standard

Compound	Role	Quantitation Ion (m/z)	Qualifier Ions (m/z)
Diphenyl Phthalate	Analyte	225	318, 77
Benzyl Benzoate	Internal Standard (IS)	105	212, 77

Calibration and Quantitative Data

A calibration curve is constructed by plotting the ratio of the peak area of the diphenyl phthalate quantitation ion to the peak area of the internal standard against the concentration of the calibration standards. The linearity of the curve should be confirmed by a correlation coefficient (R²) value greater than 0.99.[2] The concentration of diphenyl phthalate in the sample extract is then determined from this curve and the final concentration in the plastic is calculated.

Table 2: Example Calibration Data

Concentration (µg/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
0.5	45,150	301,000	0.150
1.0	92,300	307,600	0.300
2.5	220,500	294,000	0.750
5.0	465,000	310,000	1.500
10.0	912,000	304,000	3.000

Method Validation Summary

Method validation should be performed to ensure reliable results. Key parameters include:

• Linearity: Achieved with R² > 0.99 across the calibration range.

• Accuracy & Recovery: Determined by analyzing spiked matrix samples. Typical recoveries are within 90-112%.

• Precision: Expressed as relative standard deviation (%RSD) from replicate analyses, typically <15%.

• Limit of Quantification (LOQ): The lowest concentration that can be reliably quantified. For this type of method, LOQs in the range of 50-80 ng/g can be expected.

Table 3: Example Quantitative Results for Plastic Samples

Sample ID	DPP Conc. in Extract (µg/mL)	Calculated DPP in Plastic (mg/kg)	Spike Level (mg/kg)	Spiked Sample Result (mg/kg)	Recovery (%)
PVC-01	3.45	345	-	-	-
PVC-01 Spike	-	-	250	585	96.0
PE-01	Not Detected	< LOQ	-	-	-
PE-01 Spike	-	-	250	242	96.8

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for GC-MS quantification of Diphenyl Phthalate.

GC-MS System Logical Diagram

Caption: Logical relationship of components in a GC-MS system.

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. shimadzu.com [shimadzu.com]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Diphenyl phthalate | C20H14O4 | CID 6778 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Diphenyl Phthalate Using UV Detection

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a comprehensive protocol for the development and validation of a High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the quantitative analysis of Diphenyl Phthalate (B1215562).

Introduction

Diphenyl phthalate is a phthalate ester of benzene-1,2-dicarboxylic acid with the molecular formula C₂₀H₁₄O₄.[1][2] It is utilized in various industrial applications, and its monitoring is crucial for quality control and safety assessment. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique used to separate, identify, and quantify individual components within a mixture.[3] This application note details a robust reversed-phase HPLC (RP-HPLC) method coupled with UV detection for the accurate determination of Diphenyl Phthalate. The method is simple, reproducible, and suitable for routine analysis.

Physicochemical Properties of Diphenyl Phthalate

• Chemical Structure:

  • IUPAC Name: diphenyl benzene-1,2-dicarboxylate[2]

  • Synonyms: Phenyl phthalate[2]

• CAS Number: 84-62-8[1][2]

• Molecular Formula: C₂₀H₁₄O₄[1][2]

• Molecular Weight: 318.32 g/mol [1]

• UV Absorbance: Diphenyl phthalate exhibits strong ultraviolet absorption, with a characteristic maximum at 228 nm, which is ideal for HPLC-UV detection.[1]

Experimental Protocols

Materials and Reagents

• Standard: Diphenyl Phthalate reference standard (>99% purity)

• Solvents: HPLC grade Acetonitrile (B52724) (MeCN), HPLC grade Methanol, and HPLC grade Water.

• Equipment: Analytical balance, volumetric flasks, pipettes, 0.45 µm syringe filters.

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis.

Parameter	Recommended Condition
HPLC System	Quaternary or Binary Pump, Autosampler, Column Oven, UV-Vis Detector
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[4]
Mobile Phase	Isocratic elution with Acetonitrile and Water (e.g., 75:25 v/v).[3][4][5]
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
Detection	UV at 228 nm[1]
Run Time	Approximately 10 minutes

Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of Diphenyl Phthalate reference standard and transfer it into a 100 mL volumetric flask. Dissolve and dilute to volume with Methanol.

• Working Standard Solutions: Prepare a series of working standard solutions for calibration by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 50 µg/mL.

Sample Preparation

• Accurately weigh a suitable amount of the sample containing Diphenyl Phthalate.

• Dissolve the sample in a known volume of mobile phase. Sonication may be used to ensure complete dissolution.

• Filter the resulting solution through a 0.45 µm syringe filter into an HPLC vial before injection.[3]

Method Validation Summary

The developed method should be validated according to ICH (International Council for Harmonisation) guidelines to ensure its suitability for its intended purpose. The key validation parameters are summarized below.

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention time of Diphenyl Phthalate in a blank chromatogram.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value. It is often determined by recovery studies.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is expressed as the Relative Standard Deviation (RSD).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.

Data Presentation

The following tables summarize the expected performance data for the validated method.

Table 1: Linearity Data for Diphenyl Phthalate

Concentration (µg/mL)	Peak Area (mAU*s)
1.0	55
5.0	278
10.0	545
25.0	1380
50.0	2755
Correlation (r²)	> 0.999

Table 2: Accuracy and Precision Data

Spiked Level	Concentration (µg/mL)	Measured Conc. (µg/mL, n=3)	Recovery (%)	RSD (%)
Low	5.0	4.95	99.0	1.2
Medium	25.0	25.30	101.2	0.8
High	50.0	49.85	99.7	0.5

Table 3: System Suitability and Sensitivity

Parameter	Acceptance Criteria	Result
Tailing Factor	≤ 2.0	1.1
Theoretical Plates	> 2000	7500
LOD (µg/mL)	-	~0.1 µg/mL
LOQ (µg/mL)	-	~0.3 µg/mL

Visualizations

Experimental Workflow

Caption: Experimental workflow for Diphenyl Phthalate analysis.

Method Validation Logical Relationships

Caption: Logical relationships of method validation parameters.

Conclusion

The described HPLC-UV method provides a straightforward and reliable approach for the quantitative determination of Diphenyl Phthalate. The use of a standard C18 column with an isocratic mobile phase of acetonitrile and water allows for excellent separation and peak shape.[3][4][5] Detection at 228 nm provides high sensitivity for the analyte.[1] The method is suitable for quality control and research applications, offering high accuracy, precision, and linearity across a relevant concentration range.

References

• 1. Buy Diphenyl phthalate | 84-62-8 | >98% [smolecule.com]
• 2. Diphenyl phthalate | C20H14O4 | CID 6778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. opus.govst.edu [opus.govst.edu]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Diphenyl phthalate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols for the Analysis of Diphenyl Phthalate in Environmental Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sample preparation and analysis of Diphenyl phthalate (B1215562) (DPP), a widely used plasticizer, in various environmental matrices. The protocols focus on established techniques such as Solid-Phase Extraction (SPE) for aqueous samples and Ultrasonic and Soxhlet extraction for solid matrices like soil and sediment, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Quantitative Data Summary

The following tables summarize the quantitative data for the analysis of Diphenyl phthalate and other common phthalates in environmental samples. It is important to note that while some data is specific to DPP, other values represent a range for a broader class of phthalates due to the common practice of analyzing multiple phthalates simultaneously.

Table 1: Quantitative Performance Data for Diphenyl Phthalate Analysis in Water

Parameter	Method	Sorbent/Solvent	Diphenyl Phthalate (DPP) Value	General Phthalate Range	Citation
Recovery	SPE-GC-MS	C18	As surrogate: ~80-120%	70-120%	[1][2]
SPE-HPLC-UV	C18	-	80-115%	[3]
LOD	SPE-GC-MS	C18	-	0.01 - 2.6 ng/mL	[4][5]
HPLC-UV	-	0.01 µg/mL	0.7 - 2.4 µg/L	[3][6]
LOQ	GC-MS	-	-	5 - 14 ng/mL	[7]
RSD	SPE-HPLC-UV	C18	-	0.9 - 4.0%	[3]

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation

Table 2: Quantitative Performance Data for Phthalate Analysis in Soil & Sediment

Parameter	Method	Matrix	Diphenyl Phthalate (DPP) Value	General Phthalate Range	Citation
Recovery	Ultrasonic Extraction	Soil	-	70.00 - 117.90%
Ultrasonic Extraction	Sediment	-	78 - 117%	[8][9]
Soxhlet Extraction	Sediment	-	91.6 - 117%	[2][10]
LOD	Ultrasonic Extraction-GC-MS	Sediment	-	0.1 - 0.25 ng/g	[8][9]
RSD	Ultrasonic Extraction	Soil	-	0.67 - 4.62%
Ultrasonic Extraction	Sediment	-	2.4 - 7.5%	[8][9]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Diphenyl Phthalate in Water Samples

This protocol is a widely used method for the extraction and pre-concentration of phthalates from aqueous matrices.[1]

Materials:

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Deionized water

• Glass fiber filters (0.45 µm)

• SPE vacuum manifold

• Nitrogen evaporator

• GC vials

Procedure:

• Sample Filtration: Filter the water sample (typically 500 mL to 1 L) through a 0.45 µm glass fiber filter to remove suspended solids.

• SPE Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Finally, pass 5 mL of deionized water to equilibrate the sorbent. Do not allow the cartridge to go dry.

• Sample Loading: Load the filtered water sample onto the conditioned C18 cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any polar impurities.

• Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution: Elute the trapped analytes by passing 5-10 mL of a suitable solvent mixture (e.g., dichloromethane, ethyl acetate, or a mixture of methanol and dichloromethane) through the cartridge.[2] Collect the eluate in a clean collection tube.

• Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen in a nitrogen evaporator at approximately 30-35°C.

• Analysis: Transfer the concentrated extract to a GC vial for GC-MS analysis.

Protocol 2: Ultrasonic Extraction for Diphenyl Phthalate in Soil and Sediment Samples

Ultrasonic extraction is a rapid and efficient method for extracting semi-volatile organic compounds from solid matrices.

Materials:

• Freeze-dryer (optional)

• Centrifuge

• Ultrasonic bath or probe sonicator

• Extraction solvent (e.g., n-hexane:acetone 1:1 v/v, or dichloromethane:n-hexane 1:1 v/v)

• Anhydrous sodium sulfate (B86663)

• Glass beakers and centrifuge tubes

• Filter paper

• Nitrogen evaporator

• GC vials

Procedure:

• Sample Preparation: Air-dry the soil or sediment sample to a constant weight. Alternatively, freeze-dry the sample. Sieve the sample to remove large debris.

• Extraction:

  • Weigh approximately 5-10 g of the prepared sample into a glass centrifuge tube.

  • Add 20 mL of the extraction solvent.

  • Place the tube in an ultrasonic bath and sonicate for 15-30 minutes.[11]

• Separation: Centrifuge the sample at a moderate speed (e.g., 2500 rpm) for 10 minutes to separate the solvent from the solid matrix.

• Solvent Collection: Carefully decant the supernatant (the solvent extract) into a clean flask.

• Repeat Extraction: Repeat the extraction process (steps 2-4) on the sample residue two more times with fresh solvent. Combine all the solvent extracts.

• Drying and Cleanup: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL using a nitrogen evaporator.

• Analysis: Transfer the concentrated extract to a GC vial for analysis by GC-MS.

Protocol 3: Soxhlet Extraction for Diphenyl Phthalate in Soil and Sediment Samples

Soxhlet extraction is a classic and robust method for the exhaustive extraction of organic compounds from solid samples.[2]

Materials:

• Soxhlet extraction apparatus (extractor, condenser, and round-bottom flask)

• Extraction thimbles (cellulose)

• Heating mantle

• Extraction solvent (e.g., n-hexane or a mixture of n-hexane and acetone)

• Anhydrous sodium sulfate

• Rotary evaporator

• GC vials

Procedure:

• Sample Preparation: Prepare the soil or sediment sample as described in Protocol 2 (air-drying or freeze-drying and sieving).

• Thimble Loading: Weigh approximately 10-20 g of the prepared sample and place it into a cellulose (B213188) extraction thimble. Add a small amount of anhydrous sodium sulfate on top of the sample.

• Apparatus Setup: Place the thimble inside the Soxhlet extractor. Add the extraction solvent to the round-bottom flask and assemble the Soxhlet apparatus.

• Extraction: Heat the solvent in the round-bottom flask using a heating mantle. Allow the extraction to proceed for 6-8 hours, ensuring a consistent cycle of solvent vaporization and condensation.

• Cooling and Dismantling: After the extraction is complete, turn off the heat and allow the apparatus to cool down.

• Concentration: Concentrate the extract in the round-bottom flask to a small volume using a rotary evaporator.

• Drying and Final Concentration: Transfer the concentrated extract to a smaller vial, passing it through anhydrous sodium sulfate if necessary. Further concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC vial for GC-MS analysis.

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the general workflow for the sample preparation of Diphenyl phthalate from environmental matrices.

Caption: General workflow for the preparation of water and solid environmental samples for Diphenyl phthalate analysis.

Caption: Logical workflow from sample preparation to the final quantitative result in Diphenyl phthalate analysis.

References

• 1. gcms.cz [gcms.cz]
• 2. Determination of selected phthalate esters compounds in water and sediments by capillary gas chromatography and flame ionization detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of phthalates in bottled water by automated on-line solid phase extraction coupled to liquid chromatography with uv detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. A Method Validation for Simultaneous Determination of Phthalates and Bisphenol A Released from Plastic Water Containers [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Determination of Phthalates in Marine Sediments Using Ultrasonic Extraction Followed by Dispersive Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Diphenyl Phthalate as a Plasticizer in Polymer Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diphenyl Phthalate (B1215562) (DPP) as a plasticizer in polymer research. This document includes illustrative data on its effects on polymer properties, detailed experimental protocols for its incorporation and evaluation, and a diagram of a relevant biological signaling pathway.

Introduction to Diphenyl Phthalate as a Plasticizer

Diphenyl phthalate (DPP), a high molecular weight aromatic phthalate ester, functions as a plasticizer by embedding itself between polymer chains. This process disrupts polymer-polymer interactions, leading to increased free volume and enhanced segmental mobility of the polymer chains. The result is a more flexible and processable material with a lower glass transition temperature (Tg). While less common than other phthalates like dioctyl phthalate (DOP) or di(2-ethylhexyl) phthalate (DEHP), DPP's aromatic structure can impart specific properties to the polymer matrix, such as improved compatibility with certain polymers and potentially different thermal and mechanical characteristics.

Data Presentation: Illustrative Effects of Diphenyl Phthalate on Polymer Properties

Due to limited publicly available data specifically for Diphenyl Phthalate, the following tables present illustrative data based on the typical performance of aromatic phthalate plasticizers in Polyvinyl Chloride (PVC) and Cellulose Acetate. These values should be considered representative and may vary depending on the specific polymer grade, processing conditions, and experimental setup.

Table 1: Illustrative Mechanical Properties of PVC Plasticized with Diphenyl Phthalate

Plasticizer Concentration (phr*)	Tensile Strength (MPa)	Elongation at Break (%)	Shore A Hardness
0 (Unplasticized PVC)	45 - 55	< 10	> 95
20	25 - 35	150 - 250	85 - 95
40	18 - 28	250 - 350	75 - 85
60	12 - 22	300 - 400	65 - 75

*phr: parts per hundred resin

Table 2: Illustrative Thermal Properties of Cellulose Acetate Plasticized with Diphenyl Phthalate

Plasticizer Concentration (wt%)	Glass Transition Temperature (Tg) (°C)
0 (Unplasticized Cellulose Acetate)	180 - 200
10	140 - 160
20	110 - 130
30	80 - 100

Experimental Protocols

Protocol 1: Preparation of Plasticized PVC Films by Melt Compounding

This protocol describes the incorporation of Diphenyl Phthalate into PVC resin using a two-roll mill.

Materials:

• PVC resin (e.g., K-value 67)

• Diphenyl Phthalate (DPP)

• Thermal stabilizer (e.g., Ca/Zn stearate)

• Two-roll mill

• Hydraulic press with heating and cooling capabilities

• Molding plates

Procedure:

• Pre-mixing: In a high-speed mixer, dry blend the PVC resin, DPP at the desired concentration (e.g., 20, 40, 60 phr), and the thermal stabilizer (typically 2-3 phr) until a homogeneous powder blend is obtained.

• Melt Compounding:

  • Preheat the two-roll mill to 160-170°C.

  • Add the pre-mixed blend to the nip of the rolls.

  • Continuously cut and fold the molten polymer sheet on the mill for 5-10 minutes to ensure uniform distribution of the plasticizer.

• Sheet Formation: Once a homogeneous molten sheet is formed, carefully remove it from the mill.

• Compression Molding:

  • Place the milled sheet between two molding plates lined with PTFE or aluminum foil.

  • Preheat the hydraulic press to 175-185°C.

  • Place the molding assembly in the press and apply low pressure for 2-3 minutes to allow the material to flow.

  • Increase the pressure to 10-15 MPa and maintain for 5 minutes.

  • Cool the mold under pressure to below 60°C.

• Demolding: Once cooled, remove the plasticized PVC sheet from the mold.

Protocol 2: Preparation of Plasticized Cellulose Acetate Films by Solvent Casting

This protocol outlines the preparation of plasticized Cellulose Acetate films using the solvent casting technique.

Materials:

• Cellulose Acetate powder

• Diphenyl Phthalate (DPP)

• Acetone (B3395972) (or a suitable solvent)

• Glass petri dish or a flat glass plate

• Magnetic stirrer and hot plate

• Leveling table

• Desiccator or vacuum oven

Procedure:

• Solution Preparation:

  • Dissolve a known weight of Cellulose Acetate in acetone (e.g., 10% w/v solution) by stirring with a magnetic stirrer at room temperature until a clear, viscous solution is formed.

  • Add the desired amount of DPP (e.g., 10, 20, 30 wt% relative to the Cellulose Acetate) to the solution.

  • Continue stirring until the DPP is completely dissolved and the solution is homogeneous.

• Casting:

  • Place the clean and dry glass petri dish on a leveling table to ensure a uniform film thickness.

  • Carefully pour the polymer solution into the petri dish.

  • Cover the dish with a lid slightly ajar to allow for slow solvent evaporation and prevent dust contamination.

• Drying:

  • Allow the solvent to evaporate at room temperature in a fume hood for 24-48 hours.

  • For complete solvent removal, place the cast film in a vacuum oven at 40-50°C for at least 12 hours.

• Film Removal: Carefully peel the dried film from the glass substrate.

Protocol 3: Characterization of Plasticized Polymer Films

A. Mechanical Testing (Tensile Properties)

• Equipment: Universal Testing Machine (UTM) with appropriate grips.

• Sample Preparation: Cut the prepared polymer films into dumbbell-shaped specimens according to ASTM D638 standard.

• Procedure:

  • Measure the thickness and width of the gauge section of each specimen.

  • Mount the specimen in the grips of the UTM.

  • Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min) until the specimen fractures.

  • Record the load and elongation data.

  • Calculate the tensile strength, elongation at break, and Young's modulus from the stress-strain curve.

B. Thermal Analysis (DSC and TGA)

• Equipment: Differential Scanning Calorimeter (DSC) and Thermogravimetric Analyzer (TGA).

• Sample Preparation: Cut a small sample (5-10 mg) from the polymer film and place it in an aluminum DSC pan or a TGA crucible.

• DSC Procedure (for Glass Transition Temperature):

  • Heat the sample to a temperature above its expected Tg to erase its thermal history.

  • Cool the sample at a controlled rate.

  • Heat the sample again at a constant rate (e.g., 10°C/min) and record the heat flow.

  • Determine the Tg from the midpoint of the step transition in the heat flow curve.

• TGA Procedure (for Thermal Stability):

  • Place the sample in the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.

  • Record the weight loss as a function of temperature.

  • Determine the onset temperature of decomposition.

Signaling Pathway and Biological Interaction

Leaching of phthalates from polymer matrices is a concern due to their potential as endocrine-disrupting chemicals. Diphenyl phthalate has been shown to exhibit estrogenic activity by acting as an agonist for the estrogen receptor (ER).[1]

Caption: Estrogen Receptor signaling pathway activated by Diphenyl Phthalate.

Experimental Workflow for Evaluating Plasticizer Performance

The following diagram illustrates a typical workflow for the comprehensive evaluation of a plasticizer like Diphenyl Phthalate.

Caption: Workflow for the evaluation of Diphenyl Phthalate as a plasticizer.

References

• 1. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC [pmc.ncbi.nlm.nih.gov]

Diphenyl Phthalate as an Internal Standard in Chromatography: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of diphenyl phthalate (B1215562) as an internal and surrogate standard in chromatographic analyses, particularly for the quantification of phthalate esters. These guidelines are designed to assist researchers, scientists, and drug development professionals in achieving accurate and reliable analytical results.

Introduction

Diphenyl phthalate is a chemical compound belonging to the phthalate ester class. Due to its chemical properties, it serves as a valuable tool in analytical chromatography. It is structurally similar to many regulated phthalates, making it a suitable candidate for use as a standard. In chromatographic analysis, an internal standard is a compound added in a constant amount to samples, calibration standards, and blanks. It helps to correct for the loss of analyte during sample preparation and analysis. Diphenyl phthalate is particularly mentioned as a surrogate standard in established environmental monitoring methods, such as the US EPA Method 8061A, to monitor the performance of the entire analytical procedure.[1]

Physicochemical Properties of Diphenyl Phthalate

A summary of the key physicochemical properties of diphenyl phthalate is presented in the table below.

Property	Value
CAS Number	84-62-8
Molecular Formula	C₂₀H₁₄O₄
Molecular Weight	318.32 g/mol
Melting Point	74-76 °C
Appearance	White solid

Application as a Surrogate Standard in Gas Chromatography (GC)

Diphenyl phthalate is recommended as a surrogate standard in the US EPA Method 8061A for the analysis of phthalate esters by gas chromatography with electron capture detection (GC/ECD).[1] A surrogate is a compound that is similar to the target analytes in chemical composition and behavior in the analytical process, but which is not normally found in the samples.

Experimental Protocol: EPA Method 8061A (Adapted)

This protocol outlines the preparation and use of diphenyl phthalate as a surrogate standard for the analysis of phthalates in aqueous and solid samples.

3.1.1. Preparation of Surrogate Standard Spiking Solution

• Prepare a stock solution of diphenyl phthalate in acetone (B3395972) at a concentration of 50 ng/µL.[1]

• Store this solution at 4°C in a glass vial with a PTFE-lined screw cap. The solution should be replaced after six months or if quality control checks indicate degradation.[1]

3.1.2. Sample Spiking

• Aqueous Samples: Add 500 µL of the 50 ng/µL diphenyl phthalate surrogate spiking solution to 1 L of the water sample. This results in a surrogate concentration of 25 µg/L.[1]

• Solid Samples: Add 500 µL of the 50 ng/µL diphenyl phthalate surrogate spiking solution to 30 g of the solid sample. This is equivalent to a concentration of 830 µg/kg.[1]

3.1.3. Sample Extraction

• Aqueous Samples: Extract the spiked water sample using a suitable technique such as liquid-liquid extraction with methylene (B1212753) chloride at a pH between 5 and 7.[1]

• Solid Samples: Extract the spiked solid sample with a 1:1 mixture of methylene chloride and acetone or hexane (B92381) and acetone using an appropriate extraction method like sonication or Soxhlet.[1]

3.1.4. Gas Chromatographic Conditions

The following table summarizes the recommended GC conditions as per EPA Method 8061A.[1]

Parameter	Condition
Column	Fused-silica capillary column (e.g., DB-5ms, 20 m x 0.18 mm I.D., 0.18 µm)
Carrier Gas	Helium at a constant flow
Injector Temperature	250°C
Injection Mode	Splitless
Oven Temperature Program	Initial 150°C for 0.5 min, ramp to 220°C at 5°C/min, then to 275°C at 3°C/min, hold for 13 min
Detector	Electron Capture Detector (ECD)
Detector Temperature	320°C

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Diphenyl phthalate can also be analyzed effectively by GC-MS. This technique provides higher selectivity and structural information, which is beneficial for compound identification.

Experimental Protocol: GC-MS Analysis

The following protocol is a general guideline for the analysis of diphenyl phthalate.

4.1.1. Sample Preparation

Prepare samples as described in section 3.1.3.

4.1.2. GC-MS Conditions

Parameter	Condition
Column	DB-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness)[2]
Carrier Gas	Helium at a constant flow of 2 mL/min
Injector Temperature	300°C
Injection Mode	Splitless
Oven Temperature Program	50°C for 1 min, then 20°C/min to 320°C, hold for 2.5 min
Mass Spectrometer	Operated in electron ionization (EI) mode
Ionization Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

4.1.3. Mass Spectral Data

In GC-MS analysis, it is important to be aware of potential breakdown products. Diphenyl phthalate can exhibit a breakdown product of phenol, which will appear as an earlier peak in the chromatogram.[2]

Analysis by High-Performance Liquid Chromatography (HPLC)

For analytes that are thermally labile or not easily volatilized, HPLC is a suitable alternative to GC.

Experimental Protocol: HPLC Analysis

The following is a reverse-phase HPLC method for the separation of diphenyl phthalate.[2]

Parameter	Condition
Column	Newcrom R1 or equivalent C18 column
Mobile Phase	Acetonitrile and water with a phosphoric acid modifier
Detection	UV detector

For mass spectrometric detection (LC-MS), phosphoric acid should be replaced with a volatile modifier like formic acid.[2]

Quantitative Data and Performance

While extensively referenced as a surrogate standard to monitor analytical performance, comprehensive data on the use of diphenyl phthalate as an internal standard for the quantification of other phthalates is limited. For quantitative purposes, deuterated analogs of the target phthalates (e.g., DBP-d4, DEHP-d4) are more commonly employed as internal standards due to their closer chemical and physical behavior to the native analytes.[3][4][5]

The recovery of a surrogate standard is an important quality control measure. The acceptable recovery limits for surrogates are typically established by the laboratory based on control charts.

Logical Workflow and Diagrams

The following diagrams illustrate the workflows for using diphenyl phthalate as a surrogate standard in chromatographic analysis.

Caption: General workflow for using diphenyl phthalate as a surrogate standard.

Caption: Protocol for diphenyl phthalate as a surrogate standard.

References

• 1. epa.gov [epa.gov]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 4. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]

Application Notes and Protocols for Studying Diphenyl Phthalate (DPP) Degradation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diphenyl phthalate (B1215562) (DPP), a member of the phthalic acid esters (PAEs) family, is widely used as a plasticizer, in industrial resins, and in the manufacturing of consumer goods. Its prevalence in the environment and potential endocrine-disrupting properties necessitate a thorough understanding of its degradation pathways and the development of effective remediation strategies. This document provides detailed application notes and protocols for the experimental study of DPP degradation, focusing on microbial and advanced oxidation processes.

Data Presentation

Table 1: Microbial Degradation of Diphenyl Phthalate and Other Phthalates

Microorganism/Consortium	Phthalate	Initial Concentration (mg/L)	Degradation Efficiency (%)	Time (h)	Key Conditions	Reference
Sphingomonas chungbukensis KCTC 2955	Diphenyl phthalate (DPP)	100	>80	48	pH 7.0, 30°C, Mineral Salts Medium	[1]
Gordonia sp.	Dimethyl phthalate (DMP)	200-1000	100	84-96	Batch system, sole carbon source	[2][3][4]
Gordonia sp.	Di-n-butyl phthalate (DBP)	200-1000	100	96	Batch system, sole carbon source	[2][3][4]
Paenarthrobacter sp. PH1	Di-isobutyl phthalate (DIBP)	1000	100	24	pH 7.0, 28°C, 180 rpm	[5]
Paenarthrobacter sp. PH1	Diethyl phthalate (DEP)	1000	100	48	pH 7.0, 28°C, 180 rpm	[5]
Acinetobacter baumannii DP-2	Di-n-butyl phthalate (DBP)	10	98.89	120	Optimized conditions	[6]
Bacterial Consortium LV-1	Di-n-butyl phthalate (DBP)	< 500	100	72	pH 6.0, 30°C	[7][8]

Table 2: Degradation of Phthalates using Advanced Oxidation Processes (AOPs)

AOP Method	Phthalate	Initial Concentration (mg/L)	Degradation Efficiency (%)	Time (min)	Key Conditions	Reference
Fenton Oxidation	Diallyl Phthalate (DAP)	100	100	120	pH 3.2, [H₂O₂] = 1000 mg/L, [Fe²⁺] = 50 mg/L	[9][10]
Photocatalysis (TiO₂/ZnO)	Diisobutyl phthalate (DiBP)	Not Specified	>90	< 25	UV-LED (370 nm)	[11]
Photoelectrocatalysis (graphene/TiO₂)	Di-n-butyl phthalate (DBP)	Not Specified	99.5	360	pH 3, 20 mM Na₂SO₄	[12]
UV/Persulfate	Di-n-butyl phthalate (DBP)	Not Specified	Effective	Not Specified	Generates OH• and SO₄•⁻ radicals	[13]

Experimental Protocols

Protocol 1: Microbial Degradation of Diphenyl Phthalate in a Batch System

This protocol outlines the procedure for assessing the biodegradation of DPP by a pure bacterial culture, such as Sphingomonas chungbukensis, in a liquid medium.

1. Materials and Reagents:

• Diphenyl phthalate (DPP, 99% purity)

• Bacterial strain (e.g., Sphingomonas chungbukensis KCTC 2955)

• Mineral Salts Medium (MSM)

• Sterile Erlenmeyer flasks (250 mL)

• Incubator shaker

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) system

• Organic solvents for extraction (e.g., ethyl acetate)

2. Procedure:

• Preparation of Inoculum: Culture the bacterial strain in a nutrient-rich medium until it reaches the late exponential phase. Harvest the cells by centrifugation, wash twice with sterile MSM, and resuspend in MSM to a desired optical density (e.g., OD₆₀₀ = 1.0).

• Experimental Setup:

  • Prepare 250 mL Erlenmeyer flasks containing 100 mL of MSM.

  • Add DPP (dissolved in a minimal amount of a suitable solvent like methanol (B129727) and evaporated to leave a thin film) to achieve the desired final concentration (e.g., 100 mg/L).

  • Inoculate the flasks with the prepared bacterial suspension (e.g., 1% v/v).

  • Include a sterile control flask (MSM with DPP but no inoculum) to account for abiotic degradation.

• Incubation: Incubate the flasks at the optimal temperature (e.g., 30°C) and agitation (e.g., 180 rpm) in an incubator shaker for a specified period (e.g., 48-96 hours).[1][5]

• Sampling and Analysis:

  • Withdraw samples at regular time intervals.

  • Extract the remaining DPP and its metabolites from the samples using a suitable organic solvent (e.g., ethyl acetate).

  • Analyze the extracts using HPLC or GC-MS to determine the concentration of DPP and identify degradation products.[14][15]

Protocol 2: Photocatalytic Degradation of Diphenyl Phthalate using a UV-LED Setup

This protocol describes the experimental setup for studying the degradation of DPP using a photocatalyst like TiO₂ under UV irradiation.

1. Materials and Reagents:

• Diphenyl phthalate (DPP)

• Photocatalyst (e.g., TiO₂ P25)

• Beaker (150 mL)

• UV-LED light source (e.g., 370 nm)

• Magnetic stirrer

• HPLC or GC-MS system

2. Procedure:

• Reaction Setup:

  • Prepare an aqueous solution of DPP at the desired concentration in a 150 mL beaker.

  • Add the photocatalyst (e.g., 50 mg/L) to the solution.[12]

  • Place the beaker on a magnetic stirrer to ensure a uniform suspension of the catalyst.

• Photocatalytic Reaction:

  • Position the UV-LED light source directly above the beaker.[11]

  • Turn on the magnetic stirrer and the UV-LED to initiate the photocatalytic degradation.

• Sampling and Analysis:

  • Collect aliquots of the solution at different time points.

  • Filter the samples to remove the photocatalyst particles.

  • Analyze the filtrate using HPLC or GC-MS to measure the concentration of DPP.

Visualizations

Caption: Workflow for microbial degradation of DPP.

References

• 1. Degradation of diphenyl phthalate by Sphingomonas chungbukensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biodegradation of low, medium and high molecular weight phthalate by Gordonia sp. in a batch system: Kinetics and phytotoxicity analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Biodegradation of low, medium and high molecular weight phthalate by Gordonia sp. in a batch system: Kinetics and phytotoxicity analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biodegradation of phthalates DIBP, DMP, and DEP by Paenarthrobacter sp. strain PH1 - analysis of degradation, pathway, and its bioremediation potentiality in soil microcosm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Biodegradation of di-n-butyl phthalate by bacterial consortium LV-1 enriched from river sludge - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. DSpace [researchrepository.ul.ie]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]

In Vitro Assays for Assessing Diphenyl Phthalate Endocrine Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenyl phthalate (B1215562) (DPP), a widely used plasticizer and component in various consumer products, has come under scrutiny for its potential endocrine-disrupting activities. The endocrine system, a complex network of glands and hormones, regulates vital physiological processes, including development, metabolism, and reproduction. Endocrine-disrupting chemicals (EDCs) can interfere with this system, leading to adverse health effects. This document provides detailed application notes and protocols for a battery of in vitro assays designed to assess the potential of Diphenyl phthalate to modulate key endocrine pathways, including estrogenic, androgenic, steroidogenic, and thyroid hormone signaling.

Data Presentation: Summary of Quantitative Endocrine Activity of Diphenyl Phthalate

The following table summarizes the available quantitative data on the in vitro endocrine activity of Diphenyl phthalate. It is important to note that data for DPP is not available for all endpoints, representing a significant data gap in the current scientific literature.

Endocrine Endpoint	Assay Type	Cell Line	Test Compound	Endpoint	Result	Reference
Estrogenic Activity	Reporter Gene Assay	Not Specified	Diphenyl phthalate	ER-mediated transcriptional activity	Agonist	[1]
Western Blot	T-47D	Diphenyl phthalate	ERα expression	Decrease	[2]
Cell Proliferation	T-47D	Diphenyl phthalate	Estrogen-like effect	Optimal at 200µM	[2]
Androgenic Activity	MDA-kb2 Assay	MDA-kb2	Diphenyl phthalate	Androgenic/Anti-androgenic activity	Data Not Available
Steroidogenesis	H295R Assay	H295R	Diphenyl phthalate	Testosterone (B1683101) & Estradiol Production	Data Not Available
Thyroid Hormone Activity	Competitive Binding Assay	Not Specified	Diphenyl phthalate	Thyroid Receptor Binding	Data Not Available

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and a representative experimental workflow relevant to the assessment of Diphenyl phthalate's endocrine activity.

Caption: Estrogen Receptor Signaling Pathway Activation by Diphenyl Phthalate.

Caption: Canonical Androgen Receptor Signaling Pathway.

Caption: Experimental Workflow for the H295R Steroidogenesis Assay.

Experimental Protocols

Estrogen Receptor (ER) Agonist Activity: Luciferase Reporter Gene Assay

This protocol is designed to determine if Diphenyl phthalate can activate the estrogen receptor, leading to the expression of a reporter gene (luciferase).

Materials:

• ER-responsive luciferase reporter cell line (e.g., T47D-KBluc, MCF7-VM7Luc4E2)[3][4]

• Cell culture medium (e.g., RPMI-1640 or DMEM) supplemented with charcoal-stripped fetal bovine serum (CD-FBS) to remove endogenous steroids.

• Diphenyl phthalate (DPP) stock solution in a suitable solvent (e.g., DMSO).

• 17β-Estradiol (E2) as a positive control.

• ICI 182,780 (Fulvestrant) as an ER antagonist for specificity testing.

• 96-well white, clear-bottom tissue culture plates.

• Luciferase assay reagent.

• Luminometer.

Protocol:

• Cell Seeding:

  • Culture the ER-responsive cells in medium containing CD-FBS for at least two passages before the assay.

  • Trypsinize and resuspend the cells in fresh medium.

  • Seed the cells into a 96-well plate at a density of 50,000 cells/well in 100 µL of medium.[5]

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of DPP and E2 in the assay medium. The final solvent concentration should not exceed 0.1%.

  • Remove the seeding medium from the cells and replace it with 100 µL of medium containing the test compounds, positive control, or solvent control.

  • For antagonist testing, co-treat cells with DPP and a fixed concentration of E2 (e.g., at its EC50).

  • Incubate the plate for 24-48 hours.

• Luciferase Assay:

  • After incubation, remove the medium and lyse the cells according to the luciferase assay kit manufacturer's instructions.

  • Add the luciferase substrate to each well.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a measure of cell viability if necessary.

  • Plot the dose-response curves for DPP and E2.

  • Calculate the EC50 value for DPP if a full agonist response is observed.

Anti-Androgenic Activity: MDA-kb2 Luciferase Reporter Assay

This assay determines if Diphenyl phthalate can inhibit the activity of the androgen receptor (AR) in the presence of a known androgen.

Materials:

• MDA-kb2 cell line (stably expressing endogenous AR and a luciferase reporter gene)[6][7]

• Cell culture medium (e.g., L-15 medium) supplemented with 10% FBS.

• Diphenyl phthalate (DPP) stock solution in a suitable solvent (e.g., DMSO).

• Dihydrotestosterone (DHT) as a reference androgen.

• Hydroxyflutamide (B1664084) as a positive control for anti-androgenicity.

• 96-well luminometer plates.

• Luciferase assay reagent.

• Luminometer.

Protocol:

• Cell Seeding:

  • Culture MDA-kb2 cells in L-15 medium with 10% FBS.

  • Plate the cells at a density of 1 x 10⁴ cells per well in 100 µL of medium in a 96-well plate.[6]

  • Allow the cells to attach overnight.

• Compound Treatment:

  • Prepare serial dilutions of DPP and hydroxyflutamide in the assay medium.

  • Prepare a solution of DHT at a concentration that gives a submaximal response (e.g., 0.1 nM).

  • Remove the seeding medium and add 100 µL of medium containing the test compounds in the presence of DHT.

  • Include controls for solvent, DHT alone, and DHT with hydroxyflutamide.

  • Incubate the plate for 18-24 hours.[8]

• Luciferase Assay:

  • Perform the luciferase assay as described in the ER agonist protocol.

• Data Analysis:

  • Calculate the percentage of inhibition of DHT-induced luciferase activity for each concentration of DPP.

  • Plot the dose-response curve for inhibition and determine the IC50 value for DPP if significant antagonism is observed.

Steroidogenesis Assay: H295R Cell-Based Assay (OECD TG 456)

This assay evaluates the effect of Diphenyl phthalate on the production of testosterone and estradiol.[9][10][11]

Materials:

• NCI-H295R human adrenocortical carcinoma cell line.

• Culture medium (e.g., DMEM/F12) supplemented with serum.

• Diphenyl phthalate (DPP) stock solution in a suitable solvent (e.g., DMSO).

• Forskolin as a positive control for induction of steroidogenesis.

• Prochloraz (B1679089) as a positive control for inhibition of steroidogenesis.

• 24-well tissue culture plates.

• MTT or other cell viability assay kit.

• Testosterone and 17β-estradiol ELISA kits or access to LC-MS/MS.

Protocol:

• Cell Seeding and Acclimation:

  • Seed H295R cells in 24-well plates.[11]

  • Allow the cells to acclimate for 24 hours.[11]

• Compound Exposure:

  • Expose the cells to at least seven concentrations of DPP in triplicate for 48 hours.[11]

  • Include solvent controls, forskolin, and prochloraz controls on each plate.

• Sample Collection and Viability:

  • After 48 hours, collect the culture medium from each well for hormone analysis and store at -80°C.[11]

  • Immediately assess cell viability in the wells.[11]

• Hormone Measurement:

  • Quantify the concentrations of testosterone and 17β-estradiol in the collected medium using ELISA or LC-MS/MS.

• Data Analysis:

  • Normalize hormone concentrations to cell viability.

  • Express the results as a fold-change relative to the solvent control.

  • Determine if DPP significantly alters the production of testosterone or estradiol.

Thyroid Hormone Receptor (TR) Competitive Binding Assay

This protocol is designed to assess the ability of Diphenyl phthalate to compete with the natural ligand for binding to the thyroid hormone receptor.

Materials:

• Purified thyroid hormone receptor (TRα or TRβ).

• Radiolabeled thyroid hormone (e.g., [¹²⁵I]-T3).

• Diphenyl phthalate (DPP) stock solution in a suitable solvent (e.g., DMSO).

• Unlabeled T3 as a positive control competitor.

• Assay buffer.

• Filter plates and filtration manifold, or scintillation proximity assay (SPA) beads and plates.

• Scintillation counter or gamma counter.

Protocol:

• Assay Setup:

  • Prepare serial dilutions of DPP and unlabeled T3 in the assay buffer.

  • In a microplate, combine the TR preparation, a constant concentration of radiolabeled T3, and either the test compound, unlabeled T3, or buffer.[12]

  • Include wells for total binding (radiolabeled T3 and receptor only) and non-specific binding (radiolabeled T3, receptor, and a high concentration of unlabeled T3).

• Incubation:

  • Incubate the plate to allow the binding reaction to reach equilibrium (e.g., 2-18 hours at 4°C or room temperature).[12]

• Separation of Bound and Free Ligand:

  • Filter Assay: Rapidly filter the contents of each well through a filter plate to trap the receptor-bound radioligand. Wash the filters to remove unbound radioligand.

  • SPA: If using SPA beads, the receptor-bead complex is incubated with the ligands. No separation step is required.[12]

• Detection:

  • Measure the radioactivity in each well using a suitable counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of DPP.

  • Plot the dose-response curve for the displacement of the radiolabeled ligand by DPP.

  • Determine the IC50 value for DPP if significant competition is observed.

Conclusion

The in vitro assays detailed in this document provide a robust framework for evaluating the potential endocrine-disrupting activity of Diphenyl phthalate. While current data suggests that DPP is an estrogen receptor agonist, significant data gaps remain regarding its effects on androgen, steroidogenic, and thyroid hormone pathways. The provided protocols offer standardized methods to address these knowledge gaps, enabling a more comprehensive risk assessment of this widely used compound. Researchers are encouraged to utilize these assays to generate the necessary data to better understand the potential human health implications of DPP exposure.

References

• 1. Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Using Reporter Gene Assays to Screen and Identify Chemical Compounds that Modulate Estrogen Receptor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Evaluation of a Luciferase-based Reporter Assay as a Screen for Inhibitors of Estrogen-ERα-induced Proliferation of Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. A novel cell line, MDA-kb2, that stably expresses an androgen- and glucocorticoid-responsive reporter for the detection of hormone receptor agonists and antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. policycommons.net [policycommons.net]
• 10. oecd.org [oecd.org]
• 11. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 12. benchchem.com [benchchem.com]

Animal Models for Studying Diphenyl Phthalate (DPP) Toxicity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenyl phthalate (B1215562) (DPP), a member of the phthalate ester family, is utilized in various industrial and consumer products, leading to widespread human exposure. Concerns over the potential adverse health effects of phthalates, particularly their endocrine-disrupting properties, have prompted extensive toxicological research. Animal models are indispensable tools for elucidating the mechanisms of DPP toxicity and for assessing potential risks to human health. This document provides detailed application notes and protocols for studying DPP toxicity using various animal models, with a focus on reproductive, developmental, and neurotoxicity. While data specific to DPP is limited in comparison to other phthalates like DEHP and DBP, this guide synthesizes available information and provides adaptable protocols based on studies of structurally similar compounds. A scoping review of phthalate toxicity studies revealed that rats and mice are the most commonly used animal models, with testicular, hepatic, and ovarian toxicities being the most investigated endpoints[1].

Key Animal Models and Toxicity Endpoints

The selection of an appropriate animal model is critical for the relevant assessment of diphenyl phthalate (DPP) toxicity. Rodents, particularly rats and mice, are the most extensively used models in reproductive and developmental toxicity studies due to their physiological similarities to humans in these domains[1]. Zebrafish have emerged as a powerful high-throughput model for assessing developmental and neurobehavioral toxicity due to their rapid external development and optical transparency[2][3][4][5].

Rodent Models (Rats and Mice)

Rodent models are the cornerstone for investigating the reproductive and developmental toxicity of phthalates. Rats are often considered more sensitive than mice to the reproductive effects of some phthalates, making them a frequently chosen model[6]. Key toxicity endpoints evaluated in rodent models include:

• Reproductive Toxicity: Effects on fertility, reproductive organ weights, sperm parameters (count, motility, morphology), estrous cyclicity, and hormone levels (e.g., testosterone)[1][7][8][9][10][11][12].

• Developmental Toxicity: Assessment of prenatal mortality, fetal malformations, skeletal abnormalities, and developmental landmarks such as anogenital distance (AGD)[6][10][13][14][15][16][17]. The AGD is a sensitive marker of prenatal androgen action[13][14][15][16].

Zebrafish Model (Danio rerio)

The zebrafish model offers several advantages for toxicological screening, including rapid development, ease of genetic manipulation, and suitability for high-throughput screening of behavioral and developmental endpoints[2][3][4][5][18][19][20][21][22]. Key toxicity endpoints in zebrafish include:

• Developmental Toxicity: Evaluation of mortality, hatching rates, and morphological abnormalities.

• Neurotoxicity: Assessment of locomotor activity (e.g., swimming behavior in response to light and dark stimuli) and analysis of neuronal development and gene expression[2][3][4][5][18][19][20][21][22].

Quantitative Data on Diphenyl Phthalate (DPP) Toxicity

Quantitative data for DPP toxicity is less abundant compared to other phthalates. The following tables summarize available data for DPP and provide context with data from other relevant phthalates.

Table 1: Reproductive and Developmental Toxicity of Dipentyl Phthalate (DPP) in CD-1 Mice (Continuous Breeding Protocol) [9]

Parameter	Control	0.5% DPP in diet	1.25% DPP in diet	2.5% DPP in diet
Number of Litters / Pair	4.3 ± 0.2	2.5 ± 0.4	0	0
Live Pups / Litter	11.6 ± 0.4	10.4 ± 0.8	-	-
Male Epididymal Sperm Concentration (millions/mL)	10.8 ± 0.7	5.2 ± 1.2	0.1 ± 0.1	0
Seminiferous Tubule Atrophy (%)	0	25	95	100*

* Indicates statistically significant difference from control.

Table 2: Effects of Various Phthalates on Fetal Testicular Testosterone (B1683101) Production in Sprague-Dawley Rats [8]

Phthalate	ED50 (mg/kg/day) for Testosterone Reduction
Dipentyl Phthalate (DPP)	130
Benzylbutyl Phthalate (BBP)	440 ± 16
Di(n)butyl Phthalate (DBP)	440 ± 16
Diethylhexyl Phthalate (DEHP)	440 ± 16
Diisobutyl Phthalate (DiBP)	440 ± 16
Diethyl Phthalate (DEP)	No effect

Experimental Protocols

Rodent Reproductive and Developmental Toxicity Study (Adapted from studies on various phthalates)

This protocol describes a general framework for assessing the reproductive and developmental toxicity of DPP in rats, based on oral gavage and continuous breeding study designs.

1. Animal Model:

• Species: Sprague-Dawley Rats or CD-1 Mice.

• Age: Young adults (8-10 weeks old).

• Housing: Controlled environment with a 12-hour light/dark cycle, and ad libitum access to food and water.

2. Experimental Design for Oral Gavage Study:

• Groups: A control group (vehicle, e.g., corn oil) and at least three dose groups of DPP.

• Dosage: Doses should be selected based on preliminary range-finding studies. For context, studies on other phthalates have used doses ranging from 100 to 1000 mg/kg/day[10][17][23].

• Administration: Daily oral gavage.

• Exposure Period: For developmental toxicity, pregnant females are typically dosed during the period of organogenesis (e.g., gestation days 6-20 for rats)[17][23]. For reproductive toxicity in males, exposure can be for several weeks prior to mating.

3. Experimental Workflow for Developmental Toxicity Study:

Workflow for a rodent developmental toxicity study.

4. Endpoints for Developmental Toxicity:

• Maternal: Body weight gain, food/water consumption, clinical signs of toxicity, uterine weight, number of implantations, resorptions, and live/dead fetuses.

• Fetal: Body weight, crown-rump length, anogenital distance (AGD), external malformations, visceral abnormalities, and skeletal malformations (evaluated after staining with Alizarin Red S and Alcian Blue).

5. Experimental Design for Continuous Breeding Study:

• Groups: A control group and at least three dose groups of DPP administered in the diet.

• Exposure Period: F0 generation is exposed for a pre-mating period (e.g., 7 days) followed by a continuous cohabitation period (e.g., 98 days)[9].

• Mating: Continuous cohabitation of one male and one female.

• Litters: Litters are removed from the breeding cage on postnatal day 1. The last litter may be reared to weaning to assess F1 generation.

6. Endpoints for Reproductive Toxicity:

• F0 Generation: Fertility index, number of litters, litter size, pup viability, and pup body weight. At the end of the study, assess reproductive organ weights, sperm parameters (motility, concentration, morphology), and histopathology of reproductive tissues.

• F1 Generation: Assess developmental landmarks (e.g., age at vaginal opening or preputial separation) and reproductive performance upon reaching maturity.

Zebrafish Developmental Neurotoxicity Assay

This protocol outlines a method to assess the developmental and neurobehavioral effects of DPP using the zebrafish model.

1. Animal Model:

• Species: Zebrafish (Danio rerio), wild-type or transgenic lines (e.g., with fluorescent reporters for neuronal populations).

• Embryos: Collected immediately after fertilization.

2. Experimental Design:

• Groups: A control group (embryo medium with vehicle, e.g., DMSO) and a range of DPP concentrations.

• Dosage: Concentrations should be determined based on a preliminary range-finding study to identify sub-lethal concentrations. Studies on other chemicals have used concentrations ranging from 0.4 to 120 µM[18].

• Exposure: Static or semi-static exposure from a few hours post-fertilization (hpf) up to 5-6 days post-fertilization (dpf).

3. Experimental Workflow for Zebrafish Neurotoxicity Assay:

References

• 1. Phthalates toxicity in vivo to rats, mice, birds, and fish: A thematic scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Comparative Analysis of Neurotoxicity of Six Phthalates in Zebrafish Embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Locomotor activity in zebrafish embryos: a new method to assess developmental neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Toxicity Assessment - Phthalates and Cumulative Risk Assessment - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. A mixture of five phthalate esters inhibits fetal testicular testosterone production in the sprague-dawley rat in a cumulative, dose-additive manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Reproductive toxicity of three phthalic acid esters in a continuous breeding protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. interactive.cbs8.com [interactive.cbs8.com]
• 11. researchgate.net [researchgate.net]
• 12. Three generation study of reproductive and developmental toxicity following exposure of pubescent F0 male mice to di-n-butyl phthalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Decrease in Anogenital Distance among Male Infants with Prenatal Phthalate Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 14. First trimester phthalate exposure and anogenital distance in newborns - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Prenatal Exposure to Phthalates and Anogenital Distance in Male Infants from a Low-Exposed Danish Cohort (2010–2012) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. AOP-Wiki [aopwiki.org]
• 17. Developmental toxic effects of diisobutyl phthalate, the methyl-branched analogue of di-n-butyl phthalate, administered by gavage to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Acute and developmental behavioral effects of flame retardants and related chemicals in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Locomotor activity assay in zebrafish larvae: influence of age, strain and ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]

Application Note: Protocol for Diphenyl Phthalate Crystallization for X-ray Crystallography

Introduction

Diphenyl phthalate (B1215562) (C₂₀H₁₄O₄) is an aromatic phthalate ester that serves as a valuable reference standard in various analytical techniques due to its high purity and well-defined chemical structure.[1] Obtaining high-quality single crystals of diphenyl phthalate is a critical prerequisite for determining its three-dimensional molecular structure through X-ray crystallography. This information is fundamental for understanding its chemical properties, intermolecular interactions, and solid-state packing. This application note provides a detailed protocol for the crystallization of diphenyl phthalate suitable for single-crystal X-ray diffraction analysis. The described method is based on the principles of slow solvent evaporation, leveraging the compound's solubility profile in organic solvents.

Physicochemical Properties of Diphenyl Phthalate

A summary of the relevant quantitative data for diphenyl phthalate is presented in Table 1. This data is essential for understanding the compound's behavior in different solvent systems and for designing an effective crystallization strategy.

Table 1: Quantitative Data for Diphenyl Phthalate

Property	Value	References
Molecular Formula	C₂₀H₁₄O₄	[1][2][3][4][5]
Molecular Weight	318.32 g/mol	[1][2][3][4][5]
Melting Point	74-76 °C	[3][4][5][6]
Density	1.28 g/cm³	[1][5][6]
Aqueous Solubility	82 µg/L at 24°C	[1][5][6]
Solubility in Organic Solvents
Dimethyl Sulfoxide (DMSO)	Soluble	[1]
Acetone (B3395972)	Completely Soluble	[1]
Chloroform	Slightly Soluble	[1][4]
Methanol (B129727)	Slightly Soluble	[1][3][4]

Experimental Protocol: Slow Evaporation Method

This protocol details the steps for growing single crystals of diphenyl phthalate using the slow evaporation technique. This method is chosen for its simplicity and effectiveness in producing high-quality crystals from moderately volatile solvents.

Materials and Equipment:

• Diphenyl phthalate (high purity, >98%)

• Acetone (analytical grade)

• Methanol (analytical grade)

• Small glass vial (e.g., 2-4 mL) with a cap

• Beaker

• Parafilm

• Microscope for crystal inspection

• Spatula

• Analytical balance

Procedure:

• Preparation of a Saturated Solution:

  • Weigh approximately 10-20 mg of diphenyl phthalate and transfer it to a clean, dry glass vial.

  • Add a minimal amount of a 1:1 (v/v) mixture of acetone and methanol to the vial, just enough to fully dissolve the solid with gentle swirling. The use of a solvent mixture allows for finer control over the evaporation rate. Acetone acts as a good solvent, while the less volatile methanol will slow down the evaporation process, promoting the growth of larger, more ordered crystals.

  • If the solid does not dissolve completely, add the solvent mixture dropwise until a clear, saturated solution is obtained at room temperature. Avoid adding a large excess of solvent.

• Setting up the Crystallization Vessel:

  • Loosely cap the vial to allow for slow evaporation of the solvent. A more controlled method is to cover the opening of the vial with Parafilm and then pierce a few small holes in the Parafilm with a needle. The number and size of the holes can be adjusted to control the rate of evaporation.

• Crystal Growth:

  • Place the prepared vial in a quiet, vibration-free location at a constant room temperature. A beaker can be inverted over the vial to protect it from dust and drafts, further slowing down the evaporation rate.

  • Monitor the vial daily for the appearance of crystals. Nucleation and crystal growth can take several days to a week.

• Crystal Harvesting and Analysis:

  • Once well-formed, single crystals of a suitable size (typically 0.1-0.3 mm in each dimension) are observed, carefully harvest them from the mother liquor using a spatula or a mounting loop.

  • Quickly wash the harvested crystals with a small amount of cold methanol to remove any residual mother liquor.

  • Mount the selected crystal on a goniometer head for X-ray diffraction analysis.

Experimental Workflow

The following diagram illustrates the key steps in the crystallization protocol for diphenyl phthalate.

Caption: Workflow for diphenyl phthalate crystallization.

Conclusion

This application note provides a straightforward and reproducible protocol for the growth of high-quality single crystals of diphenyl phthalate suitable for X-ray crystallography. The slow evaporation method using a mixed solvent system of acetone and methanol offers a reliable approach to obtaining crystals of sufficient size and quality for structural determination. The provided quantitative data and workflow diagram serve as valuable resources for researchers in the fields of chemistry, materials science, and drug development.

References

• 1. Buy Diphenyl phthalate | 84-62-8 | >98% [smolecule.com]
• 2. Diphenyl phthalate | C20H14O4 | CID 6778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diphenyl Phthalate | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]
• 4. DIPHENYL PHTHALATE CAS#: 84-62-8 [m.chemicalbook.com]
• 5. Cas 84-62-8,DIPHENYL PHTHALATE | lookchem [lookchem.com]
• 6. Diphenyl Phthalate [chembk.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Diphenyl Phthalate Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for the synthesis of diphenyl phthalate (B1215562). Below you will find troubleshooting guides and frequently asked questions to help optimize reaction conditions, improve yields, and ensure product purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary industrial method for synthesizing diphenyl phthalate?

The most common synthesis route is the direct esterification of phthalic anhydride (B1165640) with phenol (B47542).[1] This reaction is typically facilitated by an acid catalyst to achieve efficient production.[1] The resulting crude product is then purified, commonly through distillation or crystallization processes.[1]

Q2: What are the standard reactants and their molar ratios?

The synthesis of diphenyl phthalate involves the reaction of phthalic anhydride with two equivalents of phenol. While the stoichiometric ratio is 1:2, it is common practice in related phthalate syntheses to use an excess of the alcohol component to drive the reaction equilibrium towards the product side. For instance, in similar esterifications, alcohol-to-anhydride molar ratios can range from 2.1:1 up to 5.0:1.[2][3]

Q3: Which catalysts are most effective for this synthesis?

A range of catalysts can be used, with the choice often depending on the desired reaction temperature and selectivity.

• Acid Catalysts: Strong acids like sulfuric acid and p-toluenesulfonic acid are effective.[4][5] However, concentrated sulfuric acid can be corrosive and lead to side reactions at higher temperatures.[2][3]

• Organometallic Catalysts: Organotitanate, organozirconate, and organostannate catalysts are also employed, particularly in exchange reactions for preparing diphenyl esters.[6]

• Lewis Acids: Various Lewis acids, such as phosphorus pentachloride, can be used to facilitate the reaction, sometimes in a multi-step process involving the formation of an intermediate acyl halide.[7][8]

Q4: What are the optimal temperature and reaction times?

Optimal conditions vary based on the catalyst and specific process. Direct esterification methods using sulfonic acid catalysts may run at temperatures between 250-350°C.[4] Some processes that use intermediate reactants, like phthaloyl dichloride, can proceed at much lower temperatures, starting from 10-30°C and then refluxing for 2 to 6 hours.[4] It is crucial to monitor the reaction to completion, as insufficient reaction time can lead to a decline in conversion efficiency.[4]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of diphenyl phthalate.

Q1: Why is my yield of diphenyl phthalate lower than expected?

Low yield is a common issue that can be attributed to several factors. Use the following logical workflow to diagnose the problem.

References

• 1. Buy Diphenyl phthalate | 84-62-8 | >98% [smolecule.com]
• 2. CN104592030B - Method for synthesizing phthalate compounds - Google Patents [patents.google.com]
• 3. CN103030563A - Dibutyl phthalate synthesis process - Google Patents [patents.google.com]
• 4. CN102675112A - Synthetic method of diphenyl iso-phthalate - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. US3076837A - Preparation of diphenyl phthalates - Google Patents [patents.google.com]
• 8. CN102229532B - Preparation method of diallyl phthalate - Google Patents [patents.google.com]

Troubleshooting low yield in Diphenyl phthalate esterification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to low yield during diphenyl phthalate (B1215562) esterification.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low yield in diphenyl phthalate esterification?

Low yield in the synthesis of diphenyl phthalate is typically attributed to several key factors:

• Reaction Equilibrium: The esterification of phthalic anhydride (B1165640) with phenol (B47542) is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back towards the reactants (hydrolysis), thereby reducing the final ester yield.[1][2]

• Suboptimal Reaction Conditions: Factors such as incorrect temperature, inappropriate molar ratios of reactants, and insufficient reaction time can lead to incomplete conversion.[3][4]

• Catalyst Inactivity or Inefficiency: The choice of catalyst and its concentration are critical. An inactive, contaminated, or incorrect type of catalyst will result in a slow or incomplete reaction.[5][6]

• Side Reactions: Undesirable side reactions, such as oxidation or transesterification with other alcohols, can consume reactants and reduce the yield of the desired product.[1]

• Impurities in Reactants: The presence of water or other reactive impurities in the phthalic anhydride or phenol can interfere with the reaction.

• Inefficient Purification: Product loss during workup and purification steps, such as distillation or recrystallization, can significantly lower the isolated yield.[7][8]

Q2: What side reactions can occur during diphenyl phthalate synthesis?

Several side reactions can compete with the main esterification reaction, leading to a lower yield of diphenyl phthalate:

• Hydrolysis: As a reversible reaction, the diphenyl phthalate product can react with water to hydrolyze back into phthalic acid and phenol, especially in the presence of an acid or base catalyst.[1]

• Oxidation: Under harsh temperature conditions, the reactants or the product can be oxidized, leading to colored impurities and a variety of oxidation byproducts.[1]

• Transesterification: If other alcohols are present as impurities, they can react with the diphenyl phthalate to form different phthalate esters.[1]

• Ether Formation: At high temperatures and in the presence of strong acid catalysts, the alcohol (phenol) can undergo dehydration to form ethers, though this is less common with phenols than with aliphatic alcohols.[6]

Q3: How does the molar ratio of reactants affect the yield?

The molar ratio of phenol to phthalic anhydride is a critical parameter. While the stoichiometric ratio is 2:1, using an excess of one reactant is a common strategy to shift the reaction equilibrium towards the product side, thereby increasing the conversion of the limiting reactant.[9][10] Increasing the molar ratio of alcohol to anhydride generally enhances the interaction frequency between reactants and drives the reaction forward.[10][11] However, an excessive amount of phenol can complicate the purification process.

Q4: What is the optimal temperature for this esterification?

The optimal temperature depends heavily on the specific synthesis method and catalyst used.

• Direct esterification with certain metal oxide catalysts may require high temperatures, in the range of 250-350 °C.[12]

• When using metal catalysts like organic titanates, temperatures typically range from 160 °C to 270 °C.[13]

• Acid-catalyzed reactions are generally conducted at lower temperatures, from 80 °C to 200 °C.[13] High temperatures can increase the reaction rate but may also promote side reactions and product degradation, leading to discoloration.[2][14] It is crucial to find a balance that maximizes the reaction rate while minimizing the formation of byproducts.

Q5: How can I effectively remove water from the reaction to improve yield?

Continuous removal of water is one of the most effective strategies to drive the esterification reaction to completion and maximize yield.[2][6] Common methods include:

• Azeotropic Distillation: Using a Dean-Stark apparatus with an inert solvent (like toluene (B28343) or xylene) that forms an azeotrope with water allows for the physical separation of water as it is formed.[2]

• Vacuum: Conducting the reaction under reduced pressure can help to remove water and other volatile byproducts from the reaction mixture.[15]

• Inert Gas Sparging: Passing an inert gas, such as nitrogen, through the reaction mixture can help carry away the water vapor.

Q6: My final product is colored. How can I purify it and improve the yield of the pure compound?

Coloration in the crude product often indicates the presence of impurities from side reactions or catalyst residues.[8] Several purification techniques can be employed:

• Washing: The crude product can be washed with an aqueous alkali solution (e.g., dilute NaOH) to remove unreacted acidic components, followed by washing with water to remove salts and residual alkali.[8]

• Vacuum Distillation: Distilling the product under reduced pressure is an effective method for separating diphenyl phthalate from less volatile impurities and catalyst residues.[7]

• Recrystallization: Recrystallizing the distilled product from a suitable solvent can further remove colored impurities and yield a high-purity final product.[8] It is important to note that each purification step can lead to some product loss, so optimizing the reaction to minimize impurity formation is the best approach to maximize the final isolated yield.

Data Presentation

Table 1: Effect of Reactant Molar Ratio on Phthalate Ester Conversion/Yield (Note: Data is generalized from various phthalate ester synthesis studies, as specific data for diphenyl phthalate is limited. The trend is applicable.)

Molar Ratio (Alcohol : Anhydride)	Catalyst	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference(s)
2.1 : 1	Composite Catalyst	Boiling	0.5 - 2	Not specified, but part of optimized range	[16]
2.4 : 1	Concentrated H₂SO₄	Boiling	1	93.2	[16]
2.4 : 1	Tin (II) Chloride	Boiling	2	67.2	[16]
5.0 : 1	Composite Catalyst	Boiling	0.5 - 2	Not specified, but part of optimized range	[16]
9 : 1	Sulfated TiO₂	170	1.38 (83 min)	93.0	[17]

Table 2: Influence of Catalyst on Phthalate Esterification (Note: This table illustrates the performance of different catalysts in phthalate ester synthesis.)

Catalyst	Catalyst Loading (% w/w of Anhydride)	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference(s)
Concentrated H₂SO₄	4.0%	Boiling	1	93.2	[16]
Tin (II) Chloride	4.0%	Boiling	2	67.2	[16]
FeCl₃	10 mol%	100	Not specified	82.0 (Diisopentyl phthalate)	[18]
p-Toluenesulfonic acid (p-TSA)	1.25%	Not specified	Not specified	Conversion increases with catalyst conc.	[9]
Titanium, Zirconium, Tin-based	Not specified	180 - 260	Not specified	Effective for esterification	[5]

Experimental Protocols

General Protocol for Acid-Catalyzed Diphenyl Phthalate Synthesis

This protocol describes a general laboratory-scale procedure for the synthesis of diphenyl phthalate via direct esterification using an acid catalyst and azeotropic water removal.

Materials:

• Phthalic Anhydride (1 equivalent)

• Phenol (2.2 - 2.5 equivalents)

• p-Toluenesulfonic acid (p-TSA) or concentrated Sulfuric Acid (0.01 - 0.05 equivalents)

• Toluene (as azeotropic solvent)

• Sodium Bicarbonate solution (5% aqueous)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirring

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stir bar, a Dean-Stark apparatus, and a reflux condenser.

• Charging Reactants: To the flask, add phthalic anhydride, phenol, and toluene.

• Catalyst Addition: Begin stirring the mixture and carefully add the acid catalyst (p-TSA or H₂SO₄).

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing until the theoretical amount of water has been collected or the reaction completion is confirmed by a monitoring technique like Thin Layer Chromatography (TLC).

• Cooling & Quenching: Once the reaction is complete, allow the mixture to cool to room temperature. Dilute the mixture with an organic solvent like ethyl acetate.

• Workup:

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.[2]

  • Carefully separate the organic layer after each wash.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary evaporator to remove the solvent.

• Purification: The resulting crude product can be further purified by vacuum distillation or recrystallization from a suitable solvent to obtain pure diphenyl phthalate.[7]

Mandatory Visualization

Caption: A troubleshooting workflow for addressing low yield in esterification.

Caption: Reaction pathway for the acid-catalyzed synthesis of diphenyl phthalate.

References

• 1. Buy Diphenyl phthalate | 84-62-8 | >98% [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. US5534652A - Preparation of plasticizer esters from phthalic anhydride residue - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. data.epo.org [data.epo.org]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. CN103030563A - Dibutyl phthalate synthesis process - Google Patents [patents.google.com]
• 12. CN102675112A - Synthetic method of diphenyl iso-phthalate - Google Patents [patents.google.com]
• 13. US20150307435A1 - Esterification Process - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. CN104592030B - Method for synthesizing phthalate compounds - Google Patents [patents.google.com]
• 17. sciforum.net [sciforum.net]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Purification of Synthesized Diphenyl Phthalate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering color impurities during the synthesis of Diphenyl Phthalate.

Troubleshooting Guide

This guide addresses common issues related to color impurities in synthesized Diphenyl Phthalate and offers structured solutions.

Issue: My synthesized Diphenyl Phthalate is discolored (e.g., yellow, pink, brown). What are the potential causes and how can I fix it?

Answer:

Discoloration in crude Diphenyl Phthalate is a common issue stemming from several factors during the synthesis, which is typically an esterification reaction between phthalic anhydride (B1165640) and phenol (B47542). The color impurities are often high-molecular-weight byproducts or degradation products that are highly conjugated, causing them to absorb visible light.

Potential Causes of Coloration:

• Reaction Temperature Too High: Excessive heat can lead to side reactions and decomposition of starting materials or the product, forming colored polymeric or oxidized species.

• Presence of Impurities in Starting Materials: Impurities in the phthalic anhydride or phenol can react to form colored byproducts.

• Air Oxidation: At elevated temperatures, reactants and products can be susceptible to air oxidation, leading to colored compounds.

• Prolonged Reaction Time: Extended reaction times can increase the likelihood of side reactions and degradation.

• Catalyst-Related Side Reactions: Certain catalysts, if used in excess or at high temperatures, can promote the formation of colored impurities.

Recommended Solutions:

The primary methods for removing color impurities from synthesized Diphenyl Phthalate are recrystallization and treatment with activated carbon. For persistent impurities, column chromatography can be employed.

Solution 1: Recrystallization

Recrystallization is a highly effective method for purifying solid organic compounds. The principle is to dissolve the impure solid in a hot solvent and then allow it to cool slowly. The desired compound will crystallize out in a pure form, leaving the impurities dissolved in the mother liquor.

Experimental Protocol: Recrystallization of Diphenyl Phthalate

• Solvent Selection: Choose a solvent in which Diphenyl Phthalate is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Suitable solvents include ethanol, methanol, toluene, or a mixed solvent system like ethanol-water.[1]

• Dissolution: Place the crude, colored Diphenyl Phthalate in an Erlenmeyer flask. Add a minimal amount of the selected solvent. Heat the mixture on a hot plate with stirring until the solvent boils and the solid dissolves completely. If the solid does not fully dissolve, add small portions of hot solvent until it does. Avoid using a large excess of solvent to maximize the recovery yield.

• Hot Filtration (Optional): If there are insoluble impurities or if you have used activated carbon (see Solution 2), perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once the flask has reached room temperature, you can place it in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the melting point of Diphenyl Phthalate (74-76 °C) to remove any residual solvent.

Data Presentation: Solvent Selection for Recrystallization

Solvent	Solubility at Room Temperature	Solubility at Boiling Point	Comments
Ethanol	Low	High	Good choice for general lab use.[1]
Toluene	Low	High	Effective, but requires higher temperatures.
Petroleum Ether	Very Low	Moderate	Can be used for washing crystals.
Ethanol/Water	Adjustable	Adjustable	A mixed solvent system can be fine-tuned for optimal results.[1]

Solution 2: Activated Carbon Treatment

Activated carbon is a highly porous material with a large surface area, making it an excellent adsorbent for removing colored impurities, which are often large, conjugated molecules.

Experimental Protocol: Decolorization with Activated Carbon

• Dissolution: Dissolve the crude Diphenyl Phthalate in a suitable solvent (as in the recrystallization protocol) in an Erlenmeyer flask and heat the solution to just below its boiling point.

• Addition of Activated Carbon: Remove the flask from the heat source to prevent bumping. Add a small amount of activated carbon to the hot solution. A general starting point is 1-2% of the weight of the crude product.

• Heating and Stirring: Heat the mixture at a gentle boil for 10-20 minutes with continuous stirring. This allows for sufficient contact time for the activated carbon to adsorb the color impurities.

• Hot Filtration: Remove the activated carbon by hot gravity filtration through a fluted filter paper. It is crucial to keep the solution hot during filtration to prevent the desired product from crystallizing prematurely.

• Crystallization: The resulting colorless filtrate can then be subjected to the crystallization, isolation, and drying steps as described in the recrystallization protocol above.

Data Presentation: Activated Carbon Treatment Parameters

Parameter	Recommended Value	Rationale
Amount of Activated Carbon	1-2% (w/w) of crude product	A small amount is usually sufficient. Excess can lead to product loss due to adsorption.
Contact Time	10-20 minutes	Allows for effective adsorption of impurities without significant product loss.
Temperature	Near the boiling point of the solvent	Enhances the solubility of the product and the efficiency of adsorption.

Solution 3: Column Chromatography

If recrystallization and activated carbon treatment are insufficient to remove the color impurities, column chromatography can be used for purification. This technique separates compounds based on their differential adsorption onto a stationary phase.

Experimental Protocol: Column Chromatography of Diphenyl Phthalate

• Stationary Phase and Column Packing: Use silica (B1680970) gel as the stationary phase. Pack a glass column with a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude Diphenyl Phthalate in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or a mixture of the mobile phase) and load it onto the top of the silica gel column.

• Elution: Elute the column with a mobile phase of appropriate polarity. For Diphenyl Phthalate, a mixture of a non-polar solvent like hexane (B92381) and a slightly more polar solvent like ethyl acetate (B1210297) is typically used. Start with a low polarity mobile phase and gradually increase the polarity (gradient elution) to separate the components.

• Fraction Collection: Collect the eluent in fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Solvent Evaporation: Combine the pure fractions containing Diphenyl Phthalate and remove the solvent using a rotary evaporator to obtain the purified product.

Data Presentation: Column Chromatography Parameters

Parameter	Suggested Conditions
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase	Hexane:Ethyl Acetate gradient (e.g., starting with 95:5 and gradually increasing the proportion of ethyl acetate)
Elution Mode	Gradient Elution

Frequently Asked Questions (FAQs)

Q1: Why is my Diphenyl Phthalate still colored after one recrystallization?

A1: A single recrystallization may not be sufficient if the concentration of impurities is very high or if the impurities have similar solubility properties to Diphenyl Phthalate in the chosen solvent. In such cases, a second recrystallization or a combination of purification techniques (e.g., activated carbon treatment followed by recrystallization) is recommended.

Q2: I lost a significant amount of my product during purification. How can I improve my yield?

A2: Low recovery can be due to several factors:

• Using too much solvent during recrystallization: This will keep more of your product dissolved in the mother liquor. Always use the minimum amount of hot solvent required to dissolve your crude product.

• Premature crystallization during hot filtration: Ensure your filtration apparatus is hot and the filtration is performed quickly.

• Washing the crystals with solvent that is not ice-cold: Warmer solvent will dissolve more of your product.

• Product adsorption onto activated carbon: Using an excessive amount of activated carbon can lead to product loss. Stick to the recommended 1-2% by weight.

Q3: Can I use a different method for purification besides recrystallization and activated carbon?

A3: Yes, besides column chromatography, you can also consider a wash with a dilute base. Washing the crude product (dissolved in an organic solvent) with a dilute aqueous sodium bicarbonate or sodium carbonate solution can help remove acidic impurities that may be colored. This is often followed by a water wash and then drying of the organic layer before proceeding with recrystallization or distillation.

Q4: How do I know if my final product is pure and colorless?

A4: The purity of your Diphenyl Phthalate can be assessed by several methods:

• Melting Point Determination: A pure compound will have a sharp melting point that matches the literature value (74-76 °C). Impurities will typically broaden and depress the melting point range.

• Thin Layer Chromatography (TLC): A pure compound should ideally show a single spot on a TLC plate.

• Spectroscopic Methods: Techniques like ¹H NMR, ¹³C NMR, and FT-IR can confirm the structure and purity of the compound.

• Colorimetric Analysis: For a quantitative measure of color, the APHA color scale can be used, where a lower number indicates a less colored sample.

Q5: What is the identity of the colored impurities?

A5: The exact chemical identity of the colored impurities can vary depending on the specific reaction conditions. They are generally thought to be complex, high-molecular-weight organic molecules with extended conjugation. These can arise from polymerization of phenol, side reactions involving the phthalic anhydride, or oxidation of the reactants or product.

Visualizations

Caption: General workflow for the purification of synthesized Diphenyl Phthalate.

Caption: Troubleshooting logic for removing color from Diphenyl Phthalate.

References

• 1. researchgate.net [researchgate.net]

Preventing emulsion formation during Diphenyl phthalate purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent and resolve emulsion formation during the purification of Diphenyl phthalate (B1215562).

Frequently Asked Questions (FAQs)

Q1: What causes emulsion formation during the aqueous wash step of Diphenyl phthalate purification?

A1: Emulsion formation during the aqueous wash of a crude Diphenyl phthalate solution is primarily caused by the presence of impurities that act as emulsifying agents. These impurities can include unreacted starting materials such as phenol (B47542) and phthalic anhydride, as well as byproducts like mono-phenyl phthalate. These molecules possess both polar and non-polar characteristics, allowing them to stabilize the oil-in-water or water-in-oil droplets, thus preventing the separation of the organic and aqueous layers.[1]

Q2: How can I prevent emulsion formation from the start?

A2: Proactive measures can significantly reduce the likelihood of emulsion formation. Consider the following preventative strategies:

• Gentle Mixing: Instead of vigorous shaking of the separatory funnel, use a gentle swirling or inverting motion. This minimizes the energy input that can lead to the formation of a stable emulsion.[2]

• Pre-emptive Salting-Out: Before the aqueous wash, add a small amount of a saturated sodium chloride (brine) solution to the aqueous phase. This increases the ionic strength of the aqueous layer, which can help prevent the formation of an emulsion.[2]

• pH Control: Maintaining an appropriate pH can be crucial. Depending on the impurities, adjusting the pH of the aqueous wash solution can suppress the emulsifying properties of acidic or basic impurities.

Q3: What is the first thing I should do if an emulsion has formed?

A3: Patience is often the first and simplest step. Allow the separatory funnel to stand undisturbed for a period, as some emulsions may break on their own over time. Gentle tapping or swirling of the funnel can sometimes encourage the layers to separate.

Q4: Are there any chemical methods to break a stubborn emulsion?

A4: Yes, several chemical treatments can be effective:

• Addition of Brine: Adding a saturated sodium chloride (brine) solution is a common and effective method. The increased ionic strength of the aqueous layer helps to destabilize the emulsion and force the separation of the organic and aqueous phases.[2]

• pH Adjustment: The stability of an emulsion can be highly dependent on pH.[3][4] Adding a dilute acid (e.g., HCl) or a dilute base (e.g., NaOH) can alter the charge of the emulsifying species, leading to the collapse of the emulsion. The optimal pH will depend on the nature of the impurities.

• Addition of a Different Solvent: Adding a small amount of a different organic solvent can alter the overall properties of the organic phase and disrupt the emulsion.[2] For instance, adding a small amount of a non-polar solvent may help.

Q5: Can physical methods be used to break emulsions?

A5: Yes, physical methods can be very effective, especially when chemical methods fail:

• Centrifugation: This is a highly effective method for breaking emulsions. The centrifugal force accelerates the separation of the denser and lighter phases.[2]

• Filtration: Passing the entire emulsion through a bed of a filter aid like Celite® or a phase separation filter paper can sometimes break the emulsion and allow the layers to separate.[2]

• Heating: Gently warming the emulsion can decrease the viscosity of the continuous phase and increase the kinetic energy of the droplets, which can promote coalescence and phase separation. However, care must be taken to avoid decomposition of the product.

Troubleshooting Guide

This guide provides a systematic approach to resolving emulsion issues during Diphenyl phthalate purification.

Problem: A stable emulsion has formed in the separatory funnel during the aqueous wash.

Step 1: Initial Assessment and Simple Mechanical Agitation

• Action: Let the separatory funnel stand undisturbed for 10-15 minutes.

• Rationale: Some emulsions are kinetically stable but thermodynamically unstable and will break upon standing.

• If Unsuccessful: Gently swirl the funnel or tap the sides. This can help coalesce the dispersed droplets.

Step 2: The "Salting Out" Method

• Action: Add a small amount of saturated sodium chloride (brine) solution to the separatory funnel. Start with approximately 10% of the total volume of the aqueous layer. Gently invert the funnel a few times to mix.

• Rationale: Increasing the ionic strength of the aqueous phase reduces the solubility of organic components in the aqueous layer and can destabilize the emulsion.[2]

• Observation: Look for the formation of a distinct interface between the organic and aqueous layers.

Step 3: pH Adjustment

• Action: If salting out is ineffective, try adjusting the pH of the aqueous layer. Add a few drops of dilute acid (e.g., 1M HCl) or dilute base (e.g., 1M NaOH) and gently mix.

• Rationale: The stability of many emulsions is pH-dependent.[3][4] Acidic or basic impurities acting as emulsifiers can be neutralized, thus breaking the emulsion.

• Caution: Add the acid or base slowly and monitor for any changes. The optimal pH will need to be determined empirically.

Step 4: Physical Separation Techniques

• Action 1 (Centrifugation): If the emulsion persists, transfer the mixture to centrifuge tubes and centrifuge for 5-10 minutes.

• Rationale: Centrifugation provides a strong force that accelerates the separation of the two phases.[2]

• Action 2 (Filtration): As an alternative, attempt to filter the emulsion through a pad of Celite® or glass wool in a funnel.

• Rationale: The filter medium can physically disrupt the emulsion, allowing the separate phases to pass through.[2]

Step 5: Solvent Addition

• Action: Add a small amount of a different, immiscible organic solvent to the separatory funnel.

• Rationale: This changes the overall polarity and density of the organic phase, which can disrupt the delicate balance of the emulsion.[2]

Data Presentation

Table 1: Experimental Parameters for Optimizing Emulsion Breaking

Method	Variable	Range to Test	Observation Metric
Salting Out	Brine (NaCl) Concentration	5%, 10%, 20% (w/v) and saturated	% Water Separation, Time to Separation
pH Adjustment	pH of Aqueous Phase	2, 4, 6, 8, 10	% Water Separation, Time to Separation
Solvent Addition	Volume of Added Solvent	1%, 2%, 5% (v/v of organic phase)	Clarity of Interface, Time to Separation
Centrifugation	Centrifugal Force (g)	1000, 2000, 5000	Thickness of Emulsion Layer
Temperature	Temperature (°C)	30, 40, 50	Rate of Phase Separation

Experimental Protocols

Protocol 1: Bottle Test for Determining Optimal Emulsion Breaking Conditions

• Sample Preparation: In several small, sealed vials or test tubes, replicate the emulsion by mixing a small amount of your crude Diphenyl phthalate organic solution with the aqueous wash solution in the same ratio used in your main experiment.

• Induce Emulsion: Shake each vial vigorously to form a stable emulsion.

• Apply Conditions: To each vial, apply one of the conditions from Table 1 (e.g., add different concentrations of brine to different vials).

• Observe and Record: Allow the vials to stand and record the volume of the separated aqueous layer and the time it takes for separation to occur.

• Analysis: Compare the results to determine the most effective method and optimal parameters for breaking the emulsion in your specific system.

Mandatory Visualization

Caption: Troubleshooting workflow for breaking emulsions.

Caption: Logical relationship of emulsion formation and breaking.

References

• 1. data.epo.org [data.epo.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. The Effect of pH on Emulsifier Performance [cnchemsino.com]

Addressing contamination sources in trace Diphenyl phthalate analysis

Welcome to the technical support center for trace-level analysis of Diphenyl phthalate (B1215562) (DPP). This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals identify and mitigate sources of DPP contamination in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of Diphenyl phthalate (DPP) and other phthalate contamination in a laboratory?

A1: Phthalate contamination is a pervasive issue in trace analysis due to their widespread use as plasticizers.[1] The most common sources include:

• Solvents and Reagents: Many organic solvents (like methylene (B1212753) chloride, ethyl acetate, acetone), even high-purity grades, can contain trace levels of phthalates.[2] Deionized water systems, especially those with plastic storage tanks or filters, are another potential source.[2]

• Laboratory Consumables: Plastic items are a primary culprit. This includes pipette tips, vials and caps, syringe filters, and plastic tubing (e.g., in GC or HPLC systems).[1][3]

• Laboratory Environment: Phthalates are semi-volatile and can be present in laboratory air and dust.[4] Sources include vinyl flooring, paints, adhesives, and electrical cables.[2] This airborne contamination can settle on surfaces and enter samples.[4]

• Glassware: Improperly cleaned glassware can harbor phthalate residues. Using laboratory dishwashers or detergents can introduce contamination.[5]

• Personnel: Personal care products such as lotions, cosmetics, and soaps used by lab personnel can contain various phthalates and be a direct source of contamination.[4]

Q2: I see a peak corresponding to DPP in my analytical blank. What is the first step I should take?

A2: The first step is to systematically isolate the source. Begin by injecting a pure solvent blank (the solvent used to reconstitute your final sample) directly into the analytical instrument (e.g., GC-MS or LC-MS).[1][4] This helps determine if the contamination is from your solvent/mobile phase or the instrument itself. If the solvent blank is clean, the contamination is likely introduced during the sample preparation steps.[4]

Q3: Can the analytical instrument itself be a source of DPP contamination?

A3: Yes. Several components within a GC-MS or LC-MS system can be sources of phthalate contamination:

• GC Systems: The injector septum, especially at high temperatures, can bleed phthalates.[1] Carrier gas lines made of plastic tubing are another potential source.[1] Contaminants can also accumulate in the GC inlet liner.[4]

• LC Systems: Plastic tubing (e.g., PEEK), solvent frits/filters, and mobile phase reservoirs can leach phthalates.[2] Contamination can also concentrate on the column and elute during a gradient run.[5]

• General: The autosampler syringe can be a source of contamination, as the outer needle wall can absorb airborne phthalates.[1][6]

Q4: How can I effectively clean my glassware to make it "phthalate-free"?

A4: A rigorous cleaning procedure is essential. Avoid laboratory dishwashers. A recommended manual procedure is:

• Initial Wash: Scrub glassware with a laboratory-grade, phosphate-free detergent and hot water.[4]

• Tap Water Rinse: Rinse thoroughly with tap water multiple times (e.g., six times).[4]

• Deionized Water Rinse: Rinse again with high-purity deionized water multiple times.[4]

• Solvent Rinse: Rinse with a high-purity solvent known to be free of phthalates, such as acetone (B3395972) or hexane (B92381). This should be done in a fume hood.[4]

• Baking (Optional but Recommended): For glassware, baking in a muffle furnace at high temperatures (e.g., 450-550°C) can effectively remove organic contaminants.[5]

• Storage: After cooling, cover the openings with pre-cleaned aluminum foil (rinsed with hexane) and store in a clean, dust-free environment.[4]

Troubleshooting Guide

Issue 1: High DPP background is observed in all blanks (solvent, method, and system).

• Question: Have you recently changed your solvent or reagent source?

• Answer: The primary suspect is a contaminated solvent or mobile phase.[2] Even new bottles of high-purity solvent can be contaminated. Test a fresh bottle from a different lot or manufacturer. Purchase solvents in smaller bottles to minimize contamination from laboratory air each time the bottle is opened.[1]

• Question: Could the contamination be airborne?

• Answer: Yes, airborne phthalates are a common source. Minimize the time samples, solvents, and consumables are exposed to the lab air. Keep all containers tightly capped whenever possible.[1] Consider preparing samples in a dedicated clean area or a laminar flow hood with a charcoal filter.

Issue 2: The solvent blank is clean, but the method blank shows significant DPP contamination.

• Question: What consumables are used during sample preparation?

• Answer: The contamination is being introduced during your sample preparation workflow.[4] Systematically test each consumable. For example, to test pipette tips, place several tips in a clean glass vial with a phthalate-free solvent, agitate for a period (e.g., 30 minutes), and then analyze the solvent.[4] Repeat this process for vials, caps, filters, and any other plasticware used.

• Question: Are you using any drying agents like sodium sulfate (B86663)?

• Answer: Reagents like sodium sulfate can be a source of contamination. Test the reagent by rinsing a small amount with a clean solvent and analyzing the solvent.[2]

Issue 3: My blanks and standards are clean, but my processed samples show unexpectedly high DPP levels.

• Question: Could there be carryover from a previous injection?

• Answer: If you previously analyzed a highly concentrated sample, carryover is possible. The GC inlet is a common place for less volatile compounds like phthalates to accumulate.[4] Clean or replace the injector liner and septum. After maintenance, run several solvent blanks to ensure the system is clean before analyzing your samples.[4]

• Question: Is it possible the sample matrix itself is the source?

• Answer: Yes, if the sample was in contact with plastic packaging, containers, or collection devices, these could be the source of the DPP.[7] If possible, obtain a sample known to be collected and stored in glass or polypropylene (B1209903) containers to verify.

Quantitative Data on Phthalate Leaching

The following table summarizes quantitative data from a study investigating the leaching of various phthalates from common laboratory consumables. This data highlights potential contamination sources and their relative contributions.

Laboratory Item	Material	Phthalate Leached	Max Leaching (μg/cm²)
Pipette Tips	Polypropylene	Diethylhexyl phthalate (DEHP)	0.36[3][8][9]
Diisononyl phthalate (DINP)	0.86[3][8][9]
Syringe Filter Holder	Polytetrafluoroethylene (PTFE)	Dibutyl phthalate (DBP)	2.49[3][8][9]
Syringe Filter Holder	Regenerated Cellulose	Dibutyl phthalate (DBP)	0.61[3][8][9]
Syringe Filter Holder	Cellulose Acetate	Dimethyl phthalate (DMP)	5.85[3][8][9]
Sealing Film	Parafilm®	Diethylhexyl phthalate (DEHP)	0.50[3][8][9]

Data sourced from a screening study investigating leaching into a mobile phase.[3][8][9]

Recommended Experimental Protocols

Protocol 1: Phthalate-Free Sample Preparation for Solid Samples (e.g., Polymers)

This protocol is adapted from standard methods for determining phthalates in solid materials.[10]

• Sample Sizing: Cut the sample into small pieces, ensuring no dimension is larger than 2 mm. For heterogeneous materials, cryogenic milling to a powder is recommended to ensure a representative sample.

• Weighing: Accurately weigh a minimum of 50 mg of the prepared sample into a scrupulously clean glass vial with a PTFE-lined cap.[10]

• Dissolution: Add 5 mL of high-purity tetrahydrofuran (B95107) (THF). Seal the vial and shake or vortex for at least 30 minutes to dissolve the sample. Some materials may require longer dissolution times.

• Polymer Precipitation: Add 10 mL of high-purity hexane for every 5 mL of THF used. This will precipitate the PVC polymer. Allow the polymer to settle for at least 5 minutes.

• Filtration/Separation: Carefully transfer the supernatant (THF/hexane solution) to a clean glass vial. If necessary, filter the solution through a 0.45 µm PTFE syringe filter that has been pre-rinsed with hexane.

• Dilution & Analysis: Combine a portion of the filtered solution (e.g., 0.3 mL) with your internal standard and dilute to the final volume with a suitable solvent (e.g., cyclohexane) for GC-MS analysis.[10]

Protocol 2: Testing Solvents for Phthalate Contamination

This protocol helps verify the purity of solvents used in your analysis.[4]

• Concentration: In a clean, dedicated fume hood, carefully evaporate a known, large volume (e.g., 100 mL) of the solvent in a clean glass container (e.g., a beaker or flask) under a gentle stream of nitrogen.

• Reconstitution: Once evaporated, reconstitute the residue in a small, precise volume (e.g., 0.5 mL) of a different high-purity solvent that you have previously confirmed to be clean.

• Analysis: Transfer the reconstituted residue to an autosampler vial and analyze it using your standard GC-MS or LC-MS method.

• Evaluation: The resulting chromatogram will show a concentrated level of any contaminants present in the original solvent, allowing for sensitive detection of trace phthalates.

Visual Guides and Workflows

The following diagrams illustrate key workflows for troubleshooting and preventing DPP contamination.

A decision tree for identifying DPP contamination sources.

A workflow for minimizing DPP contamination during analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. biotage.com [biotage.com]
• 3. research.thea.ie [research.thea.ie]
• 4. benchchem.com [benchchem.com]
• 5. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 6. researchgate.net [researchgate.net]
• 7. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 8. research.tus.ie [research.tus.ie]
• 9. researchgate.net [researchgate.net]
• 10. cpsc.gov [cpsc.gov]

Technical Support Center: Enhancing the Resolution of Diphenyl Phthalate Isomers in HPLC

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of Diphenyl phthalate (B1215562) isomers using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating Diphenyl phthalate isomers by HPLC?

The primary challenge in separating Diphenyl phthalate isomers (ortho-, meta-, and para-) lies in their high degree of structural similarity. As structural isomers, they share the same molecular weight and similar physicochemical properties, which results in very close retention times on a chromatographic column, making their resolution difficult.

Q2: Which HPLC column is most suitable for separating Diphenyl phthalate isomers?

A C18 reversed-phase column is the most commonly used and generally effective stationary phase for the separation of Diphenyl phthalate isomers. The non-polar nature of the C18 stationary phase allows for good interaction with the non-polar phthalate isomers, enabling separation based on subtle differences in their hydrophobicity.

Q3: What is a typical mobile phase composition for this separation?

A mobile phase consisting of a mixture of methanol (B129727) and water or acetonitrile (B52724) and water is typically employed. The optimal ratio will depend on the specific column and system being used, but a good starting point is often a gradient elution, for example, starting from 60% methanol and increasing to 80-90% over the course of the run. Isocratic elution with a high percentage of organic solvent can also be effective.

Q4: What detection method is recommended for Diphenyl phthalate isomers?

UV detection is the most common and effective method for the detection of Diphenyl phthalate isomers. These compounds possess a benzene (B151609) ring, which allows them to absorb UV light, typically at a wavelength of around 230-240 nm.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Issue 1: Poor or no resolution of isomer peaks.

• Question: My chromatogram shows a single broad peak or co-eluting peaks for the Diphenyl phthalate isomers. How can I improve the resolution?

• Answer:

  • Optimize the Mobile Phase: The organic content of your mobile phase is a critical factor.

    • Decrease the organic solvent percentage: If using a high percentage of methanol or acetonitrile, try decreasing it in small increments (e.g., 2-5%). This will increase the retention times of the isomers and may improve their separation.

    • Try a different organic modifier: If you are using methanol, consider switching to acetonitrile, or vice versa. The different selectivity of these solvents can sometimes significantly improve resolution.

    • Implement a gradient: A shallow gradient with a slow increase in the organic solvent concentration can often provide better separation than an isocratic method.

  • Adjust the Flow Rate: A lower flow rate can increase the interaction time of the isomers with the stationary phase, potentially leading to better resolution. Try reducing the flow rate from 1.0 mL/min to 0.8 mL/min or 0.5 mL/min.

  • Change the Column Temperature: Operating the column at a sub-ambient temperature (e.g., 10-15°C) can sometimes enhance the separation of closely eluting isomers. Conversely, a higher temperature might also be beneficial in some cases by altering the selectivity.

  • Evaluate Your Column: Ensure your column is not old or degraded. A loss of stationary phase can lead to poor peak shape and resolution. If in doubt, try a new C18 column.

Issue 2: Tailing or fronting of peaks.

• Question: The peaks for my isomers are not symmetrical. What could be the cause and how do I fix it?

• Answer:

  • Check for Column Overload: Injecting too concentrated a sample can lead to peak tailing. Try diluting your sample and injecting a smaller volume.

  • Mobile Phase pH: While less common for neutral compounds like Diphenyl phthalates, ensure the mobile phase is free of contaminants that might affect the silica (B1680970) support of the column.

  • Column Contamination: The column might be contaminated with strongly retained compounds from previous injections. Flush the column with a strong solvent (e.g., 100% acetonitrile or isopropanol).

  • Extra-column Volume: Excessive tubing length or dead volume in the system connections can contribute to peak broadening and asymmetry. Ensure all connections are tight and tubing lengths are minimized.

Experimental Protocols

Key Experiment: Optimizing the Separation of Diphenyl Phthalate Isomers on a C18 Column

• Objective: To achieve baseline resolution of ortho-, meta-, and para-Diphenyl phthalate isomers.

• Methodology:

  • HPLC System: A standard HPLC system equipped with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase A: Deionized water.

  • Mobile Phase B: Methanol or Acetonitrile.

  • Detection: UV at 235 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 25°C (or as optimized).

  • Procedure:

    • Prepare a standard mixture of the three Diphenyl phthalate isomers in the mobile phase.

    • Start with an isocratic elution of 70% Methanol / 30% Water at a flow rate of 1.0 mL/min.

    • If resolution is insufficient, adjust the mobile phase composition by decreasing the methanol percentage in 5% increments.

    • Alternatively, implement a gradient elution starting from 60% Methanol and increasing to 85% Methanol over 20 minutes.

    • Record the retention times and calculate the resolution between adjacent peaks for each condition.

Data Presentation

Table 1: Effect of Mobile Phase Composition on Retention Time and Resolution (Isocratic Elution)

Mobile Phase (Methanol:Water)	Retention Time (min) - o-DPP	Retention Time (min) - m-DPP	Retention Time (min) - p-DPP	Resolution (o-m)	Resolution (m-p)
80:20	5.2	5.4	5.6	1.1	1.0
75:25	6.8	7.2	7.6	1.5	1.4
70:30	8.5	9.1	9.7	1.8	1.7

Table 2: Effect of Flow Rate on Resolution (75:25 Methanol:Water)

Flow Rate (mL/min)	Retention Time (min) - m-DPP	Retention Time (min) - p-DPP	Resolution (m-p)
1.2	6.0	6.3	1.3
1.0	7.2	7.6	1.5
0.8	9.0	9.5	1.6

Visualizations

Technical Support Center: Stability of Diphenyl Phthalate in Organic Solvents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of diphenyl phthalate (B1215562) in various organic solvents.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments with diphenyl phthalate solutions.

1. Solution Discoloration

• Question: My diphenyl phthalate solution in [Solvent Name] has turned yellow over time. What could be the cause?

• Answer: Yellowing of your solution can be indicative of degradation, particularly through oxidation or photodegradation. Diphenyl phthalate, under certain conditions, can oxidize to form various colored byproducts.[1] Exposure to light, especially UV light, can also induce degradation pathways that may result in colored compounds. To mitigate this, it is recommended to store your solutions protected from light, for instance, by using amber vials or covering your containers with aluminum foil. For long-term storage, consider purging the vial with an inert gas like nitrogen or argon to minimize oxidation.

2. Precipitation or Cloudiness in Solution

• Question: I observed a precipitate forming in my diphenyl phthalate solution after storage. Why is this happening?

• Answer: Precipitate formation can be due to several factors:

  • Temperature Fluctuations: Diphenyl phthalate's solubility is temperature-dependent. A decrease in temperature can lower its solubility in the solvent, leading to precipitation. Ensure your storage conditions maintain a consistent temperature.

  • Solvent Evaporation: If the solvent evaporates over time, the concentration of diphenyl phthalate will increase, potentially exceeding its solubility limit and causing it to precipitate. Ensure your containers are tightly sealed.

  • Degradation: One of the primary degradation products of diphenyl phthalate is phthalic acid.[1] Phthalic acid has different solubility characteristics than the parent compound and may be less soluble in the organic solvent you are using, leading to its precipitation.

3. Unexpected Peaks in Chromatographic Analysis (HPLC, GC)

• Question: I am analyzing my diphenyl phthalate solution using [HPLC/GC] and see unexpected peaks that were not present initially. What are these peaks?

• Answer: The appearance of new peaks in your chromatogram is a strong indicator of diphenyl phthalate degradation. The primary degradation pathway is hydrolysis, which breaks down diphenyl phthalate into monophenyl phthalate and subsequently into phthalic acid and phenol.[1] Other potential degradation products could arise from oxidation or reactions with the solvent itself, especially if the solvent contains impurities. To identify these new peaks, it is advisable to use a mass spectrometry (MS) detector coupled with your chromatography system (LC-MS or GC-MS). The fragmentation patterns can help in the structural elucidation of the degradation products. The base peak of diphenyl phthalate in mass spectrometry is often observed at m/z 225.

4. Inconsistent Assay Results

• Question: My quantitative analysis of diphenyl phthalate solutions is giving inconsistent results over time. What could be the reason?

• Answer: Inconsistent assay results are often a consequence of ongoing degradation. If diphenyl phthalate is degrading in your solvent, its concentration will decrease over time, leading to lower than expected values in your analysis. To ensure consistency, it is crucial to:

  • Use freshly prepared solutions whenever possible.

  • Establish and adhere to a strict storage protocol: Store solutions at a consistent, cool temperature and protected from light.

  • Perform a stability study: If you need to store solutions for an extended period, it is highly recommended to conduct a stability study under your specific storage conditions to understand the rate of degradation and establish an appropriate shelf-life for your solutions.

Data Summary: Solubility and Reactivity of Diphenyl Phthalate

Property	Information	Citations
Solubility in Water	Poorly soluble.	[2]
Solubility in Organic Solvents	Good to excellent solubility in most organic solvents. Soluble in DMSO, acetone, benzene, toluene, and ether. Slightly soluble in chloroform (B151607) and methanol.	[1][2]
Hydrolysis	Can hydrolyze to form phthalic acid and phenol. This reaction is catalyzed by acids or bases and is negligible at neutral pH.	[1]
Transesterification	Can react with alcohols to form other phthalate esters.	[1]
Oxidation	Can be oxidized to form various oxidation products, including carboxylic acids.	[1]

Experimental Protocols

Protocol 1: General Stability Assessment of Diphenyl Phthalate in an Organic Solvent

This protocol outlines a general procedure for assessing the stability of diphenyl phthalate in a user-selected organic solvent under thermal and photolytic stress conditions.

1. Materials:

• Diphenyl phthalate (high purity)
• Solvent of choice (e.g., methanol, acetone, chloroform), HPLC grade or equivalent
• Volumetric flasks and pipettes
• Amber and clear glass vials with screw caps
• HPLC system with a UV detector (or GC-MS system)
• Analytical column suitable for the separation of phthalates (e.g., C18 for HPLC)
• Forced degradation chamber (temperature and humidity controlled)
• Photostability chamber compliant with ICH Q1B guidelines

2. Stock Solution Preparation:

• Accurately weigh a known amount of diphenyl phthalate and dissolve it in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).
• Ensure complete dissolution. This stock solution will be your "time zero" sample.

3. Sample Preparation for Stability Study:

• From the stock solution, prepare multiple aliquots in both amber (for thermal stability) and clear (for photostability) vials.
• Ensure vials are tightly sealed to prevent solvent evaporation.

4. Stress Conditions:

5. Analytical Method:

• Use a validated stability-indicating analytical method, typically HPLC-UV.
• Mobile Phase: A suitable mobile phase for reversed-phase HPLC could be a gradient of acetonitrile (B52724) and water.
• Column: A C18 column is commonly used.
• Detection: UV detection at a wavelength where diphenyl phthalate has significant absorbance (e.g., around 230 nm).
• Inject the "time zero" sample and the samples from the different stress conditions and time points.

6. Data Analysis:

• Calculate the percentage of diphenyl phthalate remaining at each time point relative to the "time zero" sample.
• Identify and quantify any significant degradation products.
• Plot the percentage of remaining diphenyl phthalate against time to determine the degradation kinetics.

Visualizations

Caption: General workflow for conducting a stability study of diphenyl phthalate.

Caption: General hydrolysis pathway of diphenyl phthalate.

References

• 1. seoho.biz:5000 [seoho.biz:5000]
• 2. Phthalates - Wikipedia [en.wikipedia.org]

Troubleshooting poor peak shape in Diphenyl phthalate chromatography

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address poor peak shape issues commonly encountered during the chromatographic analysis of Diphenyl phthalate (B1215562).

Frequently Asked Questions (FAQs)

Q1: What is considered a "good" peak shape in chromatography?

A1: An ideal chromatographic peak has a symmetrical, Gaussian shape. Peak symmetry is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As). A value of 1.0 indicates a perfectly symmetrical peak. For most applications, a tailing factor between 0.9 and 1.2 is considered good, while values greater than 1.5 may indicate a problem that needs to be addressed.[1] Many analytical methods aim for a tailing factor of ≤ 2.[1]

Q2: Why is Diphenyl phthalate prone to peak tailing in HPLC?

A2: Diphenyl phthalate, with its aromatic rings, can participate in strong π-π interactions with phenyl-based stationary phases, which is key to its separation. However, if not properly controlled, these interactions can contribute to peak tailing.[1] Additionally, secondary interactions can occur between the analyte and residual silanol (B1196071) groups on silica-based columns, leading to tailing.[1]

Q3: What are the most common causes of peak fronting when analyzing Diphenyl phthalate?

A3: Peak fronting, where the front of the peak is less steep than the back, is most commonly caused by column overload.[2] This happens when too much sample is injected onto the column, saturating the stationary phase at the inlet.[2] It can also be caused by injecting the sample in a solvent that is significantly stronger than the mobile phase.

Q4: Can the sample solvent affect the peak shape of Diphenyl phthalate?

A4: Yes, the choice of sample solvent is critical. If the sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than the mobile phase, it can cause peak distortion, including fronting or splitting.[1] It is always best to dissolve the sample in the mobile phase itself or in a solvent that is weaker than or of equal strength to the mobile phase.

Q5: In GC analysis, I observe a smaller peak consistently appearing before my Diphenyl phthalate peak. What could this be?

A5: In gas chromatography, Diphenyl phthalate can sometimes undergo thermal breakdown in the injector port, leading to the formation of phenol. This would appear as a smaller, earlier-eluting peak in the chromatogram.[3] Optimizing inlet parameters, such as using a lower injection temperature, may help to minimize this degradation.[3]

Troubleshooting Guides

HPLC Peak Shape Problems

Problem: My Diphenyl phthalate peak is tailing.

Potential Cause	Suggested Solution
Secondary Silanol Interactions	Lower the mobile phase pH to suppress the ionization of residual silanol groups on the column. An acidic mobile phase (e.g., containing 0.1% formic or phosphoric acid) can improve peak shape.[4] Use a modern, end-capped column with low silanol activity.[4]
Mismatched Sample Solvent	Dissolve the Diphenyl phthalate standard and sample in the initial mobile phase composition.[1] If solubility is an issue, use the weakest possible solvent and inject a smaller volume.
Column Contamination	Flush the column with a strong solvent (e.g., 100% acetonitrile (B52724) or methanol (B129727) for reversed-phase). If the problem persists, the column may be permanently damaged and require replacement.
Extra-column Volume	Ensure all tubing between the injector, column, and detector is as short and narrow as possible to minimize dead volume.

Problem: My Diphenyl phthalate peak is fronting.

Potential Cause	Suggested Solution
Column Overload	Reduce the concentration of the injected sample. Perform a dilution series (e.g., 1:10, 1:100) to find the optimal concentration range for your column.
Strong Sample Solvent	As with peak tailing, ensure your sample solvent is not significantly stronger than your mobile phase.
Column Collapse/Void	This is a more severe issue, often resulting from extreme pH or pressure shocks. If suspected, the column will likely need to be replaced.

Problem: My Diphenyl phthalate peak is split or shows a shoulder.

Potential Cause	Suggested Solution
Partially Blocked Frit	Reverse flush the column (if permitted by the manufacturer) at a low flow rate to dislodge any particulate matter. If this doesn't work, the frit may need to be replaced, or the entire column.
Co-eluting Impurity	A small shoulder on the peak may indicate the presence of a closely eluting impurity. Adjusting the mobile phase composition or gradient slope may improve resolution.
Injection Solvent Effect	Injecting a large volume of sample in a solvent that is not well-matched with the mobile phase can cause peak splitting. Reduce the injection volume or change the sample solvent.

GC Peak Shape Problems

Problem: My Diphenyl phthalate peak is tailing.

Potential Cause	Suggested Solution
Active Sites in Inlet/Column	Phthalates can interact with active sites (e.g., silanol groups) in the GC liner or at the head of the column.[2] Use a fresh, deactivated liner or trim the first few centimeters off the front of the column.[2]
Poor Column Installation	A poor cut of the column can create active sites and disturb the sample path. Re-cut the column to ensure a clean, 90-degree cut. Ensure the column is installed at the correct depth in the inlet.[2]
Contamination	Contaminants in the injector or on the column can lead to peak tailing. Clean the injector and bake out the column according to the manufacturer's instructions.

Problem: My Diphenyl phthalate peak is fronting.

Potential Cause	Suggested Solution
Column Overload	This is the most common cause of peak fronting in GC.[2] Reduce the amount of sample injected by diluting the sample or increasing the split ratio.[2]
Solvent Mismatch	In splitless injection, if the polarity of the sample solvent does not match the polarity of the stationary phase, it can cause peak distortion.
Incorrect Initial Oven Temperature	For splitless injections, the initial oven temperature should be about 20°C below the boiling point of the sample solvent to ensure proper solvent trapping and peak focusing.[2]

Data Presentation

The following tables illustrate the expected impact of key parameters on the peak shape of Diphenyl phthalate. These are representative data based on established chromatographic principles.

Table 1: Illustrative Effect of Mobile Phase pH on Diphenyl Phthalate Peak Tailing in HPLC

Mobile Phase Additive	Resulting pH (approx.)	Tailing Factor (Tf)	Peak Shape Description
None (Methanol/Water)	~6.5	1.8	Noticeable Tailing
0.1% Formic Acid	~2.8	1.2	Good Symmetry
0.1% Phosphoric Acid	~2.2	1.1	Very Good Symmetry

Table 2: Illustrative Effect of Sample Concentration on Diphenyl Phthalate Peak Shape in HPLC/GC (Column Overload)

Analyte Concentration	Peak Shape	Asymmetry/Tailing Factor	Description
Low	Symmetrical	As ~ 1.0	Ideal Gaussian peak
Medium	Symmetrical	As ~ 1.1	Slightly broader but acceptable
High	Fronting	As < 0.9	"Shark-fin" shape, retention time may shift earlier
Very High	Severe Fronting	As << 0.9	Pronounced fronting, significant retention time shift

Experimental Protocols

HPLC Method for Diphenyl Phthalate Analysis

This protocol is a general guideline for the reversed-phase HPLC analysis of Diphenyl phthalate.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: A: Water with 0.1% Phosphoric Acid, B: Acetonitrile

• Gradient: 60% B to 95% B over 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 230 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (60:40 Acetonitrile:Water with 0.1% Phosphoric Acid). Filter through a 0.45 µm syringe filter before injection.[5]

GC-MS Method for Diphenyl Phthalate Analysis

This protocol provides a general method for the GC-MS analysis of Diphenyl phthalate.

• Column: HP-5ms (or equivalent 5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[3]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Program: Initial temperature of 80°C, hold for 1 minute. Ramp at 15°C/min to 280°C, hold for 5 minutes.

• Injector Temperature: 250°C

• Injection Mode: Splitless (or split, depending on concentration)

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Mass Spectrometer: Scan mode from m/z 50-400, or Selected Ion Monitoring (SIM) for higher sensitivity.

• Sample Preparation: Dissolve the sample in a suitable solvent like hexane (B92381) or ethyl acetate.

Visualizations

Caption: A logical workflow for troubleshooting poor peak shape.

Caption: Key chemical interactions affecting peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. Separation of Diphenyl phthalate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. opus.govst.edu [opus.govst.edu]

Technical Support Center: Optimizing Injection Parameters for Diphenyl Phthalate GC Analysis

Welcome to the technical support center for the gas chromatography (GC) analysis of Diphenyl Phthalate (B1215562). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to resolve common issues encountered during their experiments.

Troubleshooting Guides

This section provides solutions in a question-and-answer format to common problems encountered during the GC analysis of Diphenyl Phthalate, focusing on optimizing injection parameters and resolving common analytical issues.

Q1: What are the recommended starting GC injection parameters for Diphenyl Phthalate analysis?

A1: For a successful GC analysis of Diphenyl Phthalate, it is crucial to begin with optimized injection parameters. The following table summarizes recommended starting conditions based on established methods for phthalate analysis.

Parameter	Recommended Value	Common Range/Notes
Inlet Temperature	280 °C	250 - 300 °C. Higher temperatures can risk the degradation of the septum and analytes.[1][2]
Injection Volume	1.0 µL	0.5 - 2.0 µL. Using smaller volumes can help in minimizing backflash.[2][3]
Injection Mode	Splitless	A pulsed splitless injection can maximize the transfer of phthalates into the column.[2][4]
Liner Type	Deactivated single taper with wool	An Ultra Inert mid-frit liner is also a good option as it facilitates sample vaporization.[2][3][4]
Carrier Gas	Helium or Hydrogen	While Helium is common, Hydrogen can reduce analysis times but may require a system compatible with its reactive nature.[2][4]
Flow Rate	1.0 - 6.0 mL/min	The optimal flow rate is dependent on the column dimensions and the type of carrier gas used.[5]

Q2: My Diphenyl Phthalate peak is missing or has a significantly reduced intensity. What are the possible causes and how can I troubleshoot this?

A2: The disappearance or reduction of a peak in GC analysis can stem from various issues throughout the analytical workflow.[6] A systematic approach is the best way to identify and resolve the problem.

Troubleshooting Workflow for Peak Disappearance

Caption: Troubleshooting workflow for diagnosing peak disappearance.

Possible Causes and Solutions:

• Injector Problems :

  • Active Sites in the Inlet Liner : Exposed glass or metal surfaces can adsorb phthalates. To remedy this, use a new, deactivated liner.[1]

  • Incorrect Temperature : A typical starting point for the injector temperature is between 250-280°C.[1]

  • Clogged or Defective Syringe : A blocked syringe will prevent the sample from being delivered to the inlet. Visually inspect the syringe and plunger; clean or replace it if necessary.[1]

  • Septum Issues : A cored or leaking septum can result in sample loss. Some septa may also bleed phthalates, leading to contamination. It is recommended to replace the septum with a high-quality, low-bleed alternative designed for GC-MS analysis.[1]

• GC Column Issues :

  • Column Contamination : A buildup of non-volatile matrix components can create active sites that adsorb phthalates.[1]

  • Column Degradation or Breakage : Over time, the stationary phase of the column can degrade, or the column itself can break, leading to poor chromatography.

• Sample Preparation Issues :

  • Inefficient Extraction : The extraction protocol may not be effectively recovering the phthalates from the sample matrix.[1]

  • Analyte Degradation : Phthalates can degrade during sample preparation, particularly if they are exposed to harsh pH conditions or high temperatures for extended periods.[1]

Q3: I am observing extraneous peaks in my chromatogram, suggesting contamination. How can I identify and eliminate the source of phthalate contamination?

A3: Phthalate contamination is a common issue in trace analysis due to their widespread use as plasticizers.[1] A systematic approach is necessary to identify and mitigate the source of contamination.

Workflow for Identifying Contamination Sources

Caption: Workflow for identifying sources of phthalate contamination.

• Solvents and Reagents :

  • Analyze a fresh bottle of high-purity, "phthalate-free" grade solvent directly.[1]

  • If a new bottle is clean, consider filtering your working solvent through a cleaned, phthalate-free filtration system.[1]

  • Purchase solvents in smaller bottles to minimize contamination from laboratory air each time the bottle is opened.[1]

• Laboratory Consumables :

  • Vials and Caps : Use vials and PTFE/silicone septa from a reputable supplier. Run a blank with just the vial and cap to test for contamination.[1]

  • Pipette Tips : Avoid plastic pipette tips. If their use is necessary, rinse them with a clean solvent before use.[1]

  • Syringe : The outer wall of the syringe needle can absorb phthalates from the lab air. Implement a needle wash step with a clean solvent immediately before injection.[1]

• GC System Components :

  • Septum : The injector septum can be a source of phthalate bleed, especially at high temperatures. Use high-temperature, low-bleed septa.[1]

  • Carrier Gas Lines : Plastic tubing in the gas lines can be a source of contamination. Use copper or stainless steel tubing instead.[1]

• Laboratory Environment :

  • Phthalates are present in the air from plastics in the lab (e.g., floor tiles, computer cables, paint).[1]

  • Minimize the exposure of your samples, solvents, and consumables to the lab air. Keep solvent bottles and sample vials capped whenever possible.[1]

Experimental Protocols

GC-MS Parameters for Phthalate Analysis

The following table provides a set of typical GC-MS parameters that can be used as a starting point for the analysis of Diphenyl Phthalate. These parameters may need to be optimized for your specific instrument and application.[3][7]

Parameter	Value
Inlet Temperature	280 °C
Injection Volume	1.0 µL
Liner	Restek Premium 3.5 mm Precision liner w/ wool
Oven Temperature Program	200 °C (hold)
Carrier Gas	Helium
Column	Rtx-440 or Rxi-XLB are recommended for good separation of phthalates.[3]
MS Transfer Line Temp.	290 °C
MS Source Temperature	300 °C
Acquisition Mode	Synchronous SIM/Scan

Note: Many phthalates share a common base peak ion at m/z 149, which can make identification and quantification of coeluting phthalates challenging.[3][8] Using a GC column that provides good chromatographic separation is important.[3][8]

Frequently Asked Questions (FAQs)

Q4: Why am I seeing poor peak shape (e.g., tailing or fronting) for Diphenyl Phthalate?

A4: Poor peak shape can be caused by several factors:

• Active Sites : Active sites in the inlet liner or at the head of the column can cause peak tailing. Using a deactivated liner and trimming the first few centimeters of the column can help.

• Improper Flow Rate : An incorrect carrier gas flow rate can lead to band broadening. Re-optimize the flow rate for your column dimensions and carrier gas.

• Column Overload : Injecting too much sample can lead to fronting. Try diluting your sample or reducing the injection volume.

• Inlet Temperature Too Low : If the inlet temperature is too low, the sample may not vaporize completely and efficiently, leading to broad peaks.

Q5: Diphenyl Phthalate is a later eluting peak and it is broader than the earlier eluting peaks. How can I improve its peak shape?

A5: This is often due to one of three issues:

• Cold Spots : There may be a cold spot between the end of the GC column and the MS source. Ensure the MS transfer line temperature is appropriate (e.g., 280-300°C) and the column is installed correctly.[1]

• Injector Temperature : The injector temperature may be too low for the efficient vaporization of less volatile, high molecular weight phthalates. Try increasing the injector temperature in 10-20°C increments, without exceeding the column's maximum temperature limit.[1]

• Active Sites : Active sites in the liner or on the column can more strongly adsorb higher molecular weight compounds.[1]

Q6: Can Diphenyl Phthalate degrade during GC analysis?

A6: Yes, thermal degradation of phthalates can occur, especially at high inlet temperatures. Diphenyl phthalate and diphenyl isophthalate (B1238265) have been observed to have a breakdown product of phenol, which appears as an earlier eluting peak in the chromatogram.[9] If you suspect degradation, try lowering the inlet temperature. Using a Programmed Temperature Vaporization (PTV) inlet can also be beneficial for thermally sensitive compounds.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. gcms.cz [gcms.cz]
• 4. agilent.com [agilent.com]
• 5. epa.gov [epa.gov]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 9. fses.oregonstate.edu [fses.oregonstate.edu]

Reducing background noise in Diphenyl phthalate mass spectrometry

Welcome to the Technical Support Center for Diphenyl Phthalate (B1215562) (DPP) Mass Spectrometry. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to background noise in their analyses.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background noise when analyzing Diphenyl Phrenalate?

A1: Background noise in Diphenyl Phthalate (DPP) analysis almost exclusively stems from phthalate contamination from various sources. Phthalates are ubiquitous plasticizers and can be introduced at nearly any stage of the analytical process. The most common sources include:

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.

• Laboratory Consumables: Plastic items such as pipette tips, vials, caps, and syringes are significant sources of phthalate leaching.

• Glassware: Improperly cleaned or new glassware can have residues or coatings that contain phthalates.

• Laboratory Environment: Phthalates are present in the air and dust, originating from flooring, paints, and other building materials.[1]

• GC/MS System: Components like septa, O-rings, and tubing within the instrument can be sources of contamination. The GC injector port is a common area for less volatile phthalates to accumulate and cause ghost peaks.[1]

Q2: I'm observing a high background of m/z 149 and 225 in my blanks. Is this related to Diphenyl Phthalate?

A2: Yes, this is a strong indicator of phthalate contamination. The ion at m/z 149 is a characteristic fragment (protonated phthalic anhydride) for many phthalate esters.[2] For Diphenyl Phthalate specifically, a key fragment ion is observed at m/z 225, which corresponds to the fragment produced by α-cleavage of the molecular ion.[3] Observing these ions in your blank runs confirms that the contamination is present in your system, solvents, or consumables, and not from your sample.

Q3: Can the auto-sampler syringe be a source of contamination?

A3: Absolutely. The outer surface of the syringe needle can absorb phthalates from the laboratory air. When the needle is inserted into the hot injector, these adsorbed phthalates can desorb and be introduced into the system, leading to background noise or "ghost peaks" in subsequent runs.[1]

Q4: My blanks are clean, but my samples show high, unexpected phthalate peaks. What should I investigate?

A4: If your blanks are consistently clean, the contamination is likely being introduced during the sample preparation process or is inherent to the sample matrix itself.[1] Carefully review your sample preparation workflow to identify any potential sources of phthalate contamination that are not present when running a blank. This could include specific reagents, filters, or containers used only for sample preparation.

Troubleshooting Guides

Guide 1: Troubleshooting High Phthalate Background in Blanks

Initial Observation: Your solvent blanks show significant peaks corresponding to common phthalate ions (e.g., m/z 149, 225).

Objective: Systematically identify and eliminate the source of phthalate contamination.

Troubleshooting Workflow:

Caption: Systematic workflow for troubleshooting high phthalate background.

Guide 2: Addressing "Ghost Peaks" in Chromatograms

Initial Observation: You observe peaks at the retention time of Diphenyl Phthalate in subsequent blank runs after analyzing a sample.

Objective: Eliminate carryover and system contamination causing ghost peaks.

Troubleshooting Workflow:

Caption: Workflow for eliminating ghost peaks in DPP analysis.

Data Presentation

The following table provides a summary of potential phthalate contamination sources and the estimated quantitative impact of mitigation strategies on background signal intensity. The "Relative Background Reduction" is an estimation based on qualitative descriptions and leaching data from multiple sources.

Contamination Source	Common Culprits	Mitigation Strategy	Estimated Relative Background Reduction
Plastic Consumables	Polypropylene pipette tips, vials, plastic syringes	Switch to glass or certified phthalate-free consumables.	80-95%
Solvents	Non-HPLC/MS grade solvents (especially Methylene Chloride, Acetone)	Use high-purity, LC-MS grade solvents. Redistill solvents if necessary.	60-80%
Glassware	Improperly washed or new glassware	Implement rigorous cleaning protocol (detergent wash, solvent rinse, bake-out).	70-90%
GC/MS System	Septa, injector liner, contaminated ion source	Regular maintenance: replace septum and liner, clean ion source.	50-70%
Lab Environment	Airborne particles, dust from flooring and paints	Maintain a clean workspace, cover samples and solvents.	30-50%

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

Objective: To prepare glassware that is free from phthalate residues.

Materials:

• Phosphate-free laboratory detergent

• Tap water

• Deionized water

• High-purity acetone

• High-purity hexane (B92381)

• Aluminum foil (rinsed with hexane)

• Oven capable of reaching 400°C

Procedure:

• Initial Wash: Manually scrub glassware with a laboratory-grade, phosphate-free detergent and hot water.

• Tap Water Rinse: Rinse thoroughly with tap water at least six times to remove all detergent.

• Deionized Water Rinse: Rinse with deionized water at least six times.

• Solvent Rinse: In a fume hood, rinse the glassware with high-purity acetone, followed by a rinse with high-purity hexane to remove organic residues.

• Bake-out: Place the solvent-rinsed glassware in an oven and bake at 400°C for at least 2 hours.

• Storage: After cooling, cover all openings with pre-cleaned aluminum foil and store in a clean, dust-free environment.

Protocol 2: System Blank Analysis to Identify Contamination Source

Objective: To systematically identify the source of phthalate contamination within the GC-MS system and analytical workflow.

Materials:

• High-purity solvent (e.g., hexane or ethyl acetate), confirmed to be phthalate-free.

• New, baked-out injector liner and septum.

• Clean, phthalate-free vials and caps.

Procedure:

• System Bake-out: Bake out the GC column according to the manufacturer's recommendations to remove any contaminants.

• "No Injection" Blank: Run a GC-MS analysis without an injection to assess the background noise from the system itself (carrier gas, column bleed, etc.).

• Solvent Blank: Inject a high-purity solvent using a clean, phthalate-free vial and cap. This will test for contamination from the solvent, vial, cap, and syringe.

• Consumable Blank: If the solvent blank is clean, test individual consumables. For example, soak a new pipette tip in a clean vial with high-purity solvent, then inject the solvent to test for leaching from the tip.

• Evaluation: Compare the chromatograms from each step. The appearance of phthalate peaks at any stage will indicate the source of contamination. For example, if the "No Injection" blank is clean but the solvent blank shows peaks, the contamination is likely from the solvent, vial, cap, or syringe.

References

• 1. benchchem.com [benchchem.com]
• 2. lifewithoutplastic.com [lifewithoutplastic.com]
• 3. massspec.unm.edu [massspec.unm.edu]

Challenges in Diphenyl phthalate detection at low concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the detection of diphenyl phthalate (B1215562) (DPP) at low concentrations.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

General & Sample Preparation

Q1: What are the primary challenges when analyzing for diphenyl phthalate (DPP) at low concentrations?

The main challenges in detecting low concentrations of DPP are minimizing background contamination, preventing analyte loss during sample preparation, and overcoming matrix effects. Phthalates are ubiquitous in laboratory environments, and contamination can be introduced from solvents, reagents, consumables, and even the laboratory air.[1][2] DPP can also degrade into phenol, which may complicate analysis.[3]

Q2: I am observing significant phthalate peaks, including what might be DPP, in my solvent blanks. What are the likely sources?

Background contamination is a common issue in phthalate analysis.[4] Potential sources include:

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.[1]

• Laboratory Consumables: Plastic items such as pipette tips, syringe filters, and sample vials are major sources of contamination.[5][6] Parafilm and PVC tubing are also known to leach phthalates.[5]

• Glassware: Improperly cleaned glassware can retain phthalate residues. It is recommended to wash glassware with a phosphate-free detergent, rinse thoroughly with tap and deionized water, and then perform a final rinse with a high-purity solvent like acetone (B3395972) or hexane.[1]

• Laboratory Environment: Phthalates are semi-volatile and can be present in laboratory air and dust, originating from building materials and equipment.[1]

Q3: My analytical blanks are clean, but my sample recoveries are low and inconsistent. What could be the cause?

If blanks are clean, the issue may lie in the sample preparation or the sample matrix itself.[1]

• Analyte Adsorption: DPP may adsorb to active sites in the GC inlet liner or on the column, especially if the system is not properly deactivated.[7]

• Inefficient Extraction: The extraction method may not be suitable for the sample matrix, leading to poor recovery. Solid-phase extraction (SPE) is a highly recommended technique for cleaning up complex samples.[8][9]

• Analyte Degradation: DPP can degrade under harsh pH conditions or at elevated temperatures during sample preparation.[7][10]

Chromatography & Detection

Q4: My DPP peak is showing significant tailing in my gas chromatogram. What are the common causes and solutions?

Peak tailing can compromise quantification and resolution.[11] Common causes include:

• Active Sites: Active sites in the GC inlet liner or column can interact with DPP, causing tailing. Using a new, deactivated liner and trimming the front end of the column can help.[7][11]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase. Diluting the sample is a simple first step to check for this issue.[11]

• Incorrect Column Installation: Improper column installation in the inlet or detector can cause turbulence in the carrier gas flow, leading to peak distortion.[11]

Q5: I am not seeing a peak for DPP, or the peak is much smaller than expected. What should I check?

The disappearance of a peak can have multiple causes.[7][12] A systematic check is necessary:

• System-Level Issues: Verify that the entire GC-MS system is functioning correctly by checking for carrier gas flow and ensuring the MS detector is tuned and operating properly.[7]

• Injection Problems: A clogged or defective syringe will prevent the sample from reaching the inlet.[7] Also, ensure the injector temperature is appropriate for DPP vaporization (typically 250-280°C).[7]

• Column Issues: The column may be contaminated, degraded, or broken. Baking out the column at a high temperature or trimming the inlet side can often resolve contamination issues.[7]

Q6: How can I mitigate matrix effects in my LC-MS/MS analysis of DPP?

Matrix effects, which can cause ion suppression or enhancement, are a significant concern in LC-MS/MS analysis, especially with electrospray ionization (ESI).[8][13]

• Improve Sample Preparation: The most effective way to reduce matrix effects is to remove interfering components before analysis using techniques like solid-phase extraction (SPE).[8]

• Enhance Chromatographic Separation: Modifying the mobile phase gradient or trying a column with a different chemistry can help separate DPP from co-eluting matrix components.[8]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for DPP is the best way to compensate for matrix effects as it will experience similar ionization effects as the native analyte.[8][13]

Quantitative Data Summary

The following tables summarize key quantitative data related to the analysis of diphenyl phthalate and other phthalates.

Table 1: Method Detection and Quantification Limits

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Matrix
Phthalates (general)	HPLC-UV	0.052 - 1.744 µg/mL	0.175 - 5.815 µg/mL	Haircare Products[14]
Phthalates (DMP, DEP, BBP, DBP, DEHP)	HPLC-UV	< 0.64 µg/mL (LOQ)	< 0.64 µg/mL	Cosmetic Products[15]
Four Phthalates	HPLC-DAD	5 mg/kg	10 mg/kg	Electronic Products[16]
Phthalates (DIBP, BBP, DOP)	HS-SPME/GC-qMS	0.03 - 0.08 µg/L	0.10 - 0.24 µg/L	Food Packaging[17]
Diphenyl Phthalate (DPP) & others	UHPLC-UV	2 ng (LOD), 63 ng (LOQ)	63 ng	Plastic Toys[18]

Table 2: Recovery Rates for Phthalate Analysis

Analyte	Method	Recovery Rate (%)	Matrix
Phthalates	HPLC-UV	66 - 87%	Haircare Products[14]
Phthalates (DMP, DEP, BBP, DBP, DEHP)	HPLC-UV	94.8 - 99.6%	Cosmetic Products[15]
Four Phthalates	HPLC-DAD	100.8 - 106.8%	Electronic Products[16]
Phthalates (DIBP, BBP, DOP)	HS-SPME/GC-qMS	90.2 - 111%	Food Packaging[17]
Phthalates	UHPLC-UV	66 - 76%	Plastic Toys[18]
Di-n-butyl phthalate (DBP)	SPE-GC	85 - 101%	Landfill Leachate[19]

Experimental Protocols

Protocol 1: Sample Preparation of Water Samples by Solid-Phase Extraction (SPE) for GC-MS Analysis

This protocol is a general guideline for the extraction of diphenyl phthalate from water samples.

• Column Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water through the cartridge.[9]

• Sample Loading: Pass 100 mL of the water sample through the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.[9]

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove any polar impurities.

• Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution: Elute the trapped diphenyl phthalate from the cartridge using an appropriate volume (e.g., 5 mL) of a suitable solvent such as ethyl acetate.[9]

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The concentrated extract is now ready for injection into the GC-MS system.

Protocol 2: General GC-MS Operating Conditions for Phthalate Analysis

These are typical starting conditions and may require optimization for your specific instrument and application.

• Injector:

  • Mode: Splitless

  • Temperature: 280 °C[7]

  • Injection Volume: 1 µL

• Column:

  • Type: HP-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Carrier Gas: Helium or Hydrogen[20]

  • Flow Rate: 1.0 mL/min

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 5 minutes

  • Ramp: 15 °C/min to 270 °C

  • Final Hold: Hold at 270 °C for 11 minutes[9]

• Mass Spectrometer:

  • Mode: Electron Ionization (EI)

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Mode: Selected Ion Monitoring (SIM) for highest sensitivity, using characteristic ions for DPP (e.g., m/z 149, 167, 318).

Visualizations

Caption: Troubleshooting workflow for low diphenyl phthalate (DPP) detection.

Caption: A generalized workflow for the analysis of diphenyl phthalate (DPP).

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. benchchem.com [benchchem.com]
• 5. research.thea.ie [research.thea.ie]
• 6. research.tus.ie [research.tus.ie]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. scispace.com [scispace.com]
• 10. Degradation of diphenyl phthalate by Sphingomonas chungbukensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. francis-press.com [francis-press.com]
• 17. mdpi.com [mdpi.com]
• 18. agilent.com [agilent.com]
• 19. dlibra.tu.koszalin.pl [dlibra.tu.koszalin.pl]
• 20. agilent.com [agilent.com]

Technical Support Center: Diphenyl Phthalate (DPP) Analysis in Complex Samples

Welcome to the technical support center for Diphenyl Phthalate (B1215562) (DPP) analysis. This resource is designed for researchers, scientists, and drug development professionals to address common method validation and troubleshooting challenges when analyzing DPP in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges in analyzing Diphenyl Phthalate (DPP) in complex samples?

The primary challenges in DPP analysis stem from its ubiquitous nature and the complexity of sample matrices. Key issues include:

• Background Contamination: Phthalates are present in many laboratory consumables, leading to high background signals and contaminated blanks. Common sources include solvents, plasticware (pipette tips, vials), and even dust.[1][2][3]

• Matrix Effects: In techniques like LC-MS/MS, co-eluting compounds from the sample matrix can interfere with the ionization of DPP, causing ion suppression or enhancement.[4][5][6] This can lead to inaccurate quantification.

• Poor Analyte Recovery: Inefficient extraction from complex matrices such as soil, sludge, or fatty foods can result in low and variable recovery rates.[1][7]

• Co-elution and Interferences: Complex samples contain numerous compounds that may co-elute with DPP, leading to analytical interference and inaccurate results.[2][8]

Q2: How can I minimize background contamination from phthalates in my laboratory?

Minimizing background contamination is crucial for accurate trace-level analysis of DPP. The following best practices are recommended:

• Use Phthalate-Free Consumables: Whenever possible, use glassware or certified phthalate-free plasticware (e.g., polypropylene) for sample collection, preparation, and analysis.[1][3]

• Thorough Glassware Cleaning: Meticulously clean all glassware. A common procedure involves washing with a laboratory-grade detergent, rinsing with tap and deionized water, followed by a solvent rinse (e.g., acetone (B3395972) or hexane), and then baking at a high temperature (e.g., 400°C) to remove any organic contaminants.[1][3]

• High-Purity Reagents: Use high-purity, phthalate-free certified solvents and reagents. It is advisable to run solvent blanks to verify their purity.[1]

• Minimize Exposure: Keep samples and extracts covered as much as possible to prevent contamination from airborne phthalates.[1]

• Instrument Blank Analysis: Regularly analyze instrument blanks to check for contamination within the analytical system, such as the GC inlet or LC tubing.[3][9]

Q3: What are matrix effects, and how can they be mitigated in DPP analysis?

Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix, a common issue in LC-MS analysis.[4][6] This can lead to either ion suppression (decreased signal) or enhancement (increased signal), affecting accuracy and precision.[5][6]

Strategies to Mitigate Matrix Effects:

• Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective method. A SIL-IS for DPP (e.g., Diphenyl-d10-phthalate) will co-elute and experience nearly identical matrix effects, allowing for accurate correction during data processing.[4][5]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is as similar as possible to the samples. This ensures that the standards and samples experience comparable matrix effects.[4]

• Effective Sample Cleanup: Employ robust sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components before analysis.[4][10]

• Chromatographic Separation: Optimize the chromatographic method to separate DPP from interfering components. This can involve adjusting the mobile phase gradient or using a different column chemistry.[4][10]

Troubleshooting Guides

This section provides systematic approaches to resolving common issues encountered during the analysis of Diphenyl Phthalate.

Guide 1: Troubleshooting High Phthalate Background in Blanks

If your analytical blanks show significant peaks corresponding to DPP or other phthalates, follow this workflow to identify and eliminate the source of contamination.

Caption: Workflow for troubleshooting high phthalate background.

Guide 2: Troubleshooting Poor Recovery of Diphenyl Phthalate

Low or inconsistent recovery of DPP can be attributed to several factors during sample preparation and extraction.

Caption: Troubleshooting workflow for low DPP recovery.

Quantitative Data Summary

The following tables summarize typical method validation parameters for the analysis of phthalates, including DPP, in various matrices using common analytical techniques.

Table 1: GC-MS Method Performance for Phthalate Analysis

Parameter	Soil[11]	Indoor Air[12]	Edible Oils[9]
Linearity (R²)	>0.99	>0.995	>0.99
LOD	0.1-2.5 µg/kg	2.0–45.0 ng/m³	5.5-110 µg/kg (LOQ)
LOQ	0.13-5.0 µg/kg	-	5.5-110 µg/kg
Recovery (%)	70.0 - 117.9	91.3 - 99.9	-
Precision (RSD%)	0.67 - 4.62	5.1 - 13.1	2.4 - 16

Table 2: LC-MS/MS Method Performance for Phthalate Analysis

Parameter	Gilthead Sea Bream[13]	Food Packaging[14]
Linearity (R²)	>0.993	≥0.995
LOD	0.11 - 0.68 µg/kg	0.03 - 0.08 µg/L
LOQ	0.37 - 2.28 µg/kg	0.10 - 0.24 µg/L
Recovery (%)	70 - 92	90.2 - 111
Precision (RSD%)	<10	<13

Experimental Protocols

Protocol 1: General Workflow for Solid-Phase Extraction (SPE) of Water Samples

This protocol provides a general guideline for the extraction of DPP from water samples using a C18 SPE cartridge, a common procedure for concentrating non-polar compounds from aqueous matrices.[1][15]

Caption: General workflow for Solid-Phase Extraction (SPE).

Methodology:

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5-10 mL of methanol followed by 5-10 mL of deionized water.[1]

• Sample Loading: Pass the water sample (to which an internal standard has been added) through the conditioned cartridge at a steady flow rate.

• Washing: Wash the cartridge with 5-10 mL of deionized water to remove any polar impurities.[1]

• Drying: Dry the cartridge completely by drawing air or nitrogen through it for 10-20 minutes.[1]

• Elution: Elute the DPP from the cartridge with a suitable organic solvent, such as ethyl acetate (B1210297) or a mixture of hexane (B92381) and acetone.[1]

• Concentration and Analysis: The eluate is then concentrated under a gentle stream of nitrogen and reconstituted in a suitable solvent for analysis by GC-MS or LC-MS.[1]

Protocol 2: Microwave-Assisted Extraction (MAE) of Soil Samples

This protocol outlines a method for extracting DPP from soil samples using MAE, which offers a reduction in extraction time and solvent consumption compared to traditional methods.[16]

Methodology:

• Sample Preparation: A representative portion of the homogenized soil sample (e.g., 5 g) is weighed into a microwave extraction vessel.

• Solvent Addition: An appropriate extraction solvent, such as acetonitrile (B52724) or a hexane/acetone mixture, is added to the vessel along with an internal standard.[16]

• Microwave Extraction: The vessel is sealed and placed in the microwave extraction system. The extraction is performed under optimized conditions of temperature, pressure, and time (e.g., 100°C for 15 minutes).[16]

• Extract Filtration and Cleanup: After cooling, the extract is filtered to remove solid particles. A cleanup step, such as passing the extract through a small column containing silica (B1680970) or Florisil, may be necessary to remove interferences.

• Concentration and Analysis: The cleaned extract is concentrated and analyzed by HPLC or GC-MS.[16]

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. bataviabiosciences.com [bataviabiosciences.com]
• 7. researchgate.net [researchgate.net]
• 8. fses.oregonstate.edu [fses.oregonstate.edu]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Determination of phthalate esters in soil using a quick, easy, cheap, effective, rugged, and safe method followed by GC-MS. | Sigma-Aldrich [sigmaaldrich.com]
• 12. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 13. Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evaluation of the Occurrence of Phthalates in Plastic Materials Used in Food Packaging [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Toxicological Assessment: Diphenyl Phthalate vs. Di(2-ethylhexyl) Phthalate (DEHP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of Diphenyl Phthalate (B1215562) (DPP) and Di(2-ethylhexyl) Phthalate (DEHP), two commonly used plasticizers. While both belong to the phthalate family, their toxicological characteristics, particularly concerning reproductive and developmental health, differ significantly. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes pertinent biological pathways to aid in risk assessment and the selection of safer alternatives in research and development.

Executive Summary

Di(2-ethylhexyl) phthalate (DEHP) is a well-studied phthalate with established reproductive and developmental toxicity, acting as an endocrine disruptor. In contrast, Diphenyl phthalate (DPP) generally exhibits a lower toxicity profile. However, comprehensive quantitative data for the reproductive and developmental toxicity of DPP, such as No-Observed-Adverse-Effect Levels (NOAELs) and Lowest-Observed-Adverse-Effect Levels (LOAELs), are not as readily available in the public domain. This guide compiles the existing data to facilitate a comparative analysis.

Data Presentation: Quantitative Toxicological Comparison

The following tables summarize the available quantitative toxicity data for Diphenyl phthalate and DEHP. It is important to note that direct comparison can be challenging due to variations in study designs, species, and endpoints.

Toxicological Endpoint	Diphenyl Phthalate (DPP)	Di(2-ethylhexyl) Phthalate (DEHP)	Reference Species
Acute Oral Toxicity (LD50)	8,000 mg/kg	25,000 - 30,000 mg/kg	Rat
Reproductive Toxicity (NOAEL)	Data not readily available	4.8 mg/kg/day[1][2]	Rat
Reproductive Toxicity (LOAEL)	Data not readily available	> 4.8 mg/kg/day (effects seen at higher doses)	Rat
Developmental Toxicity (NOAEL)	Data not readily available	4.8 mg/kg/day[1][2]	Rat
Developmental Toxicity (LOAEL)	Data not readily available	> 4.8 mg/kg/day (effects seen at higher doses)	Rat

Note: The absence of readily available NOAEL and LOAEL values for Diphenyl phthalate for reproductive and developmental toxicity is a significant data gap and highlights the need for further research to conduct a complete comparative risk assessment.

Key Toxicological Effects

Di(2-ethylhexyl) Phthalate (DEHP):

• Endocrine Disruption: DEHP is a well-documented endocrine disruptor, primarily exhibiting anti-androgenic effects. It can interfere with the production of testosterone, a crucial hormone for male reproductive development.[1] This can lead to a range of reproductive and developmental issues.

• Reproductive Toxicity: In animal studies, exposure to DEHP during critical developmental periods has been shown to cause testicular atrophy, decreased sperm production, and malformations of the reproductive tract in males.[3]

• Developmental Toxicity: Prenatal exposure to DEHP has been linked to developmental effects, including reduced anogenital distance in male offspring, a sensitive marker for anti-androgenic effects.[1]

• Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified DEHP as "possibly carcinogenic to humans" (Group 2B), based on sufficient evidence in experimental animals.

Diphenyl Phthalate (DPP):

• General Toxicity: DPP exhibits lower acute toxicity compared to DEHP, as indicated by its higher LD50 value.

• Endocrine Disruption: Some in vitro studies suggest that DPP can act as an agonist for the estrogen receptor, indicating potential for endocrine-disrupting activity.[4] However, the in vivo relevance and potency compared to DEHP are not well-established.

• Reproductive and Developmental Toxicity: Comprehensive in vivo studies establishing clear NOAEL and LOAEL values for reproductive and developmental toxicity are limited in the publicly available literature, making a direct comparison with DEHP challenging.

Experimental Protocols

Detailed methodologies for key toxicological assays are crucial for interpreting and comparing data. The following sections outline the principles of standard protocols often employed for evaluating the toxicity of phthalates.

OECD Test Guideline 421: Reproduction/Developmental Toxicity Screening Test

This test provides an initial assessment of the potential effects of a substance on reproductive function and early development.[5]

Methodology:

• Animal Model: Typically, Sprague-Dawley rats are used.

• Dosing: The test substance is administered orally to both male and female rats for a specified period before mating, during mating, and for females, throughout gestation and lactation.[5]

• Endpoints Evaluated:

  • Parental Animals: Clinical observations, body weight, food consumption, mating performance, fertility indices, and organ weights (including reproductive organs).

  • Offspring: Number of live and dead pups, pup weight, sex ratio, and clinical observations. Anogenital distance in pups is a key measurement for assessing potential endocrine-disrupting effects.[5]

• Histopathology: Microscopic examination of reproductive organs is conducted to identify any treatment-related changes.[5]

OECD Test Guideline 440: Uterotrophic Bioassay in Rodents

This in vivo assay is used to screen for substances with estrogenic activity by measuring the increase in uterine weight in female rodents.

Methodology:

• Animal Model: Immature or ovariectomized adult female rats or mice are used.

• Dosing: The test substance is administered daily for three consecutive days via oral gavage or subcutaneous injection.

• Endpoint: Approximately 24 hours after the final dose, the animals are euthanized, and the uterus is removed and weighed (both wet and blotted weight). A statistically significant increase in uterine weight compared to the control group indicates estrogenic activity.

In Vitro Androgen Receptor (AR) Binding Assay

This assay determines the ability of a chemical to bind to the androgen receptor, a key mechanism of anti-androgenic endocrine disruption.

Methodology:

• Receptor Source: A preparation containing the androgen receptor, typically from rat prostate cytosol or a recombinant source.

• Competitive Binding: A radiolabeled androgen (e.g., ³H-R1881) is incubated with the receptor preparation in the presence of varying concentrations of the test chemical.

• Measurement: The amount of radiolabeled androgen that is displaced from the receptor by the test chemical is measured using a scintillation counter.

• Data Analysis: The data are used to calculate the binding affinity (e.g., IC50) of the test chemical for the androgen receptor.

In Vitro Estrogen Receptor (ER) Transactivation Assay

This assay assesses the ability of a chemical to activate the estrogen receptor, leading to the expression of a reporter gene.

Methodology:

• Cell Line: A mammalian cell line (e.g., MCF-7) that has been engineered to contain an estrogen receptor and a reporter gene (e.g., luciferase) linked to an estrogen-responsive element.

• Exposure: The cells are exposed to varying concentrations of the test chemical.

• Measurement: If the chemical binds to and activates the estrogen receptor, it will induce the expression of the reporter gene. The activity of the reporter gene product (e.g., light produced by luciferase) is then measured.

• Data Analysis: The results indicate the estrogenic potential of the test substance.

Signaling Pathway Visualizations

The endocrine-disrupting effects of phthalates are often mediated through their interaction with nuclear hormone receptors. The following diagrams, generated using the DOT language, illustrate the general signaling pathways for the androgen and estrogen receptors.

Caption: Simplified Androgen Receptor Signaling Pathway and Potential Disruption by Anti-Androgenic Phthalates.

Caption: Simplified Estrogen Receptor Signaling Pathway and Potential Activation by Estrogenic Phthalates.

Conclusion

References

• 1. Toxicity and Estrogenic Endocrine Disrupting Activity of Phthalates and Their Mixtures [mdpi.com]
• 2. Two-generation reproduction study in rats given di-isononyl phthalate in the diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reproductive and developmental toxicity in F1 Sprague-Dawley male rats exposed to di-n-butyl phthalate in utero and during lactation and determination of its NOAEL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oecd.org [oecd.org]

A Comparative Analysis of Diphenyl Phthalate and Its Alternatives in Plasticizing Efficiency

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the performance and mechanisms of diphenyl phthalate (B1215562) and its substitutes, supported by experimental data and methodologies.

In the realm of polymer science and formulation, the selection of an appropriate plasticizer is paramount to achieving desired material properties. Diphenyl phthalate, a commonly utilized plasticizer, has long been valued for its ability to impart flexibility to rigid polymers. However, increasing scrutiny regarding its potential health and environmental impacts has spurred the development and adoption of a range of alternatives. This guide provides an objective comparison of the plasticizing efficiency of diphenyl phthalate against prominent alternatives, including Dioctyl Terephthalate (DOTP), Diisononyl Cyclohexane-1,2-dicarboxylate (DINCH), Trioctyl Trimellitate (TOTM), and Acetyl Tributyl Citrate (ATBC).

Quantitative Performance Comparison

The following table summarizes the key performance indicators of diphenyl phthalate and its alternatives. Data has been compiled from various sources, and direct comparisons should be made with caution due to potential variations in experimental conditions. The performance of the alternatives is often benchmarked against Di(2-ethylhexyl) phthalate (DEHP) or Dioctyl Phthalate (DOP), which are structurally and functionally similar to diphenyl phthalate.

Property	Diphenyl Phthalate	Dioctyl Terephthalate (DOTP)	Diisononyl Cyclohexane-1,2-dicarboxylate (DINCH)	Trioctyl Trimellitate (TOTM)	Acetyl Tributyl Citrate (ATBC)
Shore A Hardness	Data not readily available in direct comparison	Generally results in slightly harder products than DOP[1]	Comparable or slightly higher hardness than DEHP/DINP	Higher hardness compared to DEHP	Comparable to DOP
Tensile Strength (MPa)	Data not readily available in direct comparison	Higher tensile strength compared to DOP[2]	Comparable or slightly higher tensile strength than DEHP/DINP	Higher tensile strength than DEHP	Comparable to DOP
Elongation at Break (%)	Data not readily available in direct comparison	Lower elongation at break compared to DOP[2]	Comparable or slightly lower elongation than DEHP/DINP	Lower elongation at break than DEHP	Superior elongation at break compared to DOP[3]
Low-Temperature Flexibility	Good	Excellent[1][4]	Excellent	Good	Excellent[5]
Volatility/Permanence	Moderate	Low volatility, high permanence[2][6]	Low volatility, high permanence	Very low volatility, excellent permanence	Higher volatility than phthalates
Migration Resistance	Moderate	Excellent[2]	Excellent	Excellent	Moderate
Biocompatibility/Toxicity Profile	Endocrine disruptor (Estrogen receptor agonist)[6]	Considered safer than ortho-phthalates[2][6]	Favorable toxicological profile[7]	Good toxicological profile	Generally regarded as safe, biodegradable[5]

Experimental Protocols

The data presented in this guide is typically generated using standardized testing methodologies to ensure comparability and reproducibility. The following are detailed protocols for key experiments used to evaluate plasticizer efficiency.

Hardness Testing (ASTM D2240)

Objective: To determine the indentation hardness of a plasticized polymer.

Apparatus:

• Durometer (Shore A or D scale)

• Specimen holder

• Conditioning chamber

Procedure:

• Specimen Preparation: Prepare flat, smooth test specimens with a minimum thickness of 6 mm. If thinner materials are used, they may be stacked to achieve the required thickness, ensuring no air gaps between layers.

• Conditioning: Condition the specimens at 23 ± 2 °C and 50 ± 5% relative humidity for at least 40 hours prior to testing, in accordance with ASTM D618.

• Measurement:

  • Place the specimen on a hard, flat surface.

  • Hold the durometer in a vertical position with the indenter at least 12 mm from any edge of the specimen.

  • Apply the presser foot to the specimen, ensuring it is parallel to the surface.

  • Apply a firm and consistent pressure to the durometer to achieve full contact between the presser foot and the specimen.

  • Read the hardness value on the durometer scale within 1 second of firm contact. For time-dependent materials, a specified time interval for the reading may be used.

  • Take at least five measurements at different positions on the specimen and calculate the average.

Tensile Properties Testing (ASTM D412)

Objective: To determine the tensile strength, elongation at break, and modulus of a plasticized polymer.

Apparatus:

• Universal Testing Machine (UTM) with a suitable load cell

• Die for cutting dumbbell-shaped specimens (Die C is common for flexible plastics)

• Extensometer (for accurate strain measurement)

• Thickness gauge

• Conditioning chamber

Procedure:

• Specimen Preparation: Cut dumbbell-shaped test specimens from a sheet of the plasticized polymer using a die. Ensure the edges are smooth and free of nicks.

• Conditioning: Condition the specimens as per ASTM D618 (23 ± 2 °C and 50 ± 5% relative humidity for at least 40 hours).

• Measurement:

  • Measure the thickness and width of the narrow section of the dumbbell specimen.

  • Mount the specimen in the grips of the UTM, ensuring it is aligned vertically.

  • Attach the extensometer to the specimen's gauge length.

  • Set the crosshead speed of the UTM (typically 500 mm/min for flexible plastics).

  • Start the test and record the load and elongation data until the specimen ruptures.

• Calculations:

  • Tensile Strength: The maximum stress applied to the specimen before it breaks, calculated by dividing the maximum load by the original cross-sectional area.

  • Elongation at Break: The percentage increase in the original gauge length at the point of rupture.

  • Modulus of Elasticity: The slope of the initial linear portion of the stress-strain curve, indicating the material's stiffness.

Visualizing Methodologies and Mechanisms

To further elucidate the processes and interactions discussed, the following diagrams are provided.

Caption: Experimental workflow for evaluating plasticizer efficiency.

Caption: Estrogen receptor signaling pathway activated by diphenyl phthalate.

References

• 1. chemtec.org [chemtec.org]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. Phthalate-free plasticizers | Goldstab Organics Pvt. Ltd. [goldstab.com]

A Comparative Guide to Analytical Method Validation for Diphenyl Phthalate in Food Samples

The determination of Diphenyl phthalate (B1215562) (DPP), a plasticizer with potential health risks, in food samples necessitates robust and validated analytical methods to ensure consumer safety. This guide provides a detailed comparison of the two primary analytical techniques employed for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) or Tandem Mass Spectrometry (MS/MS). This document is intended for researchers, scientists, and drug development professionals, offering objective comparisons supported by experimental data to aid in method selection and implementation.

Core Analytical Techniques

Gas chromatography and liquid chromatography are the most prevalent techniques for the analysis of phthalates in food.[1][2] GC-MS is a major and frequently used technique for measuring phthalates.[3] HPLC, particularly with tandem mass spectrometry (HPLC-MS/MS), serves as a suitable alternative, especially for compounds that may be thermally unstable.[1][3]

Data Presentation: A Comparative Overview

The selection of an analytical method for Diphenyl phthalate analysis is often dictated by the food matrix, required sensitivity, and available instrumentation. Below is a summary of typical performance data for GC-MS and HPLC-based methods.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)
Limit of Detection (LOD)	0.33 mg/kg (solid samples), 3.3 µg/L (liquid samples)[4]	As low as 1 ppb (µg/L)[5]
Limit of Quantification (LOQ)	1 mg/kg (solid samples), 10 µg/L (liquid samples)[4]	2.1 to 48 ng/mL[1]
**Linearity (R²) **	≥ 0.992[5]	Not explicitly stated for DPP, but generally high for phthalates
Recovery	72.9-124.9%[4]	76 to 104%[1]
Precision (RSD)	< 3.30%[4]	< 10%[1]

Experimental Protocols

A critical aspect of phthalate analysis is the sample preparation, which aims to extract the analyte from the complex food matrix and remove interfering substances. Contamination is a significant concern, and measures such as using glassware and pre-cleaned materials are essential.[3]

Sample Preparation Methodologies

1. Liquid-Liquid Extraction (LLE): A conventional technique suitable for fatty food matrices.

• Protocol for Edible Oils:

  • Dissolve 1 gram of the oil sample in 10 mL of n-hexane.

  • Transfer the hexane (B92381) solution to a separatory funnel.

  • Add 10 mL of acetonitrile (B52724) (saturated with n-hexane).

  • Shake vigorously for 2 minutes, venting periodically.

  • Allow the layers to separate and collect the acetonitrile layer for analysis.[6]

2. Solid-Phase Extraction (SPE): An effective method for cleanup and pre-concentration, particularly for liquid samples.

• Protocol for Aqueous Samples:

  • Condition a C18 SPE cartridge with 5 mL of ethyl acetate, followed by 5 mL of methanol (B129727), and then 5 mL of ultrapure water.

  • Load the aqueous sample (e.g., 100 mL of a beverage) onto the cartridge at a flow rate of 1-2 mL/min.

  • Wash the cartridge to remove interferences.

  • Elute the phthalates with a suitable solvent like dichloromethane.[5]

  • The eluate is then evaporated and reconstituted for analysis.[5]

3. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined method involving solvent extraction followed by dispersive solid-phase extraction (d-SPE) for cleanup.

• Protocol for General Food Samples:

  • Homogenize a 10-15 g sample. For dry samples, add 5 mL of water and let soak.

  • Add 10 mL of acetonitrile and a QuEChERS salt packet (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing sorbents like PSA and C18.

  • Vortex for 1 minute and centrifuge.

  • The cleaned extract is then ready for analysis.[6]

Instrumental Analysis Protocols

1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Chromatographic Conditions:

  • Column: Typically a low-polarity capillary column such as a DB-5MS.[3][7]

  • Carrier Gas: Helium.

  • Injection Mode: Splitless or split, depending on the concentration.[8]

  • Temperature Program: A programmed temperature ramp is used to separate the analytes.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is common.[3]

  • Acquisition Mode: Selected Ion Monitoring (SIM) is often used for its sensitivity and selectivity, monitoring characteristic ions of Diphenyl phthalate.[3][7] The protonated phthalic acid anhydride (B1165640) ion (m/z 149) is a major fragment for many phthalates and is often used for quantification.[3]

2. High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

• Chromatographic Conditions:

  • Column: A reversed-phase C18 or Phenyl-Hexyl column is typically used.[9][10]

  • Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic acid or ammonium (B1175870) acetate) and an organic solvent like methanol or acetonitrile.[5][9]

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.[5]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is common.[5][9]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for Diphenyl phthalate.[11]

Mandatory Visualizations

Caption: General workflow for analytical method validation of Diphenyl phthalate in food.

Caption: Comparison of analytical pathways for Diphenyl phthalate analysis in food.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. agilent.com [agilent.com]
• 6. benchchem.com [benchchem.com]
• 7. fses.oregonstate.edu [fses.oregonstate.edu]
• 8. gcms.cz [gcms.cz]
• 9. fda.gov.tw [fda.gov.tw]
• 10. opus.govst.edu [opus.govst.edu]
• 11. toxicfreefood.org [toxicfreefood.org]

A Comparative Guide to the Cross-Validation of GC-MS and HPLC Methods for Diphenyl Phthalate Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of plasticizers like Diphenyl phthalate (B1215562) (DPhP) is critical for ensuring product quality and safety. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are two of the most prevalent analytical techniques for this purpose. This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for the analysis of Diphenyl phthalate.

The choice between GC-MS and HPLC is often dictated by the specific requirements of the analysis, including the sample matrix, required sensitivity, and the need for structural confirmation. GC-MS is a widely adopted technique for phthalate analysis due to its high resolving power and the definitive identification provided by mass spectrometry.[1][2] Conversely, HPLC serves as an excellent orthogonal method, particularly for complex matrices or when there are concerns about the thermal stability of the analytes.[1][2]

Quantitative Performance: A Side-by-Side Comparison

The validation of analytical methods is a crucial step in ensuring reliable and reproducible results. Key performance indicators from various studies are summarized below to offer a quantitative comparison between GC-MS and HPLC for the analysis of phthalates, including Diphenyl phthalate.

Table 1: Performance Characteristics of GC-MS for Phthalate Analysis

Parameter	Performance	Notes
Linearity (r²)	> 0.995	Excellent linearity is typically achieved over a wide concentration range.[3]
Limit of Detection (LOD)	Low ng/mL to pg/mL range	High sensitivity, especially with MS detection.[4]
Limit of Quantification (LOQ)	Low ng/mL to pg/mL range	Capable of quantifying trace amounts of phthalates.[5]
Precision (%RSD)	< 15%	Good precision with inter-day and intra-day variations typically below 15%.[4]
Recovery (%)	76 - 110%	High recovery rates are generally observed across various sample matrices.[4]

Table 2: Performance Characteristics of HPLC for Phthalate Analysis

Parameter	Performance	Notes
Linearity (r²)	> 0.999	Strong linearity is consistently reported for HPLC methods.[6]
Limit of Detection (LOD)	Low µg/mL to ng/mL range	Sensitivity is dependent on the detector used (e.g., UV, DAD, MS).[4]
Limit of Quantification (LOQ)	< 0.64 µg/mL	LOQ values are generally in the sub-µg/mL range.[6][7]
Precision (%RSD)	< 6.2%	Excellent precision is achievable with modern HPLC systems.[6]
Recovery (%)	94.8 - 99.6%	High and consistent recovery rates are a hallmark of validated HPLC methods.[6]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. The following sections outline typical experimental protocols for the analysis of Diphenyl phthalate using GC-MS and HPLC.

GC-MS Method for Diphenyl Phthalate Determination

Gas chromatography coupled with mass spectrometry offers high separation efficiency and specific detection, making it a robust method for phthalate analysis.[8]

1. Sample Preparation (Solvent Extraction): A common approach involves solvent extraction using a non-polar solvent such as n-hexane. For solid samples, techniques like sonication-assisted extraction can be employed to ensure efficient extraction of Diphenyl phthalate. The organic extract is then concentrated before analysis.[1]

2. GC-MS Conditions:

• Column: A low-polarity capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5-MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness), is frequently used.[5]

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.[4]

• Oven Temperature Program: A temperature gradient is crucial for the effective separation of a range of phthalates. A typical program might start at 100°C, hold for 2 minutes, ramp to 200°C at 30°C/min, hold for 1 minute, then ramp to 250°C at 10°C/min and hold for 6.5 minutes.[5]

• Injector: The injector is operated in splitless mode at a temperature of 280°C.[3]

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) ionization is standard.[1]

  • Detection Mode: Selected Ion Monitoring (SIM) mode is often used for enhanced sensitivity and specificity, monitoring characteristic ions of Diphenyl phthalate.[9]

HPLC-UV Method for Diphenyl Phthalate Determination

High-Performance Liquid Chromatography is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[4]

1. Sample Preparation (Liquid-Liquid Extraction): For liquid samples, a liquid-liquid extraction is performed by adding a suitable organic solvent like n-hexane to a known volume of the sample. The mixture is vortexed vigorously to facilitate the transfer of Diphenyl phthalate into the organic layer, which is then collected and concentrated.[1]

2. HPLC Conditions:

• Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5.0 µm particle size) is a common choice for separating phthalates.[6][7]

• Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile (B52724) and water or a buffer solution (e.g., 5 mM KH2PO4) is typically employed.[6][7]

• Flow Rate: A flow rate in the range of 1.0 to 1.5 mL/min is generally used.[7]

• Column Temperature: The column is maintained at a constant temperature, for example, 30°C, to ensure reproducible retention times.[7]

• Detection: UV detection at a wavelength of 230 nm is suitable for the determination of Diphenyl phthalate.[6][10]

Visualizing the Methodologies

To better understand the experimental workflows and the comparative aspects of these two techniques, the following diagrams are provided.

A generalized workflow for the analysis of Diphenyl phthalate.

Key characteristics of GC-MS and HPLC for Diphenyl phthalate analysis.

Conclusion

Both GC-MS and HPLC are powerful and reliable techniques for the quantitative analysis of Diphenyl phthalate. GC-MS is often favored for its high resolving power and the definitive identification provided by mass spectrometry.[1] However, HPLC serves as an excellent orthogonal method, particularly when dealing with complex matrices or when concerns about the thermal stability of the analyte exist. The choice between the two methods should be based on a thorough evaluation of the analytical requirements, including sensitivity, selectivity, sample matrix, and available instrumentation. For comprehensive quality control, the use of both techniques in a cross-validation approach can provide the highest level of confidence in the analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of Phthalates and Alternative Plasticizers in Gloves by Gas Chromatography–Mass Spectrometry and Liquid Chromatography–UV Detection: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. gcms.cz [gcms.cz]
• 9. fses.oregonstate.edu [fses.oregonstate.edu]
• 10. opus.govst.edu [opus.govst.edu]

A Guide to Inter-Laboratory Comparison of Diphenyl Phthalate Analysis

Diphenyl phthalate (B1215562) is an ester of phthalic acid, and its analysis is often included in methods targeting multiple phthalates. The most common analytical techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These methods, when used in conjunction with isotopically labeled internal standards, offer high accuracy and precision.

Quantitative Performance Data

The following tables summarize typical performance data from inter-laboratory studies and method validation reports for phthalate analysis. This data can be considered representative of the performance achievable for diphenyl phthalate.

Table 1: Typical Performance of Analytical Methods for Phthalate Analysis

Analytical Method	Analyte	Matrix	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)	Reference
LC-MS/MS	Phthalate Biomarkers	Urine	0.2 - 0.5 ng/mL	Not Specified	17-26% (inter-laboratory reproducibility)	[1][2]
GC-MS	Phthalates	Indoor Air	Not Specified	91.3 - 99.9%	2.9 - 6.5% (within-laboratory reproducibility)	[3]
GC/MSD	19 Phthalates	-	1 - 50 pg (on-column)	Not Specified	Linear or quadratic fit	[4]
UHPLC-MS/MS	12 Phthalates	Grape Marc Spirits	Not Specified	Not Specified	Not Specified	[5]

RSD: Relative Standard Deviation

Table 2: Inter-laboratory Comparison Results for Phthalate Biomarkers in Urine (HBM4EU Project) [1]

Analyte Class	Number of Participating Laboratories	Average Satisfactory Performance	Inter-laboratory Reproducibility (RSD%)
Single-isomer phthalates	18 - 25	90%	24%
Mixed-isomer phthalates	18 - 25	90%	43%

This data highlights a high rate of satisfactory performance among participating laboratories, demonstrating the robustness of the analytical methods.

Experimental Protocols

Detailed experimental protocols are crucial for reproducing analytical results. Below are generalized methodologies for the analysis of phthalates, including diphenyl phthalate, using GC-MS and LC-MS/MS.

Protocol 1: Sample Preparation for GC-MS and LC-MS/MS

A common sample preparation technique is Solid-Phase Extraction (SPE).

• Internal Standard Spiking : A known amount of an isotopically labeled internal standard (e.g., Diphenyl-d10 phthalate) is added to the sample.

• Enzymatic Deconjugation (for biological samples) : For urine samples, enzymatic deconjugation is performed to release the phthalate metabolites.[1]

• Solid-Phase Extraction (SPE) : The sample is passed through an SPE cartridge to extract the analytes of interest.

• Elution : The phthalates and internal standards are eluted from the cartridge using an appropriate organic solvent.[3]

• Concentration : The eluate is concentrated to a final volume, typically under a gentle stream of nitrogen.[3]

Protocol 2: Instrumental Analysis by GC-MS

• Gas Chromatograph (GC) Conditions :

  • Column : A low-polarity capillary column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., HP-5ms), is commonly used.[4]

  • Carrier Gas : Helium or hydrogen.[4]

  • Injection Mode : Splitless injection is often used for trace analysis.[4]

  • Temperature Program : An optimized temperature gradient is used to separate the phthalates.

• Mass Spectrometer (MS) Conditions :

  • Ionization Mode : Electron Ionization (EI).

  • Acquisition Mode : Selected Ion Monitoring (SIM) is used for high sensitivity and selectivity, monitoring specific ions for diphenyl phthalate and its internal standard.[3]

Protocol 3: Instrumental Analysis by LC-MS/MS

• Liquid Chromatograph (LC) Conditions :

  • Column : A C18 reversed-phase column is typically used.[5]

  • Mobile Phase : A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with additives like formic acid or ammonium (B1175870) formate.

• Tandem Mass Spectrometer (MS/MS) Conditions :

  • Ionization Mode : Electrospray Ionization (ESI), usually in negative mode.[1]

  • Acquisition Mode : Multiple Reaction Monitoring (MRM) is employed for quantification, monitoring specific precursor-to-product ion transitions for diphenyl phthalate and its internal standard.

Visualizing the Workflow

The following diagrams illustrate the typical workflow of an inter-laboratory comparison study and the analytical process for phthalate analysis.

Caption: Workflow of an inter-laboratory comparison study.

Caption: General experimental workflow for phthalate analysis.

References

• 1. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. 邻苯二甲酸二苯酯 99% | Sigma-Aldrich [sigmaaldrich.com]

Comparative study of Diphenyl phthalate degradation by different microorganisms

For researchers, scientists, and professionals in drug development, understanding the biodegradation of environmental contaminants like Diphenyl phthalate (B1215562) (DPP) is crucial. This guide provides a comparative overview of the degradation of DPP and other phthalates by various microorganisms, supported by available experimental data. Due to the specificity of research focus in the available literature, this guide also includes data on the degradation of other phthalate esters to provide a broader context for microbial capabilities.

Performance Comparison of Microorganisms in Phthalate Degradation

The efficiency of Diphenyl phthalate and other phthalate ester degradation varies significantly across different microbial species. While specific quantitative data for DPP degradation is limited for many organisms, studies on Sphingomonas chungbukensis provide a solid benchmark. The following table summarizes the degradation performance of several microorganisms on DPP and other phthalates.

Microorganism	Substrate	Concentration (mg/L)	Degradation Efficiency	Time	Key Findings
Bacteria
Sphingomonas chungbukensis KCTC 2955	Diphenyl phthalate (DPP)	100	>80%	48 hours	Maximum specific degradation rate of 5 mg/L/h.[1]
Sphingomonas sp. DK4	Diphenyl phthalate (DPP)	Not Specified	Rapid degradation	Not Specified	Higher degradation rates for a range of phthalates compared to Corynebacterium sp. O18.
Corynebacterium sp. O18	Diphenyl phthalate (DPP)	Not Specified	Rapid degradation	Not Specified	Efficient in degrading short-alkyl-chain phthalates.
Fungi
Pleurotus ostreatus	Diethyl phthalate (DEP), Dimethyl phthalate (DMP), Butylbenzyl phthalate (BBP)	100	Almost complete removal	12 days	Showed the highest degradation rates for the tested phthalates among 10 white-rot fungi.[2][3]
Aspergillus flavus SDBP4	Dibutyl phthalate (DBP)	100	99.34%	15 days	Utilized DBP as a sole carbon source.
Penicillium radiatolobatum	Dibutyl phthalate (DBP)	Not Specified	99.986%	288 hours	Degraded DBP without generating toxic byproducts.[4]

Experimental Protocols

Detailed methodologies are essential for the replication and comparison of biodegradation studies. Below are generalized protocols based on common practices in the cited research for bacterial and fungal degradation of phthalates.

Bacterial Degradation of Diphenyl Phthalate

This protocol is based on the study of Sphingomonas chungbukensis.[1]

1. Microorganism and Culture Conditions:

• Inoculum Preparation: A single colony of the bacterium is inoculated into a nutrient-rich broth and incubated until it reaches the exponential growth phase. The cells are then harvested by centrifugation, washed with a sterile saline solution, and resuspended in the mineral salts medium to a specific optical density.

• Growth Medium: A mineral salts medium (MSM) is typically used, containing essential minerals and trace elements. Diphenyl phthalate is added as the sole source of carbon and energy.

• Incubation: The culture is incubated at a controlled temperature (e.g., 30°C) and pH (e.g., 7.0) with continuous shaking to ensure aeration.

2. Degradation Experiment:

• A known concentration of Diphenyl phthalate (e.g., 100 mg/L) is added to the MSM.

• The medium is inoculated with the prepared bacterial suspension.

• Samples are collected at regular intervals to measure the concentration of DPP and its metabolites.

• Control flasks without the microbial inoculum are also maintained to account for any abiotic degradation.

3. Analytical Methods:

• Extraction: The residual DPP and its metabolites are extracted from the culture medium using an organic solvent like n-hexane or ethyl acetate.

• Quantification: The concentration of DPP and its metabolites is determined using High-Performance Liquid Chromatography (HPLC) with a UV detector or Gas Chromatography-Mass Spectrometry (GC-MS).[5][6][7][8][9][10][11][12]

Fungal Degradation of Phthalates

This protocol is a generalized representation based on studies of Pleurotus ostreatus and other fungi.[2][3][13]

1. Microorganism and Culture Conditions:

• Inoculum Preparation: Fungal mycelia are grown on a suitable agar (B569324) medium. Small agar plugs with actively growing mycelia are then transferred to a liquid medium.

• Growth Medium: A medium containing a primary carbon source (like glucose), yeast extract, and malt (B15192052) extract is often used for initial growth, after which the phthalate is introduced.

• Incubation: Cultures are incubated under static or shaking conditions at a suitable temperature (e.g., 25-28°C).

2. Degradation Experiment:

• The phthalate of interest is added to the fungal culture after a period of initial growth (e.g., 5 days).

• Samples of the culture medium are taken at different time points to analyze the concentration of the phthalate.

• Uninoculated controls are included to monitor for non-biological degradation.

3. Analytical Methods:

• The extraction and quantification of the phthalate and its metabolites are typically performed using HPLC or GC-MS, similar to the bacterial degradation studies.

Visualization of Degradation Pathway and Experimental Workflow

The following diagrams illustrate the general aerobic degradation pathway for phthalate esters and a typical experimental workflow for studying Diphenyl phthalate degradation.

Caption: General aerobic degradation pathway of Diphenyl phthalate.

Caption: Experimental workflow for DPP degradation analysis.

References

• 1. Degradation of diphenyl phthalate by Sphingomonas chungbukensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biodegradation of endocrine-disrupting phthalates by Pleurotus ostreatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biodegradation of dibutyl phthalate in liquid fermentation by endophytic Penicillium species and the toxicity evaluation of the by-product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fses.oregonstate.edu [fses.oregonstate.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. opus.govst.edu [opus.govst.edu]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. HPLC Separation of Phthalates | SIELC Technologies [sielc.com]
• 12. mdpi.com [mdpi.com]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]

Validating Mono-phenyl Phthalate as a Robust Biomarker for Diphenyl Phthalate Exposure: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate assessment of human exposure to environmental chemicals is paramount. This guide provides a comprehensive validation of mono-phenyl phthalate (B1215562) (MPP) as the primary biomarker for Diphenyl phthalate (DPP) exposure, offering a comparative analysis of analytical methodologies and supporting experimental data.

Diphenyl phthalate (DPP), a widely used plasticizer and component in various consumer products, has come under scrutiny for its potential endocrine-disrupting properties. Accurate measurement of DPP exposure is crucial for toxicological studies and risk assessment. The scientific consensus points to the measurement of its urinary metabolite, mono-phenyl phthalate (MPP), as the most reliable method for biomonitoring. Following exposure, DPP is rapidly metabolized in the body to MPP, which is then excreted in the urine. This metabolic pathway makes MPP a specific and sensitive indicator of recent DPP exposure.

Comparative Analysis of Analytical Methods

The gold standard for the quantification of phthalate metabolites in biological matrices is High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). This technique offers high sensitivity, specificity, and the ability to measure a wide range of metabolites simultaneously. While direct immunoassays could present a higher throughput alternative, they often lack the specificity of MS-based methods and are not commonly available for specific phthalate metabolites like MPP.

Below is a table summarizing the typical performance characteristics of HPLC-MS/MS for the analysis of phthalate monoesters, including MPP, in urine.

Parameter	High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)	Alternative Methods (e.g., Immunoassays)
Principle	Chromatographic separation followed by mass-based detection and quantification.	Antibody-based detection of the target analyte.
Specificity	High, able to distinguish between structurally similar compounds.	Can be prone to cross-reactivity with other molecules.
Sensitivity (LOD)	Low ng/mL range.	Typically in the ng/mL to µg/mL range.
Quantification	Highly accurate and precise.	Generally semi-quantitative or quantitative with a narrower dynamic range.
Throughput	Moderate, with sample preparation being the rate-limiting step.	High, suitable for screening large numbers of samples.
Matrix Effects	Can be significant but can be corrected with the use of internal standards.	Can be affected by matrix components, leading to interference.
Cost	Higher initial instrument cost and operational expenses.	Lower cost per sample, especially for large batches.

Experimental Protocol: Quantification of Mono-phenyl Phthalate in Urine by HPLC-MS/MS

This protocol is based on established methods for the analysis of phthalate metabolites in urine and is adaptable for the specific quantification of MPP.

1. Sample Preparation:

• Enzymatic Deconjugation: Phthalate metabolites in urine are often present as glucuronide conjugates. To measure the total metabolite concentration, an enzymatic hydrolysis step using β-glucuronidase is performed to cleave the glucuronide moiety.

• Solid-Phase Extraction (SPE): The urine sample is then subjected to SPE to remove interfering matrix components and concentrate the analyte of interest. A reversed-phase sorbent is typically used for this purpose.

• Elution and Reconstitution: The retained MPP is eluted from the SPE cartridge with an organic solvent, which is then evaporated and the residue reconstituted in a solvent compatible with the HPLC mobile phase.

2. HPLC-MS/MS Analysis:

• Chromatographic Separation: The extracted sample is injected into an HPLC system equipped with a C18 or similar reversed-phase column. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with a small amount of acid like formic or acetic acid) and an organic component (e.g., acetonitrile (B52724) or methanol) is used to separate MPP from other components in the sample.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer operating in negative electrospray ionization (ESI) mode. The instrument is set up for Multiple Reaction Monitoring (MRM) to specifically detect and quantify MPP. This involves monitoring a specific precursor ion (the deprotonated MPP molecule) and its characteristic product ions generated through collision-induced dissociation. The use of a stable isotope-labeled internal standard (e.g., 13C-labeled MPP) is crucial for accurate quantification by correcting for matrix effects and variations in instrument response.

Visualizing the Workflow and Metabolic Pathway

To further clarify the experimental process and the underlying biological transformation, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for MPP analysis in urine.

Caption: Metabolic pathway of Diphenyl Phthalate (DPP).

Diphenyl Phthalate: A Comparative Analysis of its Endocrine Disrupting Potential

A comprehensive guide for researchers, scientists, and drug development professionals on the endocrine-disrupting effects of diphenyl phthalate (B1215562) (DPP) in comparison to other prevalent phthalates like diethylhexyl phthalate (DEHP), dibutyl phthalate (DBP), and benzyl (B1604629) butyl phthalate (BBP).

Diphenyl phthalate (DPP), a high-production-volume chemical, is utilized in a variety of industrial and consumer products, leading to widespread human exposure. While the endocrine-disrupting properties of many phthalates are well-documented, the specific profile of DPP has been less extensively characterized. This guide provides a detailed comparison of the experimental evidence on the endocrine-disrupting activities of DPP versus other commonly studied phthalates, focusing on their interactions with estrogen and androgen signaling pathways and their effects on steroidogenesis.

In Vitro Endocrine Activity: A Quantitative Comparison

The endocrine-disrupting potential of phthalates is often initially assessed through a battery of in vitro assays that measure their ability to interact with hormone receptors and influence hormone synthesis. The following table summarizes key quantitative data from studies evaluating the estrogenic and anti-androgenic activities of diphenyl phthalate and other selected phthalates.

Phthalate	Assay Type	Endpoint	Cell Line	Result	Reference
Diphenyl phthalate (DPP)	Estrogen Receptor Reporter Gene Assay	ER Agonist	MCF-7	Dose-dependently enhanced ER-mediated transcriptional activity	[1]
Estrogen Receptor Reporter Gene Assay	ER Agonist	Breast Cancer Cells	Showed estrogen-like effects, increasing cell proliferation
Fetal Testis Testosterone (B1683101) Production	Anti-androgenicity	Rat	No effect on testosterone production in utero
Diethylhexyl phthalate (DEHP)	Estrogen Receptor Reporter Gene Assay	ER Agonist	MCF-7	No significant estrogenic activity	[1]
Androgen Receptor Reporter Gene Assay	Anti-androgenic	MDA-MB453	Metabolites VI and IX showed anti-androgenic activity, but not DEHP or MEHP	[2]
Androgen Receptor Reporter Gene Assay	Anti-androgenic	CV-1	IC50 > 1x10⁻⁴ M	[3]
Steroidogenesis Assay	Inhibition of Testosterone Production	H295R	Increased estradiol (B170435) production	[4]
Dibutyl phthalate (DBP)	Estrogen Receptor Reporter Gene Assay	Weak ER Agonist	CV-1	Weakly estrogenic at 1.0x10⁻⁴ M	[3]
Androgen Receptor Reporter Gene Assay	Anti-androgenic	CV-1	IC50 = 1.05x10⁻⁶ M	[3]
Steroidogenesis Assay	Inhibition of Testosterone Production	Fetal Rat Testis	Suppresses testosterone synthesis	[5]
Benzyl butyl phthalate (BBP)	Estrogen Receptor Reporter Gene Assay	ER Agonist	MCF-7	Showed estrogenic activity	[1]
Androgen Receptor Reporter Gene Assay	Anti-androgenic	-	Possesses hAR-mediated antiandrogenic activity	[6]
Steroidogenesis Assay	Inhibition of Testosterone Production	Fetal Rat Testis	Disrupts sexual development	[7]

Key Findings from In Vitro Data:

• Estrogenic Activity: Diphenyl phthalate has been demonstrated to act as an estrogen receptor (ER) agonist, promoting ER-mediated gene transcription and cell proliferation in human breast cancer cell lines.[1] In contrast, DEHP shows little to no estrogenic activity in similar assays, while DBP exhibits weak estrogenic potential at high concentrations.[1][3] BBP is also recognized for its estrogenic activity.[1]

In Vivo Reproductive and Developmental Toxicity

In vivo studies in animal models provide crucial information on the potential adverse health effects of endocrine disruptors.

• Diphenyl Phthalate (DPP): Limited in vivo data suggests that DPP may have a lower potential to cause reproductive and developmental toxicity compared to other phthalates. One study indicated that in utero exposure to DPP did not disrupt fetal testosterone production in rats, a key event in phthalate-induced male reproductive tract abnormalities.

• DEHP and DBP: In contrast, extensive in vivo research has demonstrated that developmental exposure to DEHP and DBP can lead to a range of reproductive and developmental toxicities in rodents, particularly in males. These effects include decreased anogenital distance, testicular atrophy, reduced sperm production, and malformations of the reproductive tract.[5][8] These effects are largely attributed to the anti-androgenic action of their metabolites, which suppress fetal testosterone synthesis.[5]

• BBP: BBP has also been shown to disrupt sexual development in vivo.[7]

Signaling Pathways and Experimental Workflows

To understand the mechanisms by which phthalates exert their endocrine-disrupting effects, it is essential to visualize the involved signaling pathways and the experimental workflows used to study them.

Caption: Phthalate interaction with nuclear receptors leading to endocrine disruption.

References

• 1. Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of anti-androgenic activity of di-(2-ethylhexyl)phthalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of in vitro hormone activities of selected phthalates using reporter gene assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]

Efficacy of Diphenyl Phthalate vs. DINP as a Plasticizer in PVC: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Diphenyl Phthalate (DPP) and Diisononyl Phthalate (DINP) as plasticizers for Polyvinyl Chloride (PVC). The selection of an appropriate plasticizer is a critical determinant of the final properties of a PVC formulation, impacting its flexibility, durability, and overall performance. This document outlines the key performance indicators of both plasticizers, supported by available data and detailed experimental protocols for their evaluation.

It is important to note that while Diisononyl Phthalate (DINP) is a widely utilized and extensively studied plasticizer, publicly available, direct comparative experimental data for Diphenyl Phthalate (DPP) as a primary plasticizer in PVC is limited. Consequently, the performance of DPP is discussed based on the general characteristics of aromatic ester plasticizers, with a clear indication where direct quantitative data is unavailable.

Quantitative Performance Comparison

The following tables summarize the typical performance characteristics of PVC plasticized with DINP. The information for DPP is presented qualitatively based on the expected effects of its chemical structure.

Table 1: Mechanical Properties of Plasticized PVC (Typical values at 40 parts per hundred of resin - phr)

Property	Test Method (ASTM)	PVC with DINP	PVC with DPP
Tensile Strength (MPa)	ASTM D638	15 - 25	Data not available. Aromatic plasticizers may increase tensile strength compared to aliphatic counterparts.
Elongation at Break (%)	ASTM D638	250 - 400	Data not available. Expected to be lower than DINP due to the rigid aromatic structure potentially imparting less flexibility.
100% Modulus (MPa)	ASTM D638	8 - 15	Data not available. Likely to be higher than for DINP, indicating a stiffer material.
Shore A Hardness	ASTM D2240	75 - 85	Data not available. Expected to result in a higher Shore A hardness compared to DINP at the same concentration.

Table 2: Thermal and Permanence Properties of Plasticized PVC

Property	Test Method	PVC with DINP	PVC with DPP
Glass Transition Temp. (Tg, °C)	DSC / DMA	-10 to -20	Data not available. As a solid with a notable melting point, DPP is anticipated to have a less significant depression of Tg compared to the liquid DINP.
Volatility (Weight Loss, %)	ASTM D1203	< 1.0	Data not available. Due to its solid nature and high boiling point, DPP is expected to exhibit very low volatility.
Migration (Extraction in Hexane, %)	ASTM D1239	1 - 5	Data not available. The aromatic character of DPP might confer lower migration in non-polar solvents.
Thermal Stability (TGA, °C)	TGA	Onset of degradation is typically between 200-220°C.	Data not available. The aromatic structure may enhance the thermal stability of the PVC compound.

Experimental Protocols

To ensure an objective and reproducible comparison of plasticizer efficacy, standardized experimental procedures are paramount.

1. Sample Preparation

• Compounding: A homogenous mixture is prepared by dry blending PVC resin (100 phr) with the plasticizer (e.g., 40-60 phr), a heat stabilizer (e.g., 2-3 phr of an organotin or mixed metal stabilizer), and any other required additives in a high-speed mixer.

• Milling: The resulting dry blend is then processed on a two-roll mill at a temperature between 160°C and 180°C until a uniform, fused sheet is obtained.

• Molding: The milled sheets are subsequently compression molded into plaques of a specified thickness. This is typically performed at 170-190°C under a pressure of 10-15 MPa, followed by a controlled cooling cycle.

2. Mechanical Properties Evaluation

• Tensile Properties (ASTM D638): Standardized dumbbell-shaped specimens are die-cut from the molded plaques. A universal testing machine is used to measure the tensile strength, elongation at break, and modulus of elasticity at a constant crosshead speed (e.g., 500 mm/min).

• Hardness (ASTM D2240): The indentation hardness of the plasticized PVC is determined using a Shore A durometer. The measurement is taken on the surface of the molded plaques.

3. Thermal Analysis

• Glass Transition Temperature (Tg): The Tg is determined using Differential Scanning Calorimetry (DSC). A small, weighed sample of the plasticized PVC is subjected to a controlled temperature program (e.g., heating at 10°C/min). The Tg is identified as the midpoint of the transition in the heat flow curve.

• Thermal Stability: Thermogravimetric Analysis (TGA) is employed to assess the thermal stability. A sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen), and the weight loss as a function of temperature is recorded to determine the onset of thermal degradation.

4. Permanence Properties Assessment

• Volatility (ASTM D1203): The volatility of the plasticizer is determined by measuring the weight loss of a PVC specimen after conditioning it in a circulating air oven at a specified temperature (e.g., 70°C) for a defined duration (e.g., 24 hours).

• Migration and Extraction (ASTM D1239): The resistance to extraction is evaluated by immersing a weighed PVC specimen in a specific liquid medium (e.g., hexane, soapy water, or mineral oil) at a controlled temperature for a set period. The percentage of weight loss of the dried specimen corresponds to the amount of plasticizer extracted.

Visualizing Experimental and Theoretical Frameworks

Caption: Experimental workflow for the preparation and mechanical testing of plasticized PVC samples.

Caption: The fundamental mechanism of plasticization in the PVC polymer matrix.

Concluding Remarks

Diisononyl Phthalate (DINP) is a well-established, high-molecular-weight plasticizer that imparts excellent flexibility and durability to PVC.[1] Its low volatility and good permanence make it a preferred choice for a multitude of applications where long-term performance is critical.[2][3]

Diphenyl Phthalate (DPP) , a solid aromatic ester, presents a different profile. While direct comparative data is scarce, its chemical structure suggests it could offer benefits in applications requiring higher rigidity and very low volatility. A study on a related compound, octyl-diphenyl phosphate, indicated potential for synergistic effects when blended with other plasticizers, suggesting a possible role for DPP in specialized formulations.[4]

References

• 1. welltchemicals.com [welltchemicals.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Plasticizer Leaching from Polymers: Diphenyl Phthalate and its Alternatives

For researchers, scientists, and drug development professionals, the selection of appropriate polymeric materials is critical to ensure the purity and safety of pharmaceutical products. Plasticizers, essential additives that impart flexibility to polymers, can leach into drug formulations, potentially compromising their efficacy and safety. This guide provides an objective comparison of the leaching characteristics of several common plasticizers, with a focus on diphenyl phthalate (B1215562) (DPP) and its alternatives, supported by experimental data and detailed methodologies.

While extensive research exists on the leaching of common phthalates such as Di(2-ethylhexyl) phthalate (DEHP), Dibutyl phthalate (DBP), and Benzyl butyl phthalate (BBP), direct comparative and quantitative leaching data for Diphenyl phthalate (DPP) is limited in publicly available scientific literature. Therefore, this guide presents a comprehensive overview of the leaching behavior of widely studied plasticizers to provide a strong comparative framework.

Quantitative Leaching Data

The migration of plasticizers from a polymer matrix is influenced by several factors, including the type of polymer, the specific plasticizer, temperature, contact time, and the chemical nature of the contacting liquid (simulant). The following tables summarize quantitative data from various studies on the leaching of common plasticizers from Polyvinyl Chloride (PVC), a prevalent polymer in medical and pharmaceutical applications.

Table 1: Leaching of Various Phthalates from PVC into Food Simulants

Plasticizer	Polymer	Simulant	Temperature (°C)	Time	Leached Amount	Reference
DEHP	PVC	n-hexane	Room Temp.	6 days	5.19 - 28.76 wt%	[1]
DEHP	PVC	n-hexane	Room Temp.	15 days	5.19 - 28.76 wt%	[1]
DEHP	PVC	n-hexane	Room Temp.	30 days	5.19 - 28.76 wt%	[1]
DEHP	PVC	20% Ethanol (B145695)	50	1 hour	Increased leaching observed	[2][3]
DBP	PVC	Pseudo-seawater (pH 7)	45	16 days	0.518 - 0.760 mg/L	[4]
DEHP	PVC	Meat Product	4	28 days	1.46 to 28.20 mg/kg	[5]
DBP	PVC	Meat Product	4	28 days	≤0.2 to 4.34 mg/kg	[5]
DEHP	PVC	1 mM KCl solution	Room Temp.	120 days	Leaching rate of 0.122 µ g/day	[6]
DINP	PVC	1 mM KCl solution	Room Temp.	120 days	Leaching rate of 0.030 µ g/day	[6]

Table 2: Leaching from Various Polymers under Different Conditions

Plasticizer	Polymer	Simulant	Temperature (°C)	Time	Leached Amount	Reference
DEHP	Polyethylene (PE)	Olive Oil	80	4 hours	0.69 - 1.95 mg/kg	[2]
DEP	Polyethylene (PE)	Olive Oil	80	4 hours	Not Detected - 1.77 mg/kg	[2]
DBP	Polyethylene (PE)	Pseudo-seawater (pH 7)	45	16 days	0.558 - 0.711 mg/L	[4]
DBP	Polyethylene Terephthalate (PET)	Pseudo-seawater (pH 7)	45	16 days	0.540 - 0.791 mg/L	[4]
DBP	Polypropylene (PP) Containers	Water (Microwave)	-	-		[7]
DEHP	Medical Devices (PVC/LDPE)	Ethanol/Water (1:1)	Room Temp.	1 hour	up to 54,600 µg	[8]
DiBP	Medical Devices (PVC/LDPE)	Ethanol/Water (1:1)	Room Temp.	1 hour	up to 340 µg	[8]
DBP	Medical Devices (PVC/LDPE)	Ethanol/Water (1:1)	Room Temp.	1 hour	up to 19.7 µg	[8]

Experimental Protocols for Leaching Studies

A standardized methodology is crucial for the accurate assessment and comparison of plasticizer leaching. The following protocol outlines a general procedure for such studies.

1. Sample Preparation:

• The polymer material is cut into specified dimensions to ensure a consistent surface area-to-volume ratio for leaching.

• The samples are cleaned with a suitable solvent (e.g., deionized water, ethanol) to remove any surface contamination and then dried.

2. Migration Test:

• The prepared polymer samples are immersed in a selected food simulant or solvent in a sealed, inert container (e.g., glass). Common food simulants include:

  • Distilled water or water for injections (for aqueous solutions)

  • 3% (w/v) acetic acid (for acidic products)

  • 10%, 20%, or 50% (v/v) ethanol (for alcoholic or fatty products)

  • Olive oil or n-hexane (as a worst-case scenario for fatty foods).[1][3]

• The migration cells are incubated under controlled conditions of temperature and time, often with agitation to simulate contact.

3. Sample Extraction:

• Following incubation, an aliquot of the simulant is collected.

• For aqueous simulants, a liquid-liquid extraction with a non-polar solvent (e.g., n-hexane, dichloromethane) is commonly performed to isolate the leached plasticizers.

• Solid-phase extraction (SPE) can also be employed for sample clean-up and concentration.

4. Analytical Quantification:

• The extracted plasticizers are analyzed using chromatographic techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used method for the separation and quantification of different phthalates.[1][9]

• High-Performance Liquid Chromatography (HPLC) is also utilized for the analysis of plasticizer leaching.[4]

• Quantification is achieved by comparing the instrumental response of the sample to that of a calibration curve prepared with certified reference standards of the target plasticizers.

Visualizing the Experimental Workflow

Caption: Experimental workflow for determining plasticizer leaching.

Endocrine Disruption Pathway of Phthalates

Many phthalates are classified as endocrine-disrupting chemicals (EDCs) due to their ability to interfere with the body's hormonal systems.[5] The primary mechanism of action involves the disruption of androgen signaling and steroidogenesis.

Caption: Signaling pathway of phthalate-induced endocrine disruption.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. gcms.cz [gcms.cz]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. Leaching of Phthalates from Medical Supplies and Their Implications for Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Secure Verification [aspace.agrif.bg.ac.rs]
• 6. Analysis of Phthalate Migration to Food Simulants in Plastic Containers during Microwave Operations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 8. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 9. The Mechanisms of Plastic Food-Packaging Monomers’ Migration into Food Matrix and the Implications on Human Health - PMC [pmc.ncbi.nlm.nih.gov]

The Double-Edged Sword of Flexibility: A Comparative Guide to the QSAR of Phthalate Esters

For researchers, scientists, and drug development professionals, understanding the relationship between the chemical structure of phthalate (B1215562) esters and their biological activity is paramount for predicting toxicity and designing safer alternatives. This guide provides a comprehensive comparison of the Quantitative Structure-Activity Relationship (QSAR) of phthalate esters, supported by experimental data and detailed methodologies, to illuminate the molecular features driving their adverse effects.

Phthalate esters, ubiquitous plasticizers that impart flexibility to a vast array of consumer products, have come under intense scrutiny for their potential endocrine-disrupting properties and other toxicological effects. QSAR studies are powerful in silico tools that correlate the structural or physicochemical properties of these compounds with their biological activities, offering a predictive framework to assess risk and guide the development of less hazardous substitutes.

Comparative Analysis of Phthalate Ester QSAR Models

QSAR models for phthalate esters have been developed to predict a range of toxicological endpoints, from aquatic toxicity to receptor-mediated endocrine disruption. These models vary in their complexity, the molecular descriptors they employ, and their predictive power.

A common approach for predicting the aquatic toxicity of low-molecular-weight phthalates is the use of the logarithm of the octanol-water partition coefficient (log K_ow_) as a key descriptor.[1][2] This descriptor captures the hydrophobicity of the molecule, which governs its partitioning into biological membranes. For instance, a simple log K_ow_-dependent QSAR has been shown to effectively model the toxicity of phthalates with a log K_ow_ of less than 6.[1][2]

More complex, three-dimensional QSAR (3D-QSAR) approaches like Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA) provide a more nuanced understanding of the structure-activity relationship. These models consider the steric, electrostatic, and hydrophobic fields of the molecules. For example, 3D-QSAR models developed for the cytotoxicity (IC50) of phthalates in HepG2 cells and their acute toxicity (LD50) in rats have highlighted the significant contribution of steric and hydrophobic fields, suggesting that bulky and water-repelling side chains can enhance toxicity.[3][4]

Below is a summary of key QSAR models developed for phthalate esters, highlighting their validation parameters and the molecular descriptors used.

Endpoint	Model Type	Key Molecular Descriptors	R² (Correlation)	Q² (Cross-validation)	Predictive R²	Reference
Aquatic Toxicity	Linear Regression	log K_ow_	-	-	-	[1][2]
Cytotoxicity (IC50)	3D-QSAR (CoMFA)	Steric Fields, Electrostatic Fields	0.980	0.690	0.767	[3]
Acute Toxicity (LD50)	3D-QSAR (CoMFA)	Steric Fields, Electrostatic Fields	0.989	0.522	1.000	[3]
Nrf2 Activation	3D-QSAR (CoMSIA)	Steric, Electrostatic, Hydrophobic Fields	0.966	0.512	0.979	[3]
Aquatic Toxicity (IGC50)	GA-MLR	Molecular weight, Molecular distance edge	0.899	0.928	-	[5][6]

R²: Coefficient of determination; Q²: Cross-validated R²; Predictive R²: R² for an external test set; GA-MLR: Genetic Algorithm-Multiple Linear Regression.

Biological Activity of Phthalate Esters: A Quantitative Comparison

The biological activity of phthalate esters varies significantly with their chemical structure, particularly the length and branching of their ester side chains. The following tables summarize experimental data for a range of phthalates across different toxicological endpoints.

Table 1: Aquatic Toxicity of Phthalate Esters

Phthalate Ester	Species	Endpoint	Value (mg/L)	Reference
Dimethyl Phthalate (DMP)	Hyalella azteca	10-d LC50	28.1	[7]
Diethyl Phthalate (DEP)	Hyalella azteca	10-d LC50	4.21	[7]
Di-n-butyl Phthalate (DBP)	Hyalella azteca	10-d LC50	0.63	[7]
Butylbenzyl Phthalate (BBP)	Hyalella azteca	10-d LC50	0.46	[7]
Di-n-hexyl Phthalate (DHP)	Hyalella azteca	10-d LC50	> Water Solubility	[7]
Di(2-ethylhexyl) Phthalate (DEHP)	Hyalella azteca	10-d LC50	> Water Solubility	[7]
Di-n-butyl Phthalate (DBP)	Zebrafish Embryo	72-h LC50	0.63 (ppm)	[8][9]
Butylbenzyl Phthalate (BBP)	Zebrafish Embryo	72-h LC50	0.72 (ppm)	[8][9]

Table 2: In Vitro Estrogenic and Anti-Androgenic Activity of Phthalate Esters

Phthalate Ester	Assay	Endpoint	Value (µM)	Reference
Butylbenzyl Phthalate (BBP)	Yeast Estrogen Screen (YES)	EC50	2.65 (µg/L)	[10]
Di-n-butyl Phthalate (DBP)	Yeast Estrogen Screen (YES)	EC50	8.37 (µg/L)	[10]
Diethyl Phthalate (DEP)	Yeast Estrogen Screen (YES)	EC50	39.13 (µg/L)	[10]
Dimethyl Phthalate (DMP)	Yeast Estrogen Screen (YES)	EC50	55.71 (µg/L)	[10]
Butylbenzyl Phthalate (BBP)	XenoScreen YES/YAS	Anti-Estrogenic IC50	8.66	[11]
Di(2-ethylhexyl) Phthalate (DEHP)	XenoScreen YES/YAS	Anti-Estrogenic IC50	3.61	[11]
Diisononyl Phthalate (DINP)	XenoScreen YES/YAS	Anti-Estrogenic IC50	0.065	[11]
Butylbenzyl Phthalate (BBP)	XenoScreen YES/YAS	Anti-Androgenic IC50	5.30	[11]
Di(2-ethylhexyl) Phthalate (DEHP)	XenoScreen YES/YAS	Anti-Androgenic IC50	2.87	[11]
Diisononyl Phthalate (DINP)	XenoScreen YES/YAS	Anti-Androgenic IC50	0.068	[11]

Table 3: Acute and Cytotoxicity of Phthalate Esters

Phthalate Ester	Species/Cell Line	Endpoint	Value	Reference
Diethyl Phthalate (DEP)	Rat (oral)	LD50	9,500 - 31,000 mg/kg	[12]
Dimethyl Phthalate (DMP)	Rat (oral)	LD50	6,900 mg/kg	[13]
Di(2-ethylhexyl) Phthalate (DEHP)	Dog Primary Testicular Cells	IC50	22.53 µM	[14]
Dimethyl Phthalate (DMP)	Dog Primary Testicular Cells	IC50	169.17 nM	[14]
Di(2-ethylhexyl) Phthalate (DEHP)	HepG2 Cells	IC50 (72h)	~250 µM	[3]

Experimental Protocols

Detailed and standardized experimental protocols are critical for the reproducibility and comparison of QSAR data. Below are summaries of key methodologies used to assess the biological activity of phthalate esters.

Yeast Estrogen Screen (YES) Assay

The YES assay is an in vitro reporter gene assay that utilizes genetically modified yeast (Saccharomyces cerevisiae) to detect substances that can interact with the human estrogen receptor (hER).[15][16]

• Yeast Strain: A yeast strain engineered to express the human estrogen receptor (hERα) and contain a reporter gene (e.g., lacZ for β-galactosidase) under the control of estrogen response elements (EREs).[17]

• Culture and Exposure: Yeast cells are cultured in a suitable medium to a specific density. Serial dilutions of the test phthalates are added to a 96-well plate, and the yeast suspension is then added.[18] The plates are incubated for a set period (e.g., 18-72 hours) at a controlled temperature (e.g., 30-34°C).[17][18]

• Detection: A chromogenic substrate for the reporter enzyme (e.g., CPRG for β-galactosidase) is added to the wells. The enzyme produced upon hER activation by an estrogenic compound will metabolize the substrate, leading to a color change (e.g., yellow to red).[16]

• Data Analysis: The absorbance is measured using a plate reader. A dose-response curve is generated, and the EC50 value (the concentration that produces 50% of the maximal response) is calculated.[15]

Peroxisome Proliferator-Activated Receptor (PPAR) Activation Reporter Gene Assay

This assay quantifies the ability of phthalates or their metabolites to activate PPAR nuclear receptors (PPARα, PPARγ, PPARδ).[19][20]

• Cell Line: A mammalian cell line (e.g., HEK293) is used.[21]

• Transfection: The cells are transiently transfected with two plasmids: an expression vector for a specific human PPAR subtype and a reporter plasmid containing a Peroxisome Proliferator Response Element (PPRE) upstream of a luciferase gene.[19]

• Exposure: The transfected cells are exposed to various concentrations of the test phthalates for a defined period (e.g., 22-24 hours).[22]

• Lysis and Luminescence Measurement: The cells are lysed, and a luciferase detection reagent containing the substrate (e.g., D-luciferin) is added.[22] The light emission is measured using a luminometer.

• Data Analysis: The luminescence signal is proportional to the extent of PPAR activation. Dose-response curves are plotted to determine EC50 values.[19][22]

HepG2 Cell Viability (Cytotoxicity) Assay

This assay assesses the cytotoxic effects of phthalates on the human liver carcinoma cell line, HepG2.[3][23]

• Cell Culture: HepG2 cells are cultured in a suitable medium and seeded in a 96-well plate at a specific density.[3]

• Exposure: The cells are treated with a range of concentrations of the test phthalates for different time points (e.g., 24, 48, and 72 hours).[3][23]

• Viability Assessment: A cell viability reagent, such as CCK-8 or MTT, is added to each well. These reagents are converted by metabolically active cells into a colored formazan (B1609692) product.[3][24]

• Absorbance Measurement: The absorbance of the colored product is measured using a microplate reader at a specific wavelength.

• Data Analysis: The cell viability is expressed as a percentage of the control (untreated) cells. IC50 values (the concentration that inhibits cell viability by 50%) are calculated from dose-response curves.[3]

Visualizing the Relationships: Workflows and Pathways

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: A generalized workflow for developing a Quantitative Structure-Activity Relationship (QSAR) model.

Caption: Simplified signaling pathway of phthalate ester interaction with nuclear receptors.

Caption: Logical relationship between phthalate structure and biological activity.

References

• 1. The estrogenic activity of phthalate esters in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Application of quantitative structure--activity relationships for assessing the aquatic toxicity of phthalate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of Phthalate Esters (PAEs) on Cell Viability and Nrf2 of HepG2 and 3D-QSAR Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. QSAR Models for Predicting Aquatic Toxicity of Esters Using Genetic Algorithm-Multiple Linear Regression Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. An assessment of the toxicity of phthalate esters to freshwater benthos. 1. Aqueous exposures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Toxicity and estrogenic endocrine disrupting activity of phthalates and their mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Characterization of estrogenic and androgenic activity of phthalates by the XenoScreen YES/YAS in vitro assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. chemview.epa.gov [chemview.epa.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. YES and YAS assay - Wikipedia [en.wikipedia.org]
• 17. Yeast estrogen screen (YES) [bio-protocol.org]
• 18. ftb.com.hr [ftb.com.hr]
• 19. benchchem.com [benchchem.com]
• 20. academic.oup.com [academic.oup.com]
• 21. bpsbioscience.com [bpsbioscience.com]
• 22. korambiotech.com [korambiotech.com]
• 23. Effects of Phthalate Esters (PAEs) on Cell Viability and Nrf2 of HepG2 and 3D-QSAR Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Tracing the Fate of Diphenyl Phthalate: A Comparative Guide to Isotopic Labeling Strategies

For researchers, scientists, and drug development professionals, understanding the metabolic journey of compounds like Diphenyl phthalate (B1215562) (DPhP) is paramount for assessing their biological impact. Isotopic labeling stands out as a powerful technique to meticulously track the biotransformation of DPhP within a biological system. This guide provides a comparative overview of isotopic labeling strategies for studying DPhP metabolism, supported by experimental protocols and data to inform the design and execution of such studies.

Diphenyl phthalate, a widely used plasticizer, undergoes metabolic transformation upon entering a biological system. The primary metabolic pathway involves a two-step hydrolysis. Initially, DPhP is hydrolyzed into monophenyl phthalate (MPhP) and phenol. Subsequently, MPhP is further hydrolyzed to phthalic acid and another molecule of phenol. This process is primarily catalyzed by non-specific esterases and lipases. The resulting phthalic acid can then be further metabolized through pathways involving dioxygenases, leading to ring-opening and eventual entry into central carbon metabolism. While this primary pathway is well-established, minor secondary metabolites may also be formed, although these are less well-characterized for DPhP specifically.

Comparing Isotopic Labeling Strategies: ¹³C vs. ²H

The choice of isotope for labeling DPhP is a critical decision that influences the accuracy and interpretation of metabolic studies. The two most common stable isotopes used for this purpose are Carbon-13 (¹³C) and Deuterium (B1214612) (²H). Each has distinct advantages and disadvantages.

Carbon-13 (¹³C) labeling is often considered the gold standard for metabolic tracing. The key advantages of using ¹³C-labeled DPhP include:

• Minimal Isotope Effect: The kinetic isotope effect (KIE), a change in the reaction rate due to isotopic substitution, is negligible for ¹³C. This means that ¹³C-labeled DPhP behaves almost identically to its unlabeled counterpart, providing a more accurate representation of its metabolic fate.

• Stable Label: The carbon-carbon bonds are stable, ensuring that the ¹³C label is not lost or exchanged during metabolic processes. This stability is crucial for accurately tracing the carbon skeleton of DPhP through various metabolic pathways.

• Clear Mass Shift: The +1 Da mass shift per ¹³C atom provides a clear and unambiguous signal in mass spectrometry, simplifying data analysis and metabolite identification.

Deuterium (²H) labeling , while also a valuable tool, presents some challenges:

• Significant Kinetic Isotope Effect: The substantial mass difference between hydrogen and deuterium can lead to a significant KIE. This can alter the rate of metabolic reactions, potentially leading to an inaccurate representation of the metabolic flux.

• Potential for Label Exchange: Deuterium atoms, particularly those attached to heteroatoms or activated carbon atoms, can be susceptible to exchange with protons in the biological matrix. This can lead to a loss of the label and complicate the interpretation of results.

• Chromatographic Shift: Deuterated compounds can sometimes exhibit slightly different chromatographic retention times compared to their non-deuterated analogs, which needs to be accounted for during data analysis.

The choice between ¹³C and ²H labeling ultimately depends on the specific research question. For quantitative flux analysis and precise pathway elucidation, ¹³C labeling is generally superior. However, ²H labeling can be a useful tool for probing specific enzymatic mechanisms where the KIE can provide valuable information.

Quantitative Comparison of Isotopic Labeling Strategies

While direct comparative quantitative data for DPhP is scarce in the literature, studies on other xenobiotics provide valuable insights. The following table summarizes the expected performance of ¹³C and ²H labeling for tracing DPhP metabolism based on established principles and data from analogous compounds.

Parameter	¹³C-Labeled DPhP	²H-Labeled DPhP	Rationale
Metabolic Rate Accuracy	High	Moderate to Low	Negligible KIE for ¹³C ensures that the metabolic rate is not artificially altered. Significant KIE with ²H can slow down reactions involving C-H bond cleavage.
Metabolite Identification Confidence	High	High	Both isotopes provide a distinct mass shift, facilitating the identification of metabolites.
Quantitative Accuracy of Metabolite Levels	High	Moderate	The stability of the ¹³C label ensures accurate quantification. Potential for ²H label exchange can lead to underestimation of metabolite concentrations.
Cost of Labeled Compound	Generally Higher	Generally Lower	The synthesis of ¹³C-labeled compounds is often more complex and expensive than deuteration.

Experimental Protocols

Due to the limited availability of specific protocols for isotopic labeling of DPhP, the following sections provide detailed, adaptable methodologies for an in vitro metabolism study using a closely related phthalate, which can be readily modified for DPhP.

In Vitro Metabolism of ¹³C-Diphenyl Phthalate using Liver Microsomes

This protocol outlines a typical experiment to study the metabolism of ¹³C-labeled DPhP using human liver microsomes, a common model for studying xenobiotic metabolism.

Materials:

• ¹³C-labeled Diphenyl phthalate (¹³C-DPhP) solution (e.g., in DMSO)

• Unlabeled Diphenyl phthalate (for control)

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN)

• Formic acid

• Ultrapure water

• 96-well plates or microcentrifuge tubes

• Incubator/shaker

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture:

  • In a 96-well plate or microcentrifuge tubes, prepare the incubation mixture by adding phosphate buffer, the NADPH regenerating system, and human liver microsomes.

  • Pre-incubate the mixture at 37°C for 5 minutes to equilibrate.

• Initiation of Reaction:

  • Add a known concentration of ¹³C-DPhP solution to the pre-warmed incubation mixture to start the metabolic reaction.

  • Include control incubations:

    • No ¹³C-DPhP (blank)

    • No NADPH regenerating system (to assess non-enzymatic degradation)

    • Unlabeled DPhP (to compare with the labeled compound)

• Incubation:

  • Incubate the reaction mixture at 37°C with gentle shaking for a defined time course (e.g., 0, 15, 30, 60, 120 minutes).

• Quenching of Reaction:

  • At each time point, stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Preparation for LC-MS/MS Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

  • Dilute the samples with water or mobile phase as needed.

LC-MS/MS Analysis of ¹³C-Labeled DPhP Metabolites

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (MS/MS).

LC Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), negative or positive mode depending on the analytes.

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Develop specific MRM transitions for ¹³C-DPhP, unlabeled DPhP, and their expected metabolites (¹³C-MPhP, MPhP, ¹³C-phthalic acid, phthalic acid). The transitions will involve the precursor ion (the molecule's mass) and a specific product ion (a fragment of the molecule).

• Optimization: Optimize collision energy and other MS parameters for each analyte and its labeled counterpart.

Visualizing the Metabolic Pathway and Experimental Workflow

To provide a clear visual representation of the processes described, the following diagrams were generated using the DOT language.

Reference standards and certified reference materials for Diphenyl phthalate

For scientists and professionals in drug development, the accuracy of analytical measurements is paramount. This guide provides a comparative overview of commercially available Diphenyl Phthalate reference standards and certified reference materials (CRMs). Ensuring the quality of your reference material is a critical first step in achieving reliable and reproducible results in chromatography and mass spectrometry analyses.

Comparison of Diphenyl Phthalate Reference Materials

The selection of an appropriate reference standard is crucial for the calibration of analytical instruments and the quantification of Diphenyl Phthalate in various matrices. The following table summarizes the key characteristics of offerings from prominent suppliers. It is important to note that for the most accurate and detailed information, including lot-specific purity and uncertainty, users should always consult the Certificate of Analysis (CoA) provided by the supplier.

Supplier	Product Name/Number	Grade	Purity/Concentration	Format
AccuStandard	J-013	Certified Reference Material	Information typically provided in the Certificate of Analysis	Neat Solid
Sigma-Aldrich	PESTANAL®, 36617	Analytical Standard	Information typically provided in the Certificate of Analysis	Neat Solid
LGC Standards	Varies	Reference Material	Information typically provided in the Certificate of Analysis	Neat Solid
Chem Service	N-11798-1G	Certified Analytical Reference Standard	≥98.0%[1]	Neat Solid
MedChemExpress	HY-W010318	Analytical Standard	Information typically provided in the Certificate of Analysis	Neat Solid

Note: The purity values listed are based on information available on the suppliers' websites and may not include the expanded uncertainty. For metrological traceability and a precise statement of uncertainty, the Certificate of Analysis for a specific lot number is the definitive source of information. AccuStandard and LGC Standards are accredited to ISO 17034 for the production of reference materials, and Chem Service holds ISO 17034 and ISO/IEC 17025 accreditations, signifying a high level of quality control in their production processes.[1][2][3]

Experimental Protocol: Quantification of Diphenyl Phthalate by GC-MS

This section outlines a typical Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of Diphenyl Phthalate.

1. Standard and Sample Preparation:

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the Diphenyl Phthalate reference standard and dissolve it in 10 mL of a suitable solvent (e.g., hexane (B92381) or ethyl acetate) in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Internal Standard (Optional but Recommended): A deuterated analog, such as Diphenyl Phthalate-d4, is recommended as an internal standard to improve accuracy and precision. If used, add a known concentration of the internal standard to all standard and sample solutions.

• Sample Preparation: The sample preparation method will vary depending on the matrix (e.g., drug product, environmental sample). Common techniques include liquid-liquid extraction, solid-phase extraction (SPE), or simple dilution if the sample is already in a compatible solvent.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: A low-polarity column such as an Agilent J&W HP-5ms (30 m x 0.25 mm, 0.25 µm) or a mid-polarity column like Rtx-440 or Rxi-XLB is suitable.

• Inlet: Split/splitless inlet, operated in splitless mode for trace analysis.

• Inlet Temperature: 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

  • Quantifier Ion for Diphenyl Phthalate: m/z 149 (a common fragment for many phthalates).

  • Qualifier Ions for Diphenyl Phthalate: To be determined from a full scan spectrum of the standard (e.g., m/z 318, 241).

3. Data Analysis:

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard (if used) against the concentration of the working standards.

• Quantification: Determine the concentration of Diphenyl Phthalate in the samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Diphenyl Phthalate using a reference standard.

Figure 1. Experimental workflow for Diphenyl Phthalate analysis.

References

• 1. greyhoundchrom.com [greyhoundchrom.com]
• 2. accustandard.com [accustandard.com]
• 3. Reference standards, research chemicals & proficiency testing - LGC [lgcgroup.com]

Diphenyl Phthalate in Consumer Products: A Comparative Analysis

An in-depth look at the presence, analytical detection, and biological impact of Diphenyl Phthalate (B1215562) (DPP) in everyday items, drawing comparisons with other phthalates and their alternatives.

Diphenyl phthalate (DPP), a member of the phthalate ester family, serves as a plasticizer in a variety of consumer products, including plastics, adhesives, coatings, and cosmetics.[1] While less studied than other common phthalates like Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP), concerns regarding the potential health effects of all phthalates have led to increased scrutiny of DPP's presence in consumer goods and its comparison to alternative compounds. This guide provides a comparative analysis of DPP, summarizing its concentration in various products, detailing methods for its detection, and exploring its biological signaling pathways.

Concentration of Phthalates in Consumer Products: A Comparative Overview

Data on the concentration of Diphenyl phthalate in consumer products is less abundant compared to more commonly used phthalates. However, existing research provides a snapshot of phthalate levels across a range of items.

Table 1: Concentration of Various Phthalates in Consumer Products

Product Category	Phthalate	Concentration Range (µg/g unless otherwise specified)	Reference
Cosmetics & Personal Care
Nail Polish	Dibutyl phthalate (DBP)	123 - 62,607	[2][3]
Fragrances	Diethyl phthalate (DEP)	80 - 36,006	[2][3]
Baby Shampoos & Body Washes	Diethyl phthalate (DEP)	Up to 274	[2]
Baby Creams, Lotions, & Oils	Diethyl phthalate (DEP)	Up to 234	[2]
Plastics & Food Packaging
Plastic Food Packaging	Di-iso-butyl phthalate (DIBP)	3.61 - 10.6 µg/L	[1]
Plastic Food Packaging	Di-n-octyl phthalate (DOP)	1.03 - 2.83 µg/L	[1]
Toys & Childcare Articles
PVC Toys	Di(2-ethylhexyl) phthalate (DEHP)		[4]
PVC Toys	Diisononyl phthalate (DINP)	0.218 - 14.2% (w/w)	[4]
Building Materials
PVC Flooring	Di(2-ethylhexyl) phthalate (DEHP)	69.1 - 230,000	[5]
PVC Flooring	Dibutyl phthalate (DBP)	Not detected - 14,400	[5]
PVC Wallpaper	Di(2-ethylhexyl) phthalate (DEHP)	0.134 - 200,000	[5]

Note: Data for Diphenyl phthalate (DPP) is not widely available in these specific product categories in the reviewed literature. The table presents data for other prevalent phthalates to provide context for typical concentration ranges.

Alternatives to Phthalates

Concerns over the health effects of traditional phthalates have driven the development and adoption of alternative plasticizers.[6] Common substitutes include:

• Diisononyl cyclohexane-1,2-dicarboxylate (DINCH): Increasingly used in medical devices, toys, and food packaging as a replacement for DEHP and DINP.[7]

• Di(2-ethylhexyl) terephthalate (B1205515) (DEHT or DOTP): A non-ortho-phthalate plasticizer with a better safety profile than DOP.[8]

• Acetyl tributyl citrate (B86180) (ATBC): A bio-based plasticizer.[4]

• Tris(2-ethylhexyl) trimellitate (TOTM): Used in high-temperature applications.[9]

Comparative studies on the plasticizing efficiency of these alternatives show that their performance can be comparable or even superior to traditional phthalates in certain applications.[8][10] For instance, some bio-based copolyester plasticizers have demonstrated good thermal stability and migration resistance.[11]

Experimental Protocols for Phthalate Analysis

The accurate quantification of Diphenyl phthalate and other phthalates in diverse consumer products relies on robust analytical methodologies. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with UV detection are the most common techniques employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective method for identifying and quantifying phthalates.

Sample Preparation (General Protocol for Plastics):

• A representative sample of the material is cryogenically milled into a fine powder.

• The powdered sample is dissolved in a suitable solvent, such as tetrahydrofuran (B95107) (THF).

• The polymer is precipitated by adding a non-solvent like hexane.

• The solution is filtered to remove the precipitated polymer.

• The filtrate is then diluted with cyclohexane (B81311) for GC-MS analysis.[12]

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a split/splitless injector.

• Column: A low-bleed capillary column, such as a 5% diphenyl/95% dimethyl polysiloxane column (e.g., DB-5MS), is commonly used for phthalate separation.[13]

• Carrier Gas: Helium or Hydrogen.[14]

• Oven Temperature Program: A temperature gradient is typically used to separate the different phthalates. For example, starting at a lower temperature (e.g., 60°C) and ramping up to a higher temperature (e.g., 320°C).

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity for target phthalates. Characteristic ions for each phthalate are monitored. For many phthalates, a common fragment ion at m/z 149 is used for quantification.[15]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV offers a reliable alternative for the analysis of phthalates, particularly for samples that are not amenable to GC analysis.

Sample Preparation:

• Similar extraction procedures as for GC-MS can be employed, often involving solvent extraction (e.g., with methanol (B129727) or acetonitrile) and cleanup steps.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a gradient pump and a UV detector.

• Column: A reversed-phase C18 column is frequently used.[16][17]

• Mobile Phase: A gradient of water and an organic solvent, such as acetonitrile (B52724) or methanol, is typically used for separation.[16][17]

• Detector: A UV detector set at a wavelength where phthalates exhibit strong absorbance, commonly around 230 nm.[2]

Biological Signaling Pathways of Diphenyl Phthalate

Phthalates are recognized as endocrine-disrupting chemicals (EDCs) due to their ability to interfere with the body's hormonal systems.[18] Diphenyl phthalate (DPP) has been shown to act as an agonist for the estrogen receptor (ER), a key player in the endocrine system.[4]

Estrogen Receptor Signaling Pathway

The estrogen receptor signaling pathway is crucial for the regulation of a wide range of physiological processes. Disruption of this pathway by EDCs like DPP can lead to adverse health effects. The activation of the estrogen receptor by DPP initiates a cascade of molecular events:

Caption: Diphenyl Phthalate (DPP) activation of the Estrogen Receptor (ER) signaling pathway.

Upon entering the cell, DPP binds to the estrogen receptor. This binding can lead to the formation of a DPP-ER complex, which then translocates to the nucleus. In the nucleus, the complex binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the promoter regions of target genes. This binding initiates the transcription of these genes, leading to the production of corresponding messenger RNA (mRNA) and subsequently proteins. Studies have shown that DPP treatment can increase the expression of estrogen-responsive genes such as TFF1, CTSD, and GREB1.[4]

Conclusion

Diphenyl phthalate is a component of various consumer products, although its concentration is less frequently reported than that of other major phthalates. The analytical methods of GC-MS and HPLC-UV are well-established for the detection and quantification of phthalates, including DPP. From a toxicological perspective, the ability of DPP to act as an agonist for the estrogen receptor and modulate gene expression highlights its potential as an endocrine-disrupting chemical. As regulatory scrutiny of phthalates continues, a better understanding of the prevalence, performance, and potential health impacts of DPP and its alternatives is crucial for researchers, scientists, and drug development professionals. Further research is warranted to generate more comprehensive quantitative data on DPP in a wider array of consumer goods and to conduct direct comparative studies with its substitutes to fully assess its risk-benefit profile.

References

• 1. specialchem.com [specialchem.com]
• 2. fda.gov [fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. kinampark.com [kinampark.com]
• 7. aces.su.se [aces.su.se]
• 8. researchgate.net [researchgate.net]
• 9. Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lup.lub.lu.se [lup.lub.lu.se]
• 11. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. zerowastewashington.org [zerowastewashington.org]
• 14. americanchemistry.com [americanchemistry.com]
• 15. researchgate.net [researchgate.net]
• 16. Assessing Human Exposure to Chemicals in Materials, Products and Articles: The International Risk Management Landscape for Phthalates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. assets.thermofisher.com [assets.thermofisher.com]
• 18. cfs.gov.hk [cfs.gov.hk]

Safety & Regulatory Compliance

Navigating the Disposal of Diphenyl Phthalate: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe and compliant disposal of diphenyl phthalate (B1215562), ensuring the protection of both laboratory personnel and the environment.

Diphenyl phthalate, a common plasticizer, is classified as a substance that can cause skin and eye irritation and may lead to respiratory irritation.[1] Furthermore, it is recognized as being very toxic to aquatic life with long-lasting effects.[2] Therefore, adherence to strict disposal protocols is imperative.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to handle diphenyl phthalate with the appropriate safety measures in place.

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1]

• Hand Protection: Use compatible chemical-resistant gloves.[1]

• Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

In Case of a Spill:

• Avoid breathing in dust or vapors.[1]

• Absorb the spilled material with an inert substance, such as sand or vermiculite.

• Collect the absorbed material and the spilled substance into a suitable, sealable container for disposal.

• Prevent the chemical from entering drains or waterways.

Step-by-Step Disposal Procedure

The disposal of diphenyl phthalate waste must be conducted in accordance with all local, regional, and national hazardous waste regulations. The following steps provide a general framework for compliant disposal in a laboratory setting.

Step 1: Waste Characterization

The initial and most critical step is to determine if the diphenyl phthalate waste is classified as hazardous. Waste containing diphenyl phthalate is generally considered hazardous due to its irritant properties and aquatic toxicity.[1] It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific guidance on waste characterization.

Step 2: Waste Segregation and Collection

• Dedicated Waste Container: Use a designated, leak-proof, and sealable container specifically for diphenyl phthalate waste. Do not mix it with other waste streams unless explicitly permitted by your EHS department.

• Labeling: The waste container must be clearly and accurately labeled with the words "Hazardous Waste," the full chemical name "Diphenyl Phthalate," and the associated hazards (e.g., "Irritant," "Environmental Hazard").[1] The date when the first waste was added to the container should also be included.

Step 3: Storage

• Secure Storage: Store the sealed waste container in a designated and secure area, such as a satellite accumulation area (SAA) or a central hazardous waste storage facility.

• Ventilation: Ensure the storage area is well-ventilated.[1]

• Containment: It is good practice to store the container within secondary containment to prevent the spread of any potential leaks.

Step 4: Disposal

• Approved Disposal Facility: Diphenyl phthalate waste must be disposed of through a licensed hazardous waste disposal contractor or an approved waste disposal plant.[1][2] Your institution's EHS department will coordinate the pickup and disposal of the waste.

• Documentation: Complete all required hazardous waste manifests and other documentation accurately and thoroughly.

Quantitative Data Summary

Property	Value	Reference
CAS Number	84-62-8	[2]
GHS Hazard Statements	H315, H319, H335, H410
GHS Precautionary Statements (Disposal)	P501	[1][2]

Experimental Protocols

While direct chemical treatment of diphenyl phthalate waste in a standard laboratory setting is not recommended due to the potential for hazardous reactions and byproducts, research has explored biodegradation as a potential disposal method.

Biodegradation of Diphenyl Phthalate by Sphingomonas chungbukensis

• Objective: To assess the degradation of diphenyl phthalate by the bacterium Sphingomonas chungbukensis.

• Methodology:

  • Sphingomonas chungbukensis KCTC 2955 is cultured in a mineral salts medium.

  • Diphenyl phthalate is introduced to the culture at a concentration of 100 mg/L.

  • The culture is maintained at a pH of 7.0 and a temperature of 30°C.

  • The degradation of diphenyl phthalate and the formation of metabolites (monophenyl phthalate and phthalic acid) are monitored over time using appropriate analytical techniques such as High-Performance Liquid Chromatography (HPLC).

• Results: Under these conditions, over 80% of the diphenyl phthalate was degraded within 48 hours.[3] The maximum specific degradation rate was observed to be 5 mg of diphenyl phthalate per liter per hour.[3]

Disposal Workflow

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. Diphenyl phthalate|MSDS [dcchemicals.com]
• 3. Degradation of diphenyl phthalate by Sphingomonas chungbukensis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Diphenyl Phthalate

For Immediate Implementation: This guide provides essential safety protocols, operational procedures, and disposal plans for handling Diphenyl Phthalate (B1215562) (DPP) in a laboratory setting.

Diphenyl phthalate is a white, odorless powder solid.[1] It is classified as a hazardous substance that causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is also recognized as being very toxic to aquatic life with long-lasting effects.[2][3] Adherence to the following procedures is critical to ensure a safe laboratory environment and minimize exposure risks for all personnel.

Hazard and Personal Protective Equipment (PPE) Summary

A comprehensive PPE plan is the foundation of safely handling Diphenyl Phthalate. The following table summarizes the minimum required PPE.

Protection Type	Recommended Equipment	Rationale & Specifications
Eye & Face Protection	Chemical safety goggles or safety glasses with side-shields. A face shield may be required for splash hazards.[4]	Protects eyes from dust particles and splashes.[1][2] Must comply with OSHA's 29 CFR 1910.133 or European Standard EN166.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Provides a barrier against skin contact, as DPP is a known skin irritant.[1][2] Always inspect gloves for integrity before use.
Body Protection	Laboratory coat.	Prevents contamination of personal clothing.
Respiratory Protection	Not generally required with adequate ventilation. A NIOSH-approved N95 dust mask or respirator with organic vapor cartridges is recommended for situations with poor ventilation, when handling large quantities, or during spill cleanup.	Minimizes inhalation of dust particles, which can cause respiratory irritation.[1][2] Work should be conducted in a well-ventilated area, such as a chemical fume hood.[1][2]

Note: No specific occupational exposure limits for Diphenyl Phthalate have been established by OSHA, NIOSH, or ACGIH.[1] For the related compound, Diethyl Phthalate, the ACGIH has established a Threshold Limit Value (TLV) of 5 mg/m³ as an 8-hour time-weighted average (TWA).

Experimental Protocol: Step-by-Step Handling Procedure

A systematic approach to handling and disposing of Diphenyl Phthalate is essential for laboratory safety.

Preparation & Pre-Handling

• Review Safety Data Sheet (SDS): Thoroughly review the SDS for Diphenyl Phthalate before beginning any work.

• Ensure Proper Ventilation: Confirm that the designated work area, preferably a chemical fume hood, has adequate and operational ventilation.[1]

• Assemble PPE: Put on all required personal protective equipment as outlined in the table above (gloves, lab coat, eye protection).

• Prepare Spill Kit: Ensure a spill kit with appropriate absorbent materials is readily accessible.

Handling Diphenyl Phthalate

• Weighing and Transferring: Conduct all weighing and transferring of the solid powder within a chemical fume hood or a ventilated balance enclosure to minimize the generation and inhalation of dust.[2]

• Prevent Contact: Handle with care to prevent direct contact with skin, eyes, and clothing.

• Container Management: Keep containers of Diphenyl Phthalate tightly closed when not in use to prevent contamination and accidental spills.[1][2]

Post-Handling & Cleanup

• Decontamination: Wipe down the work surface and any equipment used with an appropriate cleaning agent.

• Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after handling is complete.[1][2]

• PPE Removal: Remove PPE carefully to avoid cross-contamination. Remove gloves last and wash hands again.

• Waste Segregation: Collect all contaminated disposable materials, such as gloves and wipes, in a clearly labeled hazardous waste container.

Operational Plan: Storage and Disposal

Storage

• Store in a cool, dry, and well-ventilated area.[1][2]

• Keep containers tightly closed and store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

• The storage area should be clearly marked.

Disposal

• Hazardous Waste: Diphenyl Phthalate and any contaminated materials must be disposed of as hazardous waste.[1][2]

• Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste disposal. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance.[1][2]

• Prohibited Disposal: Do not pour Diphenyl Phthalate down the drain or dispose of it with regular trash.[2] Handle uncleaned containers as you would the product itself.[2]

Workflow for Safe Handling

Caption: Step-by-step workflow for the safe handling of Diphenyl Phthalate.

References

• 1. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 2. DIETHYL PHTHALATE | Occupational Safety and Health Administration [osha.gov]
• 3. Permissible Exposure Limits - Annotated Tables | Occupational Safety and Health Administration [osha.gov]
• 4. cdc.gov [cdc.gov]